Quinagolida

• CAS: 130793-77-0

Core Science & Biosynthesis

quinagolide mechanism of action on D2 receptors

An In-Depth Technical Guide on the Core Mechanism of Action of Quinagolide (B1230411) on D2 Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinagolide is a non-ergot derived dopamine (B1211576) agonist renowned for its high selectivity and potency as a D2 receptor agonist.[1] Its primary clinical application is in the treatment of hyperprolactinemia, a condition often resulting from prolactin-secreting pituitary adenomas.[1][2] The therapeutic efficacy of quinagolide is mediated through its potent agonism of dopamine D2 receptors on lactotrophs in the anterior pituitary gland, which leads to the inhibition of prolactin secretion.[1][2][3] This technical guide provides a detailed analysis of quinagolide's mechanism of action at the dopamine D2 receptor, presenting available quantitative data, comprehensive experimental methodologies for its characterization, and visualizations of the essential biological pathways and workflows.

Core Mechanism of Action: D2 Receptor-Mediated Signaling

Quinagolide exerts its pharmacological effects by acting as a potent and selective agonist at dopamine D2 receptors.[2][4] These receptors are members of the G protein-coupled receptor (GPCR) superfamily and are preferentially coupled to the Gi/o family of inhibitory G proteins.[2][5]

The canonical signaling cascade initiated by quinagolide is as follows:

• Receptor Binding: Quinagolide binds to the dopamine D2 receptor, inducing a conformational change.[5]

• G Protein Activation: This conformational change facilitates the exchange of Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP) on the associated Gαi subunit, leading to the activation of the Gi protein.[5]

• Subunit Dissociation: The activated Gαi-GTP subunit dissociates from the Gβγ dimer.[2]

• Adenylyl Cyclase Inhibition: The Gαi-GTP subunit directly inhibits the enzyme adenylyl cyclase.[2][5][6]

• cAMP Reduction: The inhibition of adenylyl cyclase results in a significant decrease in the intracellular concentration of the second messenger cyclic Adenosine Monophosphate (cAMP).[3][5][6]

This reduction in intracellular cAMP is the pivotal molecular event that leads to the potent suppression of both basal and stimulated prolactin secretion from pituitary lactotroph cells.[6]

Quantitative Data Summary

Table 1: Functional Potency of Quinagolide

This table summarizes the half maximal effective concentration (EC50) values, indicating the concentration of quinagolide required to elicit 50% of its maximal effect in functional assays.

Parameter	Receptor/Effect	Value (nM)	Species/System	Reference
EC50	Prolactin Inhibition	0.058	In vitro	[2][7]
EC50	cAMP Inhibition	0.058	Human D2S in HEK-293 cells	[1]
EC50	Intracellular Calcium	120	Human 5-HT2B in CHO cells	[1]

This data highlights a significant selectivity margin, with quinagolide being approximately 2069-fold more potent at the D2S receptor compared to the 5-HT2B receptor.[1]

Table 2: Receptor Binding Affinity of Quinagolide

Binding assays determine the affinity of a ligand for a receptor, typically expressed as the inhibition constant (Ki). Specific Ki values for quinagolide are not widely published; however, qualitative descriptions are available.[1]

Receptor Subtype	Binding Affinity (Ki)	Note	Reference
Dopamine D2	High Affinity	Stated in multiple sources	[1][3][5]
Dopamine D1	Low Affinity	Described as having little clinical relevance	[1][3]
Dopamine D3, D4, D5	Data not publicly available	-	[1]
Serotonin Receptors	Lower Potency vs D2	Qualitatively described	[1]

Experimental Protocols

The following sections detail standardized methodologies for determining the binding affinity and functional potency of compounds like quinagolide at dopamine D2 receptors.

Radioligand Binding Assay (for Ki Determination)

This protocol outlines a competitive binding assay to determine the inhibition constant (Ki) of a test compound for the D2 receptor.[1]

Objective: To determine the binding affinity (Ki) of quinagolide for the human dopamine D2 receptor.

Materials:

• Cell Membranes: Membranes prepared from cell lines (e.g., CHO, HEK-293) stably expressing the human dopamine D2 receptor.[1][8]

• Radioligand: A high-affinity D2 receptor antagonist, such as [3H]-Spiperone.[8]

• Test Compound: Quinagolide hydrochloride.

• Non-specific Agent: A high concentration of an unlabeled D2 antagonist (e.g., 10 µM spiperone) to determine non-specific binding.[8]

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.

• Filtration Apparatus: Cell harvester with glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

Methodology:

• Incubation: In a 96-well plate, combine the cell membranes, [3H]-Spiperone (at a concentration near its Kd, e.g., 0.5 nM), and varying concentrations of quinagolide (e.g., 0.1 to 10000 nM).[8] For total binding wells, no competitor is added. For non-specific binding wells, the non-specific agent is added.

• Equilibration: Incubate the plate for a defined period (e.g., 60 minutes) at room temperature to allow the binding to reach equilibrium.[8]

• Separation: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the membrane-bound radioligand from the free radioligand. Wash the filters with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the percentage of specific binding at each concentration of quinagolide.

• Plot the percentage of specific binding against the log concentration of quinagolide.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of quinagolide that inhibits 50% of specific radioligand binding).[1]

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[1][2][7]

cAMP Inhibition Assay (for Functional Potency)

This protocol describes a method to determine the functional potency (EC50) of quinagolide at the Gi/o-coupled D2 receptor by measuring the inhibition of forskolin-stimulated cAMP production.[1][6][7]

Objective: To determine the dose-dependent inhibition of forskolin-stimulated cAMP accumulation by quinagolide in a cell line expressing the human D2 receptor.[6]

Materials:

• Cells: A cell line (e.g., HEK-293, CHO) stably expressing the human dopamine D2 receptor.

• Test Compound: Quinagolide hydrochloride.

• Stimulant: Forskolin (B1673556) (an adenylyl cyclase activator).[7]

• Inhibitor: IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).[7]

• Cell Culture Medium: Appropriate for the cell line.

• cAMP Assay Kit: A commercial kit for measuring cAMP levels (e.g., HTRF, ELISA, or AlphaScreen).[7]

Methodology:

• Cell Seeding: Seed the cells into a 96-well or 384-well plate and culture overnight.

• Pre-incubation: Wash the cells with serum-free medium. Pre-incubate the cells with various concentrations of quinagolide in the presence of IBMX for 15-30 minutes at 37°C.[7]

• Stimulation: Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells (except the basal control) to stimulate adenylyl cyclase and incubate for 15-30 minutes at 37°C.[7]

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen cAMP assay kit.[7]

Data Analysis:

• Plot the measured cAMP levels against the log concentration of quinagolide.

• Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression.

• Determine the EC50 value, which is the concentration of quinagolide that produces 50% of the maximal inhibition of forskolin-stimulated cAMP levels.[1]

β-Arrestin Recruitment Assay

While G-protein signaling is the canonical pathway, many GPCRs also signal through β-arrestins. β-arrestin recruitment assays are crucial for understanding potential functional selectivity or "biased agonism."[9] Technologies like the PathHunter assay (enzyme fragment complementation) are commonly used.[9][10]

Objective: To determine if quinagolide induces the recruitment of β-arrestin to the D2 receptor.

Principle (PathHunter Assay):

• Cells are engineered to co-express the D2 receptor fused to a small enzyme fragment (ProLink, PK) and β-arrestin fused to a larger, complementary enzyme fragment (Enzyme Acceptor, EA).[9]

• When quinagolide binds to the D2 receptor, it induces a conformational change that promotes the binding (recruitment) of β-arrestin-EA to the GPCR-PK.[9]

• This recruitment brings the two enzyme fragments into close proximity, allowing them to complement and form an active β-galactosidase enzyme.

• The active enzyme hydrolyzes a substrate, generating a chemiluminescent signal that is proportional to the extent of β-arrestin recruitment.[9]

Methodology:

• Seed PathHunter cells expressing the tagged D2 receptor and β-arrestin in a white, clear-bottom 96-well or 384-well plate.

• Add varying concentrations of quinagolide to the wells.

• Incubate the plate for a specified time (e.g., 60-90 minutes) at 37°C.

• Add the detection reagents as per the manufacturer's protocol and incubate for 60 minutes at room temperature.

• Read the chemiluminescent signal using a plate reader.

Data Analysis:

• Plot the luminescence signal against the log concentration of quinagolide.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 for β-arrestin recruitment.

Visualizations: Pathways and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. cdn-links.lww.com [cdn-links.lww.com]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. beta-Arrestin recruitment assay for the identification of agonists of the sphingosine 1-phosphate receptor EDG1 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Synthesis of Quinagolide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and synthesis of quinagolide (B1230411), a non-ergot selective dopamine (B1211576) D2 receptor agonist. It is intended for an audience with a strong background in organic chemistry and drug development. This document details the structural features of quinagolide, outlines various synthetic pathways with available quantitative data, presents detailed experimental protocols for a modern synthetic route, and visualizes key chemical and biological pathways.

Chemical Structure of Quinagolide

Quinagolide is a synthetic, non-ergoline dopamine D2 receptor agonist. Its chemical structure is characterized by a benzo[g]quinoline core. The systematic IUPAC name for quinagolide is (3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline.[1] The molecule possesses three stereocenters, leading to specific spatial arrangements crucial for its biological activity.

Property	Value
Molecular Formula	C₂₀H₃₃N₃O₃S[1]
Molecular Weight	395.56 g/mol
IUPAC Name	(3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline[1]
CAS Number	87056-78-8[1]
Stereochemistry	(3S, 4aS, 10aR)

Below is a 2D representation of the chemical structure of quinagolide, generated using the DOT language.

Caption: 2D Chemical Structure of Quinagolide.

Synthesis Pathways of Quinagolide

Several synthetic routes for quinagolide have been developed since its inception, ranging from initial laboratory-scale syntheses to more refined industrial processes and modern academic approaches.

Sandoz Laboratory Synthesis

The initial synthesis of quinagolide was developed by Sandoz. This route commences with 5-methoxy-2-tetralone (B30793) and involves a nine-step sequence to construct the core octahydrobenzo[g]quinoline ring system with the correct stereochemistry. A subsequent five-step transformation converts this intermediate into quinagolide. A key step in this later sequence is a Curtius rearrangement to introduce the amine functionality.[2] Due to the multi-step nature and likely modest overall yields, this laboratory route was not deemed practical for large-scale production.[2]

Novartis Industrial Synthesis

To enable large-scale manufacturing, scientists at Novartis devised a more efficient process. This industrial synthesis begins with 1,6-dimethoxynaphthalene. Key steps in this pathway include selective lithiation, reaction with (2Z)-ethyl 2-cyano-3-ethoxyacrylate, catalytic hydrogenation, and a Birch reduction.[2] The final stereochemistry is established in the concluding steps of the synthesis.[2]

Ring-Closing Metathesis (RCM) Approach

A more recent and well-documented total synthesis of (±)-quinagolide utilizes a Ring-Closing Metathesis (RCM) strategy.[3][4] This approach starts from the readily available meta-hydroxybenzaldehyde. The key features of this synthesis are a pyrolytic elimination to form a key olefin intermediate, followed by an RCM reaction to construct the tricyclic core of quinagolide. A late-stage Hofmann rearrangement is employed to install the crucial 3-aminopiperidine skeleton.[3][4]

The following diagram illustrates the key transformations in the RCM synthesis of quinagolide.

Caption: Key Stages in the RCM Synthesis of Quinagolide.

Quantitative Data for the RCM Synthesis

The following table summarizes the reported yields for key steps in the Ring-Closing Metathesis synthesis of (±)-quinagolide as described in the literature.[3][5]

Step	Product	Yield (%)
Conversion of ester to carboxamide	Carboxamide Intermediate (4)	90
PIFA-mediated Hofmann rearrangement	Amine Intermediate (16)	82
Sulfonation of amine	Sulfonated Intermediate (17)	71
Demethylation to final product	(±)-Quinagolide (3)	66
Hydrogenation of tricyclic core	rac-Methyl-(3R,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylate (14)	87
Ring-Closing Metathesis	Tricyclic Core (5)	93

Experimental Protocols for the RCM Synthesis

The following are detailed experimental procedures for the final steps of the (±)-quinagolide synthesis via the RCM route, adapted from the literature.[3]

PIFA-Mediated Hofmann Rearrangement

To a solution of the carboxamide intermediate in a mixture of acetonitrile (B52724) and water (1:1) at 0 °C, [bis(trifluoroacetoxy)iodo]benzene (B57053) (PIFA) is added. The reaction mixture is stirred at this temperature for 30 minutes and then at room temperature for 12 hours. The reaction is then concentrated under reduced pressure. The residue is dissolved in water, acidified with concentrated HCl, and extracted with diethyl ether. The aqueous layer is then basified with NaHCO₃ and extracted with ethyl acetate. The combined organic layers are concentrated, and the residue is purified by silica (B1680970) gel column chromatography to yield the amine intermediate.

Sulfonation

To a stirred solution of the amine intermediate in dichloromethane (B109758) at 0 °C, pyridine (B92270) and diethylsulfamoyl chloride are added. The reaction is stirred at room temperature for 12 hours. The reaction is then quenched with ice and 1 N NaHCO₃. The mixture is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is purified by silica gel column chromatography to afford the sulfonated intermediate.

Demethylation (Final Step)

To a stirred solution of the sulfonated intermediate in dichloromethane at 0 °C, a solution of aluminum chloride and ethanethiol (B150549) in dichloromethane is added. The reaction mixture is stirred at room temperature for 3 hours. The reaction is then quenched with a saturated solution of sodium potassium tartrate and stirred for 30 minutes. The mixture is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is passed through a short silica gel column. The product is then dissolved in dichloromethane and precipitated by the addition of HCl in diethyl ether to yield pure (±)-quinagolide hydrochloride.

Spectroscopic Data

The structural elucidation of quinagolide and its synthetic intermediates relies on various spectroscopic techniques. The following table presents key spectroscopic data for selected intermediates and the final product from the RCM synthesis.[2]

Compound	1H NMR (CDCl₃, 200 MHz) δ (ppm)	13C NMR (CDCl₃, 50 MHz) δ (ppm)	IR (CHCl₃) νₘₐₓ (cm⁻¹)	HRMS (ESI) m/z
Intermediate 9	7.33–7.00 (m, 6H), 6.63 (d, J = 8.0 Hz, 2H), 4.45 (d, J = 8.3 Hz, 1H), 3.77 (s, 3H), 3.75–3.61 (m, 1H), 3.18–2.82 (m, 4H), 2.66–2.18 (m, 2H), 2.06–1.75 (m, 2H), 1.64–1.50 (m, 1H), 1.36 (s, 9H)	157.1, 155.5, 136.5, 135.3, 129.1 (2C), 128.9 (2C), 126.5, 125.8, 123.4, 121.1, 107.2, 79.2, 55.2, 49.6, 37.3, 34.9, 31.9, 31.2, 28.4 (3C), 26.7	3435, 1698, 1504, 771	[M+H]⁺, 414.2097
Intermediate 12	7.11 (t, J = 7.8 Hz, 1H), 6.67 (d, J = 7.8 Hz, 1H), 6.73 (d, J = 7.8 Hz, 1H), 6.26 (s, 1H), 5.74 (s, 1H), 5.66 (dd, J = 8.4, 9.8 Hz, 1H), 5.36–5.08 (m, 2H), 3.81 (s, 3H), 3.78 (s, 3H), 3.67 (d, J = 14.8 Hz, 1H), 3.47 (d, J = 14.8 Hz, 1H), 3.22–2.87 (m, 2H), 2.79–2.24 (m, 5H)	167.0, 157.0, 140.5, 138.4, 136.2, 126.3 (2C), 123.9, 121.1, 117.3, 107.1, 55.2, 54.6, 51.8, 47.6, 44.8, 35.2, 29.0	3435, 1702, 1587, 1215, 771	[M+H]⁺, 302.1751
(±)-Quinagolide	(DMSO-d6, 400 MHz): δ 10.08 (br s, 1H), 9.52 (br s, 1H), 7.72 (br s, 1H), 6.95 (t, J = 8.0 Hz, 1H), 6.64 (d, J = 8.0 Hz, 1H), 6.57 (d, J = 8.0 Hz, 1H), 3.25 (q, J = 7.2 Hz, 4H), 3.10-2.90 (m, 3H), 2.80-2.60 (m, 3H), 2.40-2.20 (m, 2H), 2.05-1.90 (m, 2H), 1.80-1.60 (m, 2H), 1.55-1.40 (m, 2H), 1.12 (t, J = 7.2 Hz, 6H), 0.88 (t, J = 7.2 Hz, 3H)	Not explicitly provided in the main text of the cited source.	Not explicitly provided in the cited source.	Not explicitly provided in the cited source.

Mechanism of Action: Dopamine D2 Receptor Signaling

Quinagolide exerts its therapeutic effect by acting as a selective agonist at dopamine D2 receptors, particularly on lactotroph cells in the anterior pituitary gland. The binding of quinagolide to these G protein-coupled receptors initiates a signaling cascade that leads to the inhibition of prolactin secretion.

The following diagram illustrates the signaling pathway initiated by quinagolide at the dopamine D2 receptor.

Caption: Quinagolide's Signaling Pathway at the Dopamine D2 Receptor.

This guide has provided a detailed overview of the chemical structure and synthesis of quinagolide, with a focus on providing actionable information for professionals in the field of drug development and chemical research. The provided data and protocols, particularly for the modern RCM synthesis, offer a solid foundation for further investigation and application of this important pharmaceutical compound.

References

• 1. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]
• 5. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a Non-Ergot Dopamine Agonist: A Technical Guide to the Discovery and Development of Quinagolide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide chronicles the discovery and development of quinagolide (B1230411), a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist. It details the pharmacological underpinnings, key experimental methodologies, and the clinical journey of this compound from a promising chemical scaffold to a therapeutic agent for hyperprolactinemia.

Executive Summary

Quinagolide (CV 205-502) emerged from the need for a dopamine agonist with an improved tolerability profile compared to the first-generation ergot-derived compounds like bromocriptine (B1667881). Its development was centered on the octahydrobenzo[g]quinoline scaffold, a structural motif that combines the essential pharmacophoric elements of both apomorphine (B128758) and ergolines.[1] Through a structured lead optimization process, quinagolide was identified as a highly selective and potent agonist for the dopamine D2 receptor, the primary target for inhibiting prolactin secretion from the anterior pituitary. This guide will explore the key preclinical and clinical data that shaped its development, present detailed experimental protocols, and visualize the core biological and developmental pathways.

The Rationale and Discovery: A Move Beyond Ergot Alkaloids

The development of quinagolide was driven by the limitations of ergot-derived dopamine agonists, which, despite their efficacy, were associated with a range of side effects. The octahydrobenzo[g]quinoline scaffold was identified as a promising starting point due to its rigid structure that correctly orients the key functional groups for interaction with the dopamine D2 receptor.[1][2] This scaffold was hypothesized to mimic the dopaminergic pharmacophore while avoiding the structural components of ergot alkaloids responsible for their broader receptor interaction profile and associated adverse effects.

The synthesis and pharmacological evaluation of various derivatives of this scaffold led to the identification of quinagolide. The key structure-activity relationships established that the trans-fused ring system, a phenolic hydroxyl group, and a specific N-propyl substituent were crucial for potent and selective D2 agonist activity.[2]

Pharmacological Profile of Quinagolide

Quinagolide's primary mechanism of action is the selective agonism of dopamine D2 receptors located on lactotroph cells in the anterior pituitary gland.[3][4] This activation mimics the endogenous inhibitory control of dopamine on prolactin secretion.

Receptor Binding and Selectivity

Parameter	Receptor	Value	Species/System
Functional Potency (EC50)	Human D2S	0.058 nM	HEK-293 cells (cAMP Inhibition)[5]
Human 5-HT2B	120 nM	CHO cells (Intracellular Calcium)[5]
Binding Affinity (Ki)	Dopamine D2	High Affinity	Rat Brain, Human Pituitary[4]
Dopamine D1	Weak Affinity	-[4]
α1-Adrenergic	No Significant Activity	-[4]
α2-Adrenergic	No Significant Activity	-[4]

Pharmacokinetics

Quinagolide exhibits predictable pharmacokinetic properties that support once-daily dosing.

Pharmacokinetic Parameter	Value
Bioavailability	~4% (due to extensive first-pass metabolism)
Time to Peak Plasma Concentration (Tmax)	30-60 minutes
Volume of Distribution (Vd)	~100 L
Plasma Protein Binding	~90%
Elimination Half-life	11.5 hours (single dose), 17 hours (steady state)
Metabolism	Extensive hepatic metabolism to active (N-desethyl) and inactive metabolites.
Excretion	Primarily as metabolites in urine and feces.

Key Experimental Protocols

The characterization of quinagolide's pharmacological profile relied on a series of standardized in vitro and in vivo assays.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of quinagolide for the dopamine D2 receptor.

Methodology:

• Membrane Preparation: Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine D2 receptor are prepared by homogenization and centrifugation.

• Assay Buffer: A typical assay buffer consists of 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, and 1 mM MgCl2, at pH 7.4.

• Radioligand: A D2-selective radiolabeled antagonist, such as [³H]-Spiperone, is used at a concentration near its dissociation constant (Kd).

• Competition Binding: The cell membranes are incubated with the radioligand and a range of concentrations of unlabeled quinagolide. Non-specific binding is determined in the presence of a high concentration of an unlabeled D2 antagonist like haloperidol (B65202).

• Separation and Counting: The bound and free radioligand are separated by rapid filtration through glass fiber filters. The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of quinagolide that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[4]

Objective: To determine the functional potency (EC50) of quinagolide as a D2 receptor agonist.

Methodology:

• Cell Culture: CHO or HEK293 cells stably expressing the human dopamine D2 receptor are cultured in appropriate media.

• Assay Conditions: Cells are pre-incubated with various concentrations of quinagolide before being stimulated with a fixed concentration of forskolin, an adenylyl cyclase activator.

• cAMP Measurement: Intracellular cAMP levels are measured using a commercially available assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: The ability of quinagolide to inhibit the forskolin-stimulated increase in cAMP is quantified. The EC50 value, representing the concentration of quinagolide that produces 50% of its maximal inhibitory effect, is determined by non-linear regression analysis of the dose-response curve.[5]

In Vivo Models

The preclinical evaluation of quinagolide's efficacy in suppressing prolactin levels and inhibiting tumor growth was conducted in rodent models.

Objective: To assess the in vivo efficacy of quinagolide in reducing elevated prolactin levels.

Methodology:

• Induction of Hyperprolactinemia: Hyperprolactinemia can be induced in rats by various methods, including the administration of dopamine antagonists like haloperidol or sulpiride, or through the implantation of estrogen pellets to stimulate pituitary lactotroph proliferation.[6]

• Drug Administration: Quinagolide is administered to the hyperprolactinemic rats at various doses, typically via oral gavage or subcutaneous injection.

• Blood Sampling: Blood samples are collected at different time points post-administration.

• Prolactin Measurement: Serum prolactin levels are quantified using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The dose-dependent reduction in serum prolactin levels is analyzed to determine the in vivo potency and duration of action of quinagolide.

Clinical Development and Efficacy

The clinical development of quinagolide focused on its use in patients with hyperprolactinemia, including those with prolactin-secreting pituitary adenomas (prolactinomas).

Clinical Trial Design

Early clinical trials were typically open-label and uncontrolled, enrolling patients with hyperprolactinemia who were often resistant to or intolerant of bromocriptine.[7] The primary endpoints were the normalization of serum prolactin levels and the reduction in tumor volume, assessed by magnetic resonance imaging (MRI).[8] Doses were typically initiated at a low level (e.g., 25-75 µ g/day ) and gradually titrated upwards based on individual response and tolerability.[9]

Clinical Efficacy

Clinical studies have consistently demonstrated the efficacy of quinagolide in the management of hyperprolactinemia.

Efficacy Outcome	Patient Population	Result	Dosage Range
Prolactin Normalization	Overall Hyperprolactinemia	~69% of patients[9][10]	75-600 µ g/day [9]
No Tumor	82% of patients[8]	75-400 µ g/day [8]
Microadenomas	73% of patients[8]	75-400 µ g/day [8]
Macroadenomas	67% of patients[8]	75-400 µ g/day [8]
Bromocriptine Resistant	16% at ≤225 µ g/day , additional 20% at higher doses (up to 600 µ g/day )[7]	≤600 µ g/day [7]
Bromocriptine Intolerant	58% at ≤225 µ g/day [7]	≤1050 µ g/day [7]
Tumor Size Reduction (>50%)	Overall Prolactinomas	~20% of patients[9][10]	75-600 µ g/day [9]
Microadenomas	55% of patients showed some decrease[8]	75-400 µ g/day [8]
Macroadenomas	75% of patients showed some decrease[8]	75-400 µ g/day [8]

Safety and Tolerability

The side effect profile of quinagolide is generally considered favorable compared to bromocriptine. The most common adverse events are nausea, vomiting, dizziness, and drowsiness, which are often transient and can be minimized by starting with a low dose and taking the medication with food at bedtime.[8]

Visualizing the Core Pathways and Processes

Signaling Pathway of Quinagolide

Caption: Dopamine D2 receptor signaling pathway activated by quinagolide.

Generalized Drug Development Workflow

Caption: Generalized workflow for the development of a new drug like quinagolide.

Conclusion

The discovery and development of quinagolide represent a successful example of rational drug design, moving from a well-defined therapeutic need to a targeted pharmacological solution. By focusing on a novel chemical scaffold and rigorously characterizing its properties through a combination of in vitro and in vivo studies, a non-ergot dopamine agonist with a favorable efficacy and tolerability profile was brought to the clinic. This technical guide provides a comprehensive overview of this journey, offering valuable insights for researchers and professionals in the field of drug development. Further research to fully elucidate the binding affinities of quinagolide at all dopamine receptor subtypes would provide an even more complete understanding of its pharmacological profile.

References

• 1. Octahydrobenzo[g]quinolines: potent dopamine agonists which show the relationship between ergolines and apomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. p-Dimethoxy-substituted trans-octahydrobenzo[f]- and -[g]quinolines: synthesis and assessment of dopaminergic agonist effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. arkajainuniversity.ac.in [arkajainuniversity.ac.in]
• 7. Quinagolide efficacy and tolerability in hyperprolactinaemic patients who are resistant to or intolerant of bromocriptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quinagolide in the management of prolactinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]

Quinagolide: A Technical Guide to Preclinical Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the pharmacokinetics (PK) and pharmacodynamics (PD) of quinagolide (B1230411) in various animal models. Quinagolide is a potent, selective, non-ergot dopamine (B1211576) D2 receptor agonist primarily used in the management of hyperprolactinemia.[1][2] Its therapeutic efficacy stems from its ability to mimic endogenous dopamine, thereby potently suppressing the synthesis and secretion of prolactin from lactotroph cells in the anterior pituitary gland.[1][3] This guide details its mechanism of action, summarizes key quantitative data from preclinical studies, and provides detailed experimental methodologies relevant to drug development and research.

Pharmacodynamics (PD)

Quinagolide's primary pharmacodynamic effect is the dose-dependent reduction of serum prolactin levels.[3] This is achieved through its high-affinity agonism at D2 receptors on pituitary lactotrophs.[1][4]

Mechanism of Action & Signaling Pathway

Quinagolide selectively binds to and activates dopamine D2 receptors, which are G protein-coupled receptors (GPCRs) that couple to the Gi/o family of G proteins.[1][5] This activation initiates a signaling cascade that inhibits prolactin synthesis and release.[2] The key steps are:

• Receptor Binding: Quinagolide binds to the D2 receptor on the lactotroph cell surface.[1]

• G-Protein Activation: The receptor undergoes a conformational change, activating the associated inhibitory G-protein (Gi).[1][2]

• Adenylyl Cyclase Inhibition: The activated Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase.[1][3]

• cAMP Reduction: The inhibition of adenylyl cyclase leads to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP).[1][2]

• Downregulation of Prolactin: Reduced cAMP levels downregulate the signaling pathways, such as Protein Kinase A (PKA), responsible for prolactin gene transcription and hormone secretion.[5]

Caption: Quinagolide's D2 receptor-mediated signaling pathway.[2][5]

Quantitative Pharmacodynamic Data

Studies in rat models of prolactinoma have demonstrated the potent dose-dependent effects of quinagolide on reducing prolactin levels and tumor size.

Parameter	Animal Model	Treatment Group	Dose	Duration	Result	Percent Reduction from Control	Reference
EC50 (Prolactin Inhibition)	Rat (in vitro pituitary cells)	Quinagolide	N/A	N/A	0.058 nM	N/A	[1][6]
Serum Prolactin Level	Rat (Estrogen-Induced Prolactinoma)	Control (Vehicle)	-	8 weeks	282 ± 53 ng/mL	-	[7][8]
Quinagolide	0.3 mg/kg/day	8 weeks	< 15 ng/mL	> 94%	[7][8]
Prolactinoma Tumor Weight	Rat (Estrogen-Induced Prolactinoma)	Control (Vehicle)	-	8 weeks	5270 ± 450 mg	-	[7][8]
Quinagolide	0.3 mg/kg/day	8 weeks	660 ± 80 mg	~87.5%	[7][8]
Milk Production	Lactating Dairy Cows	Quinagolide	1 mg/day (IM)	9 weeks	Reduced milking-induced PRL release and milk production	N/A	[9][10]

Pharmacokinetics (PK)

Quinagolide's pharmacokinetic profile is characterized by rapid absorption followed by extensive metabolism. The terminal half-life is species-dependent.[2][11]

ADME Profile

• Absorption: Following oral administration, quinagolide is rapidly and extensively absorbed (>95%). However, it undergoes significant first-pass metabolism, resulting in a low absolute bioavailability of approximately 4%.[2][3] Peak plasma concentrations (Tmax) are typically reached within 30 to 60 minutes.[2][3]

• Distribution: Quinagolide has a large apparent volume of distribution (Vd) of about 100 L, indicating extensive distribution into extravascular tissues.[2] In rats and mice, target organs for distribution include the liver, kidneys, salivary glands, and the pituitary gland.[11] Plasma protein binding is approximately 90%.[2]

• Metabolism: Metabolism is the primary clearance pathway for quinagolide, occurring mainly in the liver.[2] The metabolic processes involve N-de-ethylation and subsequent conjugation.[2]

• Excretion: The metabolites of quinagolide are excreted in approximately equal amounts via urine and feces.[3][11]

Quantitative Pharmacokinetic Data in Animal Models

Parameter	Species	Value	Route	Reference
Absolute Bioavailability	Rat	97.6%	Oral	[12]
Monkey	85.2%	Oral	[12]
Tmax (Peak Plasma Time)	General	30-60 minutes	Oral	[2][3]
Volume of Distribution (Vd)	General	~100 L	Oral	[2]
Plasma Protein Binding	General	~90%	N/A	[2]
Terminal Half-Life	Rabbit	8 hours	N/A	[11]
Dog	59 hours	N/A	[11]
Total Body Clearance	Rat	13.5 mL/min/kg	IV	[12]
Monkey	9.02 mL/min/kg	IV	[12]

Experimental Protocols

Detailed methodologies are critical for the preclinical evaluation of quinagolide. Below are representative protocols for assessing efficacy in a rat prolactinoma model and for quantifying plasma concentrations.

In Vivo Efficacy Testing in a Rat Prolactinoma Model

This protocol describes the induction of pituitary prolactinomas in rats and the subsequent assessment of quinagolide's efficacy.[7]

1. Induction of Prolactinoma:

• Animal Model: Female Wistar-Furth rats.[8]

• Procedure: Anesthetize the rat using isoflurane. Make a small subcutaneous incision in the dorsal thoracic region. Implant a Silastic capsule filled with estradiol.[7]

• Development: Allow 8-12 weeks for prolactinomas to develop, monitoring animal health and body weight.[7]

2. Formulation and Administration:

• Vehicle Preparation: A common vehicle for oral gavage is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[7]

• Drug Preparation: Calculate the required amount of quinagolide for the desired dose (e.g., 0.3 mg/kg). Suspend or dissolve the powder in the vehicle. Prepare the formulation fresh daily.[7]

• Administration: Administer the prepared solution once daily via oral gavage. Ensure the gavage needle length is appropriate and deliver the solution directly into the stomach. The maximum recommended oral gavage volume for rats is 5-10 mL/kg.[7][13]

3. Efficacy Monitoring:

• Blood Collection: Collect blood samples periodically from a suitable site (e.g., tail or saphenous vein).[14]

• Serum Prolactin Measurement (ELISA):

  • Separate serum by centrifugation and store at -20°C or -80°C.[7]

  • Quantify prolactin levels using a commercial rat prolactin ELISA kit, following the manufacturer's instructions. This typically involves adding standards and samples to an antibody-coated plate, incubation, washing, adding a detection antibody, and measuring absorbance.[7]

• Tumor Assessment: At the end of the study, euthanize the animals and carefully dissect and weigh the pituitary tumors.[8]

Caption: Workflow for in vivo quinagolide efficacy testing.[7]

Pharmacokinetic Analysis using LC-MS/MS

This protocol outlines a standard method for quantifying quinagolide in plasma samples to determine its pharmacokinetic profile.[2]

1. Sample Collection:

• Animal Model: Any relevant species (e.g., rats, mice, monkeys).

• Procedure: Following drug administration (e.g., oral or intravenous), collect serial blood samples at predetermined time points into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

2. Sample Preparation (Protein Precipitation):

• Procedure: To a known volume of plasma (e.g., 100 µL), add a precipitation solvent (e.g., acetonitrile) containing an internal standard.

• Mixing: Vortex the mixture to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed to pellet the precipitated proteins.

• Extraction: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

3. LC-MS/MS Analysis:

• Instrumentation: Use a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Chromatography: Inject the prepared sample onto an appropriate LC column (e.g., C18) to separate quinagolide from other matrix components.

• Mass Spectrometry: Use the mass spectrometer in Multiple Reaction Monitoring (MRM) mode to specifically detect and quantify the parent-to-daughter ion transitions for both quinagolide and the internal standard.

• Quantification: Create a standard curve by analyzing samples with known concentrations of quinagolide. Use the peak area ratios of quinagolide to the internal standard to determine the concentration in the unknown samples.

Caption: A typical workflow for quantifying drugs in plasma.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Inhibitory effects of the dopamine agonists quinagolide (CV 205-502) and bromocriptine on prolactin secretion and growth of SMtTW pituitary tumors in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of the prolactin-release inhibitor quinagolide on lactating dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New insights into the importance of prolactin in dairy ruminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 12. Pharmacokinetics and metabolism of mirogabalin, a novel α2δ ligand, in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. downstate.edu [downstate.edu]
• 14. benchchem.com [benchchem.com]

Beyond the Dopamine D2 Receptor: An In-depth Technical Guide to the Molecular Targets of Quinagolide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinagolide (B1230411) is a non-ergot derived dopamine (B1211576) agonist celebrated for its high selectivity and potency at the dopamine D2 receptor, making it a cornerstone in the treatment of hyperprolactinemia.[1][2] While its therapeutic efficacy is primarily attributed to its action on D2 receptors, a comprehensive understanding of its full molecular target profile is essential for a complete safety and efficacy assessment. This technical guide delves into the known molecular interactions of quinagolide beyond its primary target. It synthesizes the available, though limited, data on its engagement with other receptors, details the experimental methodologies required to elucidate such interactions, and presents the downstream signaling implications. The evidence underscores quinagolide's remarkable selectivity for the D2 receptor, with minimal clinically relevant affinity for other screened targets.

Introduction

Quinagolide's pharmacological activity is centered on its potent agonism of the dopamine D2 receptor, which leads to the inhibition of adenylyl cyclase and a subsequent reduction in intracellular cyclic AMP (cAMP) levels.[3] This mechanism is particularly effective in the lactotroph cells of the anterior pituitary gland, where it powerfully suppresses the secretion of prolactin.[4] Unlike older, ergot-derived dopamine agonists, quinagolide's non-ergoline structure and high receptor specificity are thought to contribute to its improved tolerability profile.[5] However, to fully characterize any pharmacologically active compound, an investigation into its potential "off-target" effects is crucial. This guide provides a detailed examination of the current knowledge regarding quinagolide's molecular targets beyond the D2 receptor.

Quantitative Analysis of Receptor Binding and Functional Potency

A thorough review of publicly accessible scientific literature reveals a scarcity of comprehensive quantitative data for quinagolide's binding affinity (Ki) and functional potency (EC50/IC50) at a wide array of non-dopaminergic receptors. This in itself highlights the drug's high selectivity. The available information is summarized below.

Table 1: Receptor Binding and Functional Potency of Quinagolide

Parameter	Receptor Family	Specific Receptor	Value	Species/System
Functional Potency (EC50)	Dopamine	D2	0.058 nM	Not Specified
Binding Affinity (Ki)	Dopamine	D1	Low Affinity	Not Specified
Binding Affinity (Ki)	Serotonin (B10506)	5-HT1A	Low Potency	Not Specified
Binding Affinity (Ki)	Serotonin	5-HT2A	Low Potency	Not Specified
Binding Affinity (Ki)	Serotonin	5-HT2B	Lack of effect at relevant concentrations	Not Specified
Binding Affinity (Ki)	Adrenergic	α-adrenoceptors	Indirect effects mediated via D2 receptors	Human (in vivo)

Known Non-Dopaminergic Molecular Interactions

While direct, high-affinity binding to non-dopaminergic receptors appears to be minimal, some interactions have been reported:

Serotonin Receptors

Studies have indicated that quinagolide possesses a much lower potency for the serotonin receptors 5-HT1A and 5-HT2A.[1] Furthermore, it is reported to lack effects on the 5-HT2B receptor subtype at clinically relevant concentrations.[6] This is a significant point of differentiation from some ergot-derived dopamine agonists, where interaction with 5-HT2B receptors has been associated with cardiac valvulopathy.[2]

Adrenergic Receptors

An interesting finding suggests that some of quinagolide's D2-receptor effects on the vascular system may be mediated via alpha-adrenoceptors.[7] A study on patients with prolactinomas found that treatment with quinagolide increased vascular reactivity to noradrenaline, suggesting a potential indirect interaction with the alpha-adrenergic signaling pathway that influences vascular tone.[7] This may contribute to the reduction of tumor blood supply in prolactinomas.[7]

Experimental Protocols

To quantitatively assess the molecular targets of a compound like quinagolide, several key experimental protocols are employed.

Radioligand Binding Assay

This technique is fundamental for determining the binding affinity (Ki) of a compound for a specific receptor.

• Objective: To determine the equilibrium dissociation constant (Ki) of quinagolide for a panel of non-dopaminergic receptors (e.g., serotonin and adrenergic receptor subtypes).

• Principle: This is a competition binding assay where the test compound (quinagolide) competes with a radioactively labeled ligand (radioligand) that has a known high affinity and specificity for the target receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.

• Methodology:

  • Membrane Preparation: Membranes are prepared from cells or tissues endogenously or recombinantly expressing the receptor of interest.

  • Assay Setup: In a 96-well plate, the receptor membranes are incubated with a fixed concentration of the specific radioligand and varying concentrations of unlabeled quinagolide.

  • Incubation: The mixture is incubated to reach binding equilibrium.

  • Separation of Bound and Free Radioligand: The incubation is terminated by rapid filtration through a filter mat, which traps the membranes with the bound radioligand. Unbound radioligand is washed away.

  • Detection: The radioactivity on the filter is quantified using a scintillation counter.

  • Data Analysis: Competition curves are generated by plotting the percentage of specific binding against the logarithm of the quinagolide concentration. The IC50 is determined using non-linear regression analysis. The Ki is then calculated.

cAMP Functional Assay

This assay is used to determine the functional consequence of receptor binding, i.e., whether the compound acts as an agonist, antagonist, or inverse agonist, by measuring its effect on the second messenger cAMP.

• Objective: To determine the functional potency (EC50 for agonists or IC50 for antagonists) of quinagolide at G-protein coupled receptors that signal through adenylyl cyclase.

• Principle: For Gi-coupled receptors (like the D2 receptor), an agonist will inhibit the production of cAMP. For Gs-coupled receptors, an agonist will stimulate cAMP production. This assay measures the intracellular levels of cAMP in response to the test compound.

• Methodology:

  • Cell Culture: Cells stably expressing the receptor of interest are cultured and seeded in assay plates.

  • Compound Addition: The cells are treated with varying concentrations of quinagolide. For antagonist testing, cells are co-incubated with quinagolide and a known agonist.

  • cAMP Stimulation (for Gi-coupled receptors): Adenylyl cyclase is stimulated with forskolin (B1673556) to produce a measurable level of cAMP that can then be inhibited by a Gi-agonist.

  • Cell Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a detection kit, often based on competitive immunoassay principles (e.g., HTRF, AlphaScreen, or ELISA).

  • Data Analysis: Dose-response curves are plotted to determine the EC50 or IC50 values.

In Vivo Dorsal Hand Vein Vasoconstriction Assay

This clinical research method can be used to assess the in vivo effects of a drug on vascular tone, which can be influenced by adrenergic receptors.

• Objective: To evaluate the in vivo effect of quinagolide on vascular reactivity to an alpha-adrenoceptor agonist like noradrenaline.

• Principle: The diameter of a dorsal hand vein is measured before and after local infusion of a vasoconstrictor. Changes in the dose-response to the vasoconstrictor after systemic administration of the test drug can indicate an interaction with vascular receptors.

• Methodology:

  • Subject Preparation: A superficial dorsal hand vein is cannulated for drug infusion. A specialized caliper or imaging system is used to measure the vein diameter.

  • Baseline Measurement: A baseline vein diameter is established.

  • Dose-Response Curve Generation: Increasing doses of noradrenaline are infused locally, and the resulting vasoconstriction (decrease in vein diameter) is measured to generate a dose-response curve and determine the ED50 (the dose causing 50% of the maximal constriction).

  • Quinagolide Administration: The subject is treated with quinagolide for a specified period.

  • Post-Treatment Measurement: The noradrenaline dose-response curve is re-determined.

  • Data Analysis: A shift in the dose-response curve or a change in the ED50 after quinagolide treatment indicates a modulation of alpha-adrenoceptor-mediated vascular reactivity.

Signaling Pathways and Experimental Workflows

Signaling Pathways

Dopamine D2 Receptor Gi-coupled Signaling Pathway

Alpha-Adrenoceptor Gq-coupled Signaling Pathway

Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Constriction of human dorsal hand veins in vivo with several vasoconstrictors and the influence of oral administration of carvedilol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Automatic protocol for quantifying the vasoconstriction in blood vessel images - PMC [pmc.ncbi.nlm.nih.gov]

quinagolide enantiomers and their specific biological activity

An In-Depth Technical Guide on the Enantiomers of Quinagolide (B1230411) and Their Specific Biological Activity

Introduction

Quinagolide, known by its development code CV 205-502, is a non-ergot derived, potent, and selective dopamine (B1211576) D2 receptor agonist.[1][2][3][4] It is clinically utilized for the management of hyperprolactinemia, a condition characterized by elevated levels of the hormone prolactin.[5][6] Unlike older ergot-derived dopamine agonists, quinagolide's distinct chemical structure is associated with a favorable selectivity and tolerability profile.[3][7] Quinagolide is administered as a racemic mixture, which is a composite of two stereoisomers that are non-superimposable mirror images of each other, known as enantiomers.[5][8][9] This guide provides a detailed examination of the individual enantiomers of quinagolide, their distinct biological activities, the underlying mechanisms of action, and the experimental methodologies used for their characterization.

The Enantiomers of Quinagolide

Quinagolide is a chiral molecule and exists as a pair of enantiomers: the (+)-enantiomer and the (-)-enantiomer. Although commercially available as a racemate, extensive research has demonstrated that the pharmacological activity is not distributed equally between the two isomers. Comparative studies have conclusively shown that the clinically relevant biological and dopaminomimetic activity resides almost exclusively in the (-)-enantiomer.[8][9][10] The (+)-enantiomer is considered to be biologically inactive with respect to the dopamine D2 receptor agonism that mediates the therapeutic effect.

Biological Activity and Mechanism of Action

The primary therapeutic effect of quinagolide is the potent suppression of prolactin secretion from lactotroph cells in the anterior pituitary gland.[1][5][11] This action is mediated by the (-)-enantiomer's high-affinity binding to and activation of dopamine D2 receptors on these cells.[5][6]

Dopamine D2 Receptor Signaling

The dopamine D2 receptor is a G protein-coupled receptor (GPCR) that couples to the inhibitory Gi/o family of G proteins.[1][4] The binding of the (-)-quinagolide enantiomer to the D2 receptor initiates a conformational change, leading to the activation of the associated Gi protein. This activation process involves the exchange of Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP) on the Gαi subunit. The activated Gαi-GTP subunit then dissociates from the Gβγ dimer and proceeds to inhibit the enzyme adenylyl cyclase. This inhibition results in a significant decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP).[1][4][5] The reduction in cAMP levels is the critical step that leads to the inhibition of both the synthesis and the release of prolactin.[1]

Dopamine D2 receptor signaling activated by (-)-quinagolide.

Quantitative Data

A comprehensive review of publicly accessible scientific literature reveals a scarcity of specific in vitro quantitative data for the individual quinagolide enantiomers. However, data for the racemic compound is available, and it is understood that the high potency is attributable to the (-)-enantiomer.

Pharmacodynamic Data

Parameter	Receptor/Assay	Value	Species/System	Reference
EC50 (Prolactin Inhibition)	Dopamine D2	0.058 nM	In vitro (rat anterior pituitary cells)	[1][8]

Pharmacokinetic Profile (Racemic Quinagolide)

The pharmacokinetic properties of quinagolide support its clinical use with once-daily dosing.

Parameter	Value	Reference
Absorption	Rapid and extensive (>95%)	[5][12]
Absolute Bioavailability	~4% (due to extensive first-pass metabolism)	[5][11][12]
Time to Peak (Tmax)	30-60 minutes	[5][11]
Volume of Distribution (Vd)	~100 L	[5][12]
Plasma Protein Binding	~90%	[8][9][11]
Metabolism	Extensive hepatic first-pass. Major metabolites include the active N-desethyl analogue and inactive sulfate (B86663)/glucuronide conjugates.	[5][8][12]
Elimination Half-Life (t1/2)	~11.5 hours (single dose), ~17 hours (steady state)	[5][8][9]
Excretion	>95% as metabolites; ~50% in urine, ~40% in feces.	[5][8][12]

Metabolism

Quinagolide undergoes significant biotransformation. The primary metabolic pathway is N-de-ethylation, which produces an active metabolite, N-desethyl-quinagolide. This active metabolite may contribute to the prolonged duration of action. Further de-ethylation leads to the inactive N,N-didesethyl analogue. The parent drug and its metabolites are also conjugated with sulfate and glucuronide to facilitate excretion.[5][8][12]

Metabolic pathway of quinagolide.

Experimental Protocols

The characterization of quinagolide enantiomers involves their separation followed by in vitro assays to determine their binding affinity and functional activity at the dopamine D2 receptor.

Enantiomer Separation

The synthesis of individual enantiomers can be achieved through asymmetric synthesis routes or by separation of the racemate.[13][14] A common laboratory method for separation is chiral High-Performance Liquid Chromatography (HPLC).[15]

• Objective: To separate (+)- and (-)-quinagolide from a racemic mixture.

• Methodology:

  • Column: A chiral stationary phase (CSP) column (e.g., polysaccharide-based) is selected.

  • Mobile Phase: A suitable solvent system (e.g., a mixture of hexane (B92381) and isopropanol (B130326) with a basic additive like diethylamine) is optimized to achieve baseline separation.

  • Detection: UV detection at an appropriate wavelength is used to monitor the elution of the enantiomers.

  • Collection: Fractions corresponding to each enantiomeric peak are collected separately.

  • Verification: The purity of the collected fractions is confirmed by re-injection, and the identity of each enantiomer can be determined using polarimetry to measure the specific optical rotation.[15]

Dopamine D2 Receptor Binding Assay (Competitive Radioligand Binding)

This protocol determines the binding affinity (Ki) of each enantiomer for the D2 receptor.[2]

• Objective: To determine the Ki of (+)- and (-)-quinagolide for the dopamine D2 receptor.

• Materials:

  • Cell membranes prepared from a cell line stably expressing human dopamine D2 receptors (e.g., CHO-K1 or HEK293 cells).

  • A high-affinity D2 receptor radioligand (e.g., [3H]-Spiperone or [3H]-Raclopride).

  • Separated enantiomers of quinagolide.

  • Non-specific binding control (e.g., Haloperidol or unlabeled Spiperone at high concentration).

  • Assay buffer, scintillation cocktail, microplates, and a scintillation counter.

• Methodology:

  • Incubation: In a microplate, combine the cell membranes, a fixed concentration of the radioligand, and increasing concentrations of the test compound (either (+)- or (-)-quinagolide).

  • Controls: Prepare wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + excess unlabeled antagonist).

  • Equilibration: Incubate the plates at room temperature for a defined period (e.g., 60-90 minutes) to allow binding to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove unbound radioactivity.

  • Quantification: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the quinagolide enantiomer. Fit the data using a non-linear regression model to determine the IC50 (the concentration that inhibits 50% of specific radioligand binding). Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

D2 Receptor Functional Assay (cAMP Accumulation Assay)

This protocol measures the functional effect of each enantiomer on adenylyl cyclase activity.[3]

• Objective: To determine the EC50 of (+)- and (-)-quinagolide for the inhibition of forskolin-stimulated cAMP accumulation.

• Materials:

  • A cell line stably expressing human dopamine D2 receptors (e.g., CHO-K1 or HEK293).

  • Forskolin (B1673556) (an adenylyl cyclase activator).

  • IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

  • Separated enantiomers of quinagolide.

  • A commercial cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Methodology:

  • Cell Plating: Seed the cells in a 96-well plate and culture overnight.

  • Pre-incubation: Wash the cells and pre-incubate them with increasing concentrations of the test compound (either (+)- or (-)-quinagolide) in the presence of IBMX for 15-30 minutes.

  • Stimulation: Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate adenylyl cyclase and incubate for a further 15-30 minutes.

  • Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen cAMP assay kit.

  • Data Analysis: Plot the measured cAMP levels against the log concentration of the quinagolide enantiomer. Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 (the concentration that produces 50% of the maximal inhibition of forskolin-stimulated cAMP levels).[3]

Workflow for characterizing quinagolide enantiomers.

Conclusion

Quinagolide is a racemic dopamine D2 receptor agonist whose pharmacological activity is stereospecific. The potent, clinically relevant inhibitory effect on prolactin secretion is mediated exclusively by the (-)-enantiomer. This enantiomer acts as a high-affinity agonist at D2 receptors, triggering a Gi-protein-coupled signaling cascade that reduces intracellular cAMP levels in pituitary lactotrophs. While quantitative data for the individual enantiomers in the public domain is limited, the activity of the racemic mixture is well-characterized and understood to be driven by the (-)-isomer. The methodologies for enantiomeric separation and subsequent in vitro characterization are well-established, providing a clear path for further investigation into the nuanced pharmacology of these stereoisomers. This understanding is critical for researchers and professionals in drug development focused on dopamine receptor modulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 7. CV 205-502, a new dopamine agonist, versus bromocriptine in the treatment of hyperprolactinaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 9. ferring.ca [ferring.ca]
• 10. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mims.com [mims.com]
• 12. benchchem.com [benchchem.com]
• 13. Development of an asymmetric formal synthesis of (−)-quinagolide via enzymatic resolution and stereoselective iminium ion reduction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. hzdr.de [hzdr.de]

In Vitro Binding Affinity of Quinagolide to Dopamine Receptor Subtypes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinagolide (B1230411), a non-ergot derivative, is recognized as a potent and highly selective dopamine (B1211576) D2 receptor agonist.[1][2] Its primary therapeutic application is in the management of hyperprolactinemia, where it effectively suppresses prolactin secretion by stimulating D2 receptors on lactotroph cells in the anterior pituitary gland.[3][4] This technical guide provides a comprehensive overview of the in vitro binding affinity of quinagolide for dopamine receptor subtypes. While exhaustive quantitative binding data (Ki) across all dopamine receptor subtypes are not widely available in the public domain, this document synthesizes the existing qualitative and functional data, details the experimental protocols for determining binding affinity, and visualizes the associated signaling pathways.[2][5]

Quantitative Data Summary

Quinagolide's high affinity for the D2 receptor and low affinity for the D1 receptor are well-documented qualitatively.[6] However, a comprehensive panel of inhibition constants (Ki) for all dopamine receptor subtypes (D1-D5) is not readily found in published literature.[2][5] The available data, including functional potency (EC50), are summarized below.

Receptor Subtype	Binding Affinity (Ki)	Note
Dopamine D2	High Affinity	Stated in multiple sources as a potent and selective agonist.[2][3][6]
Dopamine D1	Low Affinity	Described as having little clinical relevance.[6]
Dopamine D3	Data not publicly available	-
Dopamine D4	Data not publicly available	-
Dopamine D5	Data not publicly available	-

Functional Potency Data

Assay	Receptor/System	Parameter	Value (nM)
cAMP Inhibition	Human D2S in HEK-293 cells	EC50	0.058[5]
Prolactin Inhibition	In vitro	EC50	0.058[2]
Intracellular Calcium	Human 5-HT2B in CHO cells	EC50	120[5]

EC50: Half maximal effective concentration.

The significant difference in EC50 values between the D2S receptor and the 5-HT2B receptor highlights quinagolide's selectivity.[5]

Experimental Protocols

The determination of in vitro binding affinity (Ki) for a compound like quinagolide is typically achieved through competitive radioligand binding assays.

Radioligand Binding Assay for Ki Determination

This protocol outlines a standard competitive binding assay to determine the inhibition constant (Ki) of a test compound for a specific dopamine receptor subtype.

Objective: To determine the binding affinity (Ki) of quinagolide for a dopamine receptor subtype.

Materials:

• Cell Membranes: Membranes prepared from cell lines (e.g., CHO or HEK293) stably expressing the human dopamine receptor subtype of interest.[5]

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]-Spiperone for D2/D3 receptors).[2][5]

• Test Compound: Quinagolide.[2]

• Non-specific Binding Control: A high concentration of a non-radiolabeled antagonist (e.g., Haloperidol) to determine non-specific binding.[2]

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.[2]

• Filtration Apparatus: A cell harvester and glass fiber filters.[5]

• Scintillation Counter: For quantifying radioactivity.[2]

Procedure:

• Assay Setup: In a 96-well plate, combine the assay buffer, various concentrations of quinagolide (or vehicle for total binding, or the non-specific control), a fixed concentration of the radioligand, and the cell membranes.[5]

• Incubation: Incubate the plate at room temperature for a sufficient duration (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[5]

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the bound radioligand from the free radioligand. The filters are then washed with ice-cold buffer.[5]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[2]

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.[2]

  • Plot the percentage of specific binding against the logarithm of the quinagolide concentration.[2]

  • Determine the IC50 value (the concentration of quinagolide that inhibits 50% of the specific radioligand binding) using non-linear regression.[5]

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2][5]

Experimental Workflow for Radioligand Binding Assay.

Signaling Pathway

Quinagolide's agonism at the D2 receptor primarily activates the Gi/o signaling cascade. This pathway is characterized by the inhibition of adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[1]

Mechanism of Action:

• Binding: Quinagolide binds to the dopamine D2 receptor, which is a G protein-coupled receptor (GPCR).[4]

• G Protein Activation: This binding induces a conformational change in the receptor, leading to the activation of the associated inhibitory G protein (Gi/o).[4]

• Adenylyl Cyclase Inhibition: The activated alpha subunit of the G protein (Gαi) dissociates and inhibits the enzyme adenylyl cyclase.[1]

• cAMP Reduction: The inhibition of adenylyl cyclase results in a decrease in the intracellular production of the second messenger cAMP from ATP.[1]

• Physiological Response: The reduction in cAMP levels in lactotrophs leads to the inhibition of prolactin synthesis and secretion.[6]

Dopamine D2 Receptor Signaling Pathway Activated by Quinagolide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. dopamine agonist quinagolide: Topics by Science.gov [science.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. benchchem.com [benchchem.com]
• 6. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quinagolide's Impact on Prolactin Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Quinagolide (B1230411), a selective non-ergot dopamine (B1211576) D2 receptor agonist, is a potent inhibitor of prolactin synthesis and secretion from pituitary lactotrophs.[1] This technical guide provides an in-depth analysis of the molecular mechanisms by which quinagolide regulates prolactin gene transcription and translation. By activating the dopamine D2 receptor, quinagolide initiates a cascade of intracellular signaling events, primarily involving the inhibition of the adenylyl cyclase/cAMP/PKA pathway and modulation of the MAPK/ERK pathway. These actions culminate in the suppression of prolactin gene promoter activity, a reduction in prolactin mRNA stability and translation, and ultimately, a significant decrease in circulating prolactin levels. This guide details the underlying signaling pathways, presents quantitative data from relevant studies, and provides comprehensive experimental protocols for investigating these effects.

Mechanism of Action: From Receptor Binding to Gene Regulation

Quinagolide exerts its effects by mimicking the natural inhibitory action of dopamine on pituitary lactotrophs.[1] The binding of quinagolide to the dopamine D2 receptor, a G-protein coupled receptor, triggers a conformational change that leads to the activation of inhibitory G-proteins (Gi/o). This sets in motion a series of intracellular events that ultimately suppress prolactin gene expression.

Inhibition of the Adenylyl Cyclase/cAMP/PKA Pathway

The primary and most well-established mechanism of action involves the inhibition of adenylyl cyclase.[1] This leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels and a subsequent reduction in the activity of protein kinase A (PKA). PKA normally phosphorylates and activates transcription factors, such as CREB (cAMP response element-binding protein), which are crucial for the transcription of the prolactin gene. By inhibiting this pathway, quinagolide effectively reduces the transcriptional activation of the prolactin gene.

Modulation of the Mitogen-Activated Protein Kinase (MAPK) Pathway

The dopamine D2 receptor also signals through the MAPK pathway, particularly the extracellular signal-regulated kinase (ERK) cascade. While the role of the MAPK pathway in prolactin regulation is complex and can be cell-context dependent, studies have shown that dopamine agonists can inhibit ERK phosphorylation in lactotrophs.[2] This inhibition is significant as the ERK pathway is known to positively regulate prolactin gene expression and lactotroph proliferation.

Epigenetic Modifications

Recent evidence suggests that dopamine D2 receptor activation can also lead to epigenetic modifications at the prolactin gene promoter. This includes the recruitment of histone deacetylases (HDACs), which remove acetyl groups from histones, leading to a more condensed chromatin structure that is less accessible to the transcriptional machinery. This epigenetic silencing contributes to the sustained suppression of prolactin gene transcription.

Quantitative Data on the Effects of Dopamine Agonists

While specific quantitative data for quinagolide's direct impact on prolactin gene transcription and translation from preclinical studies is not extensively published, data from studies using other dopamine D2 receptor agonists like bromocriptine (B1667881) and dopamine itself provide valuable insights into the expected magnitude of these effects.

Experimental Model	Dopamine Agonist	Measured Parameter	Observed Effect	Reference
GH4ZR7 rat pituitary tumor cells	Dopamine	Endogenous prolactin mRNA	40-50% decrease	[3]
GH4ZR7 rat pituitary tumor cells	Bromocriptine	Prolactin promoter activity (-422 bp)	70% inhibition	[3]
Rat primary pituitary cells	Quinpirole	Prolactin gene expression	3.6-fold inhibition	[4]
Rat pituitary gland	Bromocriptine	Prolactin mRNA (in situ hybridization)	Reduction from 0.69 x 1012 to 0.29 x 1012 copies bound/g	[5]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Quinagolide Action

Caption: Quinagolide signaling pathway in pituitary lactotrophs.

Experimental Workflow for In Vitro Studies

Caption: Workflow for in vitro analysis of quinagolide's effects.

Detailed Experimental Protocols

Prolactin Promoter Activity using a Luciferase Reporter Gene Assay

This assay measures the transcriptional activity of the prolactin gene promoter in response to quinagolide.

5.1.1. Materials

• GH3 or GH4ZR7 pituitary tumor cell line[3]

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and penicillin/streptomycin

• Prolactin promoter-luciferase reporter plasmid (e.g., pGL3-PRL-promoter)

• Control plasmid for normalization (e.g., pRL-TK expressing Renilla luciferase)

• Transfection reagent (e.g., Lipofectamine®)

• Quinagolide stock solution

• Dual-luciferase reporter assay system

• Luminometer

5.1.2. Protocol

• Cell Culture and Transfection:

  • Plate GH3 or GH4ZR7 cells in 24-well plates at a density that will reach 70-80% confluency on the day of transfection.[6]

  • Co-transfect the cells with the prolactin promoter-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.[7]

• Quinagolide Treatment:

  • 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of quinagolide (e.g., 0.1 nM to 1 µM) or vehicle control.

  • Incubate the cells for an additional 24-48 hours.

• Luciferase Assay:

  • Lyse the cells using the passive lysis buffer provided with the dual-luciferase assay kit.

  • Measure the firefly and Renilla luciferase activities sequentially in each lysate sample using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample to control for transfection efficiency and cell number.

  • Express the results as a percentage of the vehicle-treated control.

Analysis of Prolactin mRNA Levels by Northern Blotting

This technique allows for the visualization and quantification of prolactin mRNA.

5.2.1. Materials

• Pituitary cells treated with quinagolide as described above.

• RNA extraction kit

• Formaldehyde, formamide, MOPS buffer

• Agarose

• Nylon membrane

• UV crosslinker

• 32P-labeled prolactin cDNA or cRNA probe

• Hybridization buffer and wash solutions

• Phosphorimager or X-ray film

5.2.2. Protocol

• RNA Extraction and Electrophoresis:

  • Extract total RNA from quinagolide-treated and control cells.

  • Separate 10-20 µg of total RNA per lane on a formaldehyde-agarose gel.

• Transfer and Crosslinking:

  • Transfer the RNA from the gel to a nylon membrane by capillary action overnight.

  • Fix the RNA to the membrane by UV crosslinking.

• Hybridization:

  • Pre-hybridize the membrane in hybridization buffer for several hours at 42°C.

  • Add the radiolabeled prolactin probe and hybridize overnight at 42°C.

• Washing and Detection:

  • Wash the membrane with increasing stringency to remove non-specifically bound probe.

  • Expose the membrane to a phosphorimager screen or X-ray film to visualize the prolactin mRNA band.

• Data Analysis:

  • Quantify the band intensity using densitometry software.

  • Normalize the prolactin mRNA signal to a housekeeping gene (e.g., GAPDH or actin) to correct for loading differences.

Quantification of Prolactin Protein Levels by Western Blotting

This method is used to detect and quantify the amount of prolactin protein in cell lysates.

5.3.1. Materials

• Pituitary cells treated with quinagolide.

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF membrane.

• Transfer apparatus.

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibody against prolactin.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

5.3.2. Protocol

• Protein Extraction and Quantification:

  • Lyse the quinagolide-treated and control cells in lysis buffer.

  • Determine the protein concentration of each lysate using the BCA assay.

• Electrophoresis and Transfer:

  • Separate equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the proteins from the gel to a PVDF membrane.[8]

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-prolactin antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and apply the chemiluminescent substrate.

  • Capture the signal using an imaging system.

• Data Analysis:

  • Quantify the band intensity using densitometry software.

  • Normalize the prolactin protein signal to a loading control (e.g., β-actin or GAPDH).

Conclusion

Quinagolide effectively suppresses prolactin gene expression at both the transcriptional and translational levels through its potent agonistic activity at the dopamine D2 receptor. The primary mechanism involves the inhibition of the adenylyl cyclase/cAMP/PKA signaling pathway, with contributions from the modulation of the MAPK/ERK pathway and epigenetic modifications. The experimental protocols detailed in this guide provide a robust framework for researchers to further investigate the intricate molecular details of quinagolide's action and to evaluate the efficacy of novel compounds targeting the dopaminergic regulation of prolactin. This comprehensive understanding is crucial for the continued development of targeted therapies for hyperprolactinemia and related disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | The Mechanism and Pathways of Dopamine and Dopamine Agonists in Prolactinomas [frontiersin.org]
• 3. Inhibitory control of prolactin and Pit-1 gene promoters by dopamine. Dual signaling pathways required for D2 receptor-regulated expression of the prolactin gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 6. Activation of the prolactin promoter in transfected GH3 cells by posterior pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Transient transfection of GGH3-1' cells [GH3 cells stably transfected with the gonadotropin-releasing hormone (GnRH) receptor complementary deoxyribonucleic acid] with the carboxyl-terminal of beta-adrenergic receptor kinase 1 blocks prolactin release: evidence for a role of the G protein beta gamma-subunit complex in GnRH signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prolactin Variants in Human Pituitaries and Pituitary Adenomas Identified With Two-Dimensional Gel Electrophoresis and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Structural Analysis of the Quinagolide-Dopamine D2 Receptor Complex: A Technical Guide

This technical guide offers a comprehensive examination of the structural and functional interactions between quinagolide (B1230411), a selective non-ergot dopamine (B1211576) D2 receptor (D2R) agonist, and its target, the D2 receptor. Quinagolide is a therapeutic agent primarily used in the management of hyperprolactinemia, a condition often linked to pituitary adenomas.[1] Its efficacy stems from its potent and selective agonism at D2 receptors located on lactotroph cells in the anterior pituitary, which powerfully suppresses prolactin secretion.[2][3]

This document synthesizes available quantitative data, details key experimental methodologies for receptor characterization, and visualizes the critical signaling pathways and experimental workflows. It is intended for researchers, scientists, and drug development professionals engaged in the study of dopaminergic systems and the development of novel GPCR-targeted therapeutics. While a high-resolution cryo-electron microscopy (cryo-EM) or X-ray crystallography structure of the D2 receptor specifically complexed with quinagolide is not publicly available, this guide draws upon data from homologous D2R-agonist complexes to infer structural insights.[4][5][6]

Mechanism of Action and Signaling Pathway

Quinagolide exerts its pharmacological effects by mimicking the action of endogenous dopamine on the D2 receptor, a member of the G protein-coupled receptor (GPCR) superfamily.[3][7] The D2R preferentially couples to the inhibitory Gαi/o family of G proteins.[8][9]

Upon agonist binding, quinagolide induces a conformational change in the D2 receptor, promoting the exchange of Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP) on the associated Gαi subunit.[8] This activation leads to the dissociation of the Gαi-GTP subunit from the Gβγ dimer. The activated Gαi-GTP subunit then proceeds to inhibit the enzyme adenylyl cyclase, resulting in a significant reduction of intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[2][8] This cascade is the principal mechanism behind the inhibition of prolactin synthesis and release from lactotroph cells.[7]

Dopamine D2 receptor Gi/o signaling pathway activated by quinagolide.[1]

Structural Insights into the Binding Complex

Currently, no experimentally determined structure for the quinagolide-D2R complex has been deposited in the Protein Data Bank. However, cryo-EM structures of the D2R in complex with other agonists, such as bromocriptine (B1667881) and dopamine itself, provide a robust template for understanding the molecular interactions.[4][6][10]

These structures reveal that the agonist binding pocket is located within a cleft formed by the transmembrane (TM) helices TM3, TM5, TM6, and TM7. For catecholamine agonists, a conserved interaction involves the formation of hydrogen bonds between the catechol hydroxyl groups and serine residues on TM5.[4] As a non-ergot derivative, quinagolide's distinct chemical structure would engage a unique set of residues within this pocket, but its high affinity suggests an optimal fit that stabilizes the active conformation of the receptor, leading to G protein coupling.[1][11] The conformational changes upon agonist binding primarily involve an outward movement of the intracellular end of TM6, which opens a cavity to accommodate the G protein.[5][6]

Quantitative Data Summary

The pharmacological profile of quinagolide is defined by its high potency and selectivity for the D2 receptor.[8] While comprehensive binding data across a wide panel of receptors are not extensively published, the available functional data strongly support its D2-selective character.[1]

Table 1: Functional Potency of Quinagolide

Parameter	Assay	Value (nM)	Species/System	Reference
EC50	cAMP Inhibition	0.058	Human D2S in HEK-293 cells	[1]
EC50	Intracellular Calcium Mobilization	120	Human 5-HT2B in CHO cells	[1]

| IC50 | Prolactin Inhibition | ~1 | Cultured human prolactinoma cells |[8] |

EC50: Half-maximal effective concentration. IC50: Half-maximal inhibitory concentration.

Table 2: Receptor Binding Affinity of Quinagolide

Receptor Subtype	Binding Affinity (Ki)	Note	Reference
Dopamine D2	High Affinity	Stated in multiple sources but specific Ki values are not consistently published.	[1][7][8]

| Dopamine D1 | Low Affinity | Described as having little clinical relevance. |[1][7] |

Experimental Protocols

Characterizing the interaction between a ligand like quinagolide and the D2 receptor involves a combination of binding and functional assays. The following are detailed protocols for two fundamental experiments.

Protocol: Competitive Radioligand Binding Assay for Ki Determination

This assay determines the binding affinity (Ki) of quinagolide by measuring its ability to displace a radiolabeled ligand with known affinity for the D2 receptor.

Objective: To determine the inhibition constant (Ki) of quinagolide for the dopamine D2 receptor.

Materials:

• Cell Membranes: Membrane preparations from CHO or HEK293 cells stably expressing the human dopamine D2 receptor.[8]

• Radioligand: [³H]-Spiperone or [³H]-Raclopride (D2 antagonists with high affinity).[8]

• Test Compound: Quinagolide, serially diluted.

• Non-specific Ligand: Haloperidol (10 µM) or unlabeled spiperone (B1681076) (1 µM) to determine non-specific binding.[8]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.[12][13]

• Equipment: 96-well plates, glass fiber filters (e.g., Whatman GF/B), cell harvester/filtration apparatus, and a liquid scintillation counter.[12][14]

Procedure:

• Preparation: Prepare serial dilutions of quinagolide in assay buffer.

• Plate Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: 50 µL of radioligand + 50 µL of cell membranes + 50 µL of assay buffer.

  • Non-specific Binding: 50 µL of radioligand + 50 µL of cell membranes + 50 µL of high-concentration non-specific ligand (e.g., 10 µM Haloperidol).

  • Competition: 50 µL of radioligand + 50 µL of cell membranes + 50 µL of each quinagolide dilution.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[12]

• Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[13][14]

• Counting: Place the filters into scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.[12]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of quinagolide.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1][12]

Protocol: cAMP Functional Assay for EC50 Determination

This functional assay measures quinagolide's potency as a D2R agonist by quantifying its ability to inhibit adenylyl cyclase activity.

Objective: To determine the functional potency (EC50) of quinagolide by measuring the inhibition of forskolin-stimulated cAMP production.

Materials:

• Cells: HEK293 or CHO cells stably expressing the human D2 receptor.[12]

• Test Compound: Quinagolide, serially diluted.

• Stimulant: Forskolin (B1673556) (an adenylyl cyclase activator).[12]

• Inhibitor: IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).[12]

• Assay Kit: A commercial cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen).[12]

• Equipment: 96-well cell culture plates, incubator, plate reader compatible with the chosen assay kit.

Procedure:

• Cell Plating: Seed the cells in a 96-well plate and culture overnight.

• Pre-incubation: Wash the cells and pre-incubate them with various concentrations of quinagolide in the presence of IBMX for 15-30 minutes at 37°C.[12]

• Stimulation: Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells (except for baseline controls) and incubate for an additional 15-30 minutes at 37°C.[12]

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen cAMP assay kit.

• Data Analysis:

  • Plot the measured cAMP levels against the log concentration of quinagolide.

  • Fit the data to a sigmoidal dose-response (variable slope) curve using non-linear regression.

  • Determine the EC50 value, which is the concentration of quinagolide that produces 50% of the maximal inhibition of forskolin-stimulated cAMP levels.[1]

General Experimental Workflow

The characterization of a GPCR agonist like quinagolide follows a logical workflow, progressing from initial binding studies to functional characterization to confirm its activity and selectivity.

General experimental workflow for GPCR agonist characterization.[12]

Conclusion

Quinagolide is a potent and selective dopamine D2 receptor agonist whose pharmacological action is mediated through the canonical Gαi/o signaling pathway, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP.[2] This mechanism effectively inhibits prolactin secretion, forming the basis of its therapeutic use.[7] While a definitive high-resolution structure of the quinagolide-D2R complex remains to be elucidated, existing structures of homologous complexes provide a strong foundation for understanding its binding mode. The quantitative data, though not exhaustive in the public domain, consistently underscore its high potency and selectivity for the D2 receptor. The standardized protocols provided herein offer a framework for the continued investigation and characterization of quinagolide and novel D2R-targeting compounds, which is essential for advancing the fields of neuropharmacology and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 4. Structural insights into the human D1 and D2 dopamine receptor signaling complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure of a D2 dopamine receptor-G protein complex in a lipid membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure of a D2 dopamine receptor-G-protein complex in a lipid membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 10. rcsb.org [rcsb.org]
• 11. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. giffordbioscience.com [giffordbioscience.com]

The Rise of Precision: A Technical Guide to the Historical Development and Evolution of Non-Ergoline Dopamine Agonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

The management of dopamine-related disorders, most notably Parkinson's disease, underwent a paradigm shift with the advent of dopamine (B1211576) agonists. Initial therapies centered on ergot-derived compounds, but concerns over serious side effects, such as cardiac valvulopathy and fibrosis, spurred the development of a new class of drugs: non-ergoline dopamine agonists.[1][2][3] These synthetic compounds offered improved receptor selectivity and a more favorable safety profile, fundamentally altering treatment strategies. This technical guide provides an in-depth exploration of the historical development, pharmacological evolution, and underlying experimental methodologies of non-ergoline dopamine agonists.

Historical Development and Evolution

The journey of non-ergoline dopamine agonists began as a direct response to the limitations of their ergot-derived predecessors. The recognition that the serious adverse effects of ergot derivatives were linked to their broad receptor activity, including interactions with serotonin (B10506) and adrenergic receptors, created a clear mandate for more targeted therapies.[2]

The development of non-ergoline agonists can be characterized by a progressive refinement of receptor selectivity and delivery mechanisms. Early non-ergoline agonists like apomorphine, while effective, had challenging pharmacokinetic profiles.[1] The subsequent development of orally available agents such as ropinirole (B1195838) and pramipexole (B1678040) in the late 1990s marked a significant milestone.[4][5][6][7] These second-generation agonists demonstrated a higher affinity for the D2-like family of dopamine receptors (D2, D3, and D4), with a particularly strong preference for the D3 subtype, and minimal interaction with D1-like receptors.[2]

Further evolution in this class has focused on optimizing drug delivery to provide more continuous dopaminergic stimulation, aiming to reduce motor fluctuations in Parkinson's disease. This led to the development of extended-release oral formulations and transdermal patches, such as the rotigotine (B252) patch.

A timeline of key FDA approvals for prominent non-ergoline dopamine agonists is presented below:

Drug	Brand Name(s)	Initial FDA Approval Date	Key Indication(s) at Approval
Pramipexole	Mirapex	1997	Parkinson's Disease[5][6]
Ropinirole	Requip	September 19, 1997	Parkinson's Disease[4][8][9]
Apomorphine	Apokyn	April 20, 2004	"Off" episodes in advanced Parkinson's Disease[10]
Rotigotine	Neupro	May 9, 2007	Early-stage Parkinson's Disease[11]
Ropinirole ER	Requip XL	June 2008	Parkinson's Disease[12][13]
Pramipexole ER	Mirapex ER	February 23, 2010	Early idiopathic Parkinson's Disease[14][15]
Rotigotine	Neupro	April 3, 2012	Advanced-stage Parkinson's Disease and Restless Legs Syndrome[16]
Apomorphine Sublingual Film	Kynmobi	May 21, 2020	"Off" episodes in Parkinson's Disease[17]
Apomorphine Infusion	Onapgo	February 4, 2025	Motor fluctuations in advanced Parkinson's Disease[18][19][20]

Quantitative Data on Receptor Binding and Functional Potency

The therapeutic efficacy and side-effect profiles of non-ergoline dopamine agonists are intrinsically linked to their binding affinities (Ki) and functional potencies (EC50) at various dopamine receptor subtypes. The following tables summarize these key quantitative parameters.

Table 1: Receptor Binding Affinities (Ki, nM) of Non-Ergoline Dopamine Agonists

Dopamine Agonist	D1 Receptor	D2 Receptor	D3 Receptor	D4 Receptor	D5 Receptor
Pramipexole	>10,000	2.2 - 3.9	0.5 - 0.97	5.1	No significant affinity
Ropinirole	>10,000	29	1.8	30	No significant affinity
Rotigotine	83	13.5	0.71	3.9 - 15	5.4
Apomorphine	398	31.6	10	3.16	19.9

Note: Ki values are compiled from various sources and may differ based on experimental conditions. A lower Ki value indicates a higher binding affinity.

Table 2: Functional Potency (EC50, nM) of Non-Ergoline Dopamine Agonists

Dopamine Agonist	D1 Receptor	D2 Receptor	D3 Receptor
Rotigotine	~10	~0.4 - 2.5	~0.1

Note: Comprehensive EC50 data for all agonists across all receptor subtypes from a single source is limited. The provided data is based on available information.

Experimental Protocols

The quantitative data presented above are derived from a suite of specialized in vitro and in vivo experimental techniques. The following sections provide detailed methodologies for key assays used in the characterization of non-ergoline dopamine agonists.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for a specific dopamine receptor subtype.

Materials:

• Cell membranes expressing the dopamine receptor subtype of interest.

• Radiolabeled ligand (e.g., [³H]-Spiperone for D2-like receptors).

• Unlabeled test compound (non-ergoline dopamine agonist).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of the unlabeled test compound.

• In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

• Include control wells for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of a known competing ligand).

• Incubate the plate to allow the binding to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the test compound concentration and use non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

Objective: To determine the functional potency (EC50) of a test compound at D1-like (Gs-coupled) or D2-like (Gi-coupled) dopamine receptors.

Materials:

• Cells expressing the dopamine receptor subtype of interest.

• Test compound (non-ergoline dopamine agonist).

• Forskolin (B1673556) (for Gi-coupled receptor assays).

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell culture medium and plates.

Procedure for D1-like (Gs-coupled) Receptors:

• Plate the cells in a suitable microplate and allow them to adhere.

• Replace the culture medium with a stimulation buffer.

• Add serial dilutions of the test compound to the wells.

• Incubate for a specified period to allow for cAMP production.

• Lyse the cells and measure the intracellular cAMP levels using the chosen cAMP assay kit.

• Plot the cAMP concentration against the log of the test compound concentration and use non-linear regression to determine the EC50 value.

Procedure for D2-like (Gi-coupled) Receptors:

• Follow steps 1 and 2 as above.

• Pre-stimulate the cells with forskolin to induce a baseline level of cAMP production.

• Add serial dilutions of the test compound to the wells.

• Incubate for a specified period. The agonist will inhibit adenylyl cyclase, leading to a decrease in cAMP levels.

• Lyse the cells and measure the intracellular cAMP levels.

• Plot the decrease in cAMP concentration against the log of the test compound concentration to determine the EC50 value.

[³⁵S]GTPγS Binding Assay

Objective: To measure the activation of G-proteins following agonist binding to a G-protein coupled receptor (GPCR), providing a measure of functional potency and efficacy.

Materials:

• Cell membranes expressing the dopamine receptor of interest.

• Test compound (non-ergoline dopamine agonist).

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP.

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the cell membranes, GDP, and varying concentrations of the test compound.

• Initiate the reaction by adding [³⁵S]GTPγS.

• Incubate the plate to allow for agonist-stimulated binding of [³⁵S]GTPγS to the Gα subunit.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Plot the amount of [³⁵S]GTPγS bound against the log of the test compound concentration to determine the EC50 and Emax values.

Signaling Pathways and Visualizations

Non-ergoline dopamine agonists exert their effects by activating specific dopamine receptor subtypes, which are G-protein coupled receptors. These receptors are broadly classified into D1-like (D1 and D5) and D2-like (D2, D3, and D4) families, which trigger distinct intracellular signaling cascades.

D1-like Receptor Signaling Pathway

D1-like receptors are coupled to the Gs alpha subunit of the G-protein complex. Agonist binding to these receptors leads to the activation of adenylyl cyclase, which in turn increases the intracellular concentration of the second messenger cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which then phosphorylates various downstream protein targets, modulating neuronal excitability and gene expression.

Caption: D1-like receptor signaling pathway.

D2-like Receptor Signaling Pathway

In contrast, D2-like receptors are coupled to the Gi alpha subunit of the G-protein complex. Agonist binding to these receptors inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cAMP levels and a subsequent reduction in PKA activity. This pathway generally has an inhibitory effect on neuronal function.

Caption: D2-like receptor signaling pathway.

Conclusion

The development of non-ergoline dopamine agonists represents a significant advancement in the pharmacotherapy of dopamine-related disorders. Through a process of rational drug design and a deeper understanding of dopamine receptor pharmacology, researchers have successfully created a class of drugs with improved selectivity and safety. The continued evolution of these agents, including the development of novel delivery systems, underscores the ongoing commitment to refining therapeutic strategies and improving patient outcomes. The experimental methodologies detailed herein provide the foundation for the continued exploration and development of the next generation of dopaminergic therapeutics.

References

• 1. pavilionhealthtoday.com [pavilionhealthtoday.com]
• 2. Dopamine agonist - Wikipedia [en.wikipedia.org]
• 3. Dopamine Agonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Ropinirole - Wikipedia [en.wikipedia.org]
• 5. Pramipexole - Wikipedia [en.wikipedia.org]
• 6. First Parkinson's drug FDA-approved since 1989 |… | Clinician.com [clinician.com]
• 7. dartmouth-hitchcock.org [dartmouth-hitchcock.org]
• 8. Drug Approval Package: Requip (Ropinirole Hydrochloride) NDA# 20658 [accessdata.fda.gov]
• 9. ropinirole [drugcentral.org]
• 10. Apokyn (apomorphine) FDA Approval History - Drugs.com [drugs.com]
• 11. academic.oup.com [academic.oup.com]
• 12. neurologylive.com [neurologylive.com]
• 13. FDA Approves Requip® XL™, The First And Only Oral Once-Daily Non-Ergot Dopamine Agonist For Parkinson's Disease [pharmaceuticalonline.com]
• 14. medscape.com [medscape.com]
• 15. Once-Daily MIRAPEX ER Now Approved by FDA for Both Early and Advanced Parkinson's Disease [prnewswire.com]
• 16. medscape.com [medscape.com]
• 17. FDA Approves Apomorphine Sublingual Film for Treatment of OFF Periods in Parkinson Disease - - Practical Neurology [practicalneurology.com]
• 18. Second Under-the-Skin Infusion for Parkinson’s Earns FDA Approval | Parkinson's Disease [michaeljfox.org]
• 19. drugtopics.com [drugtopics.com]
• 20. ajmc.com [ajmc.com]

Quinagolide: A Technical Guide to a Selective Dopamine D2 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinagolide (B1230411) is a non-ergot derived dopamine (B1211576) agonist distinguished by its high potency and selectivity for the dopamine D2 receptor.[1][2] This technical guide provides a comprehensive overview of quinagolide, focusing on its pharmacological profile, mechanism of action, receptor selectivity, and the experimental methodologies used for its characterization. Its primary clinical application is in the treatment of hyperprolactinemia, a condition often resulting from prolactin-secreting pituitary adenomas.[1][3] Quinagolide's therapeutic efficacy is derived from its potent agonism of D2 receptors on lactotrophs in the anterior pituitary gland, which leads to the inhibition of prolactin secretion.[1][4] Its selectivity profile is thought to contribute to its tolerability compared to older, ergot-derived dopamine agonists.[2][3]

Mechanism of Action

Quinagolide exerts its therapeutic effect by acting as a potent agonist at dopamine D2 receptors, particularly on the lactotroph cells of the anterior pituitary gland.[4][5] In the physiological state, the secretion of prolactin is tonically inhibited by dopamine.[4][5] Quinagolide mimics this endogenous action.[4]

Upon binding to the D2 receptor, a G protein-coupled receptor (GPCR), quinagolide initiates a signaling cascade through the inhibitory G protein, Gi/o.[1][6] This activation of the Gi/o protein leads to the inhibition of the enzyme adenylyl cyclase.[3][6] The subsequent reduction in adenylyl cyclase activity results in a decrease in the intracellular concentration of the second messenger, cyclic adenosine (B11128) monophosphate (cAMP).[1][3] This cascade of events ultimately suppresses the synthesis and release of prolactin.[4][5] Due to its high affinity for D2 receptors and low affinity for D1 receptors, quinagolide's pharmacological action is highly selective.[1][5]

References

• 1. benchchem.com [benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. eurofinsdiscovery.com [eurofinsdiscovery.com]

understanding the organonitrogen heterocyclic properties of quinagolide

An In-depth Technical Guide to the Organonitrogen Heterocyclic Properties of Quinagolide (B1230411)

Introduction

Quinagolide is a non-ergot-derived organonitrogen heterocyclic compound recognized for its potent and selective dopamine (B1211576) D2 receptor agonist activity.[1] It is classified as an organic heterotricyclic compound and is clinically utilized for the management of hyperprolactinemia, a condition marked by elevated serum prolactin levels.[2][] Hyperprolactinemia can lead to gonadal dysfunction, infertility, and long-term complications such as osteoporosis.[2] Unlike older ergot-derived medications, quinagolide offers an improved efficacy and tolerability profile, proving effective even in patients resistant or intolerant to bromocriptine.[2][4][5] The drug is a racemic mixture, with its primary clinical activity attributed to the (-) enantiomer.[6][7] This guide provides a comprehensive technical overview of quinagolide's chemical properties, synthesis, mechanism of action, pharmacokinetics, and the experimental methodologies used in its evaluation.

Chemical and Physical Properties Quinagolide hydrochloride is a white to almost-white, finely crystalline powder that is hygroscopic and sensitive to light.[6]

Property	Value	Reference
IUPAC Name	N,N-diethyl-N'-[(3S,4aS,10aR)-6-hydroxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinolin-3-yl]sulfamide	[8]
Molecular Formula	C₂₀H₃₃N₃O₃S	[2][8]
Molar Mass	395.56 g·mol⁻¹	[8]
CAS Number	87056-78-8	[8]
Solubility	Sparingly soluble in water (0.2%) and ethanol (B145695) (0.1%)	[6]
pKa (20°C)	7.8 (tertiary amine), 10.2 (phenol)	[6]
Melting Point	231-237 °C (with degradation)	[6]

Synthesis of Quinagolide

The synthesis of quinagolide has been approached through various routes, with methods developed for both laboratory and large-scale manufacturing. A key challenge is establishing the correct stereochemistry of the octahydrobenzo[g]quinoline ring system.[8]

A laboratory synthesis was first disclosed by Sandoz, involving a nine-step sequence to create the core ring system, followed by five additional steps to yield the final drug.[8] A notable transformation in this process is the Curtius rearrangement to form the crucial amine group.[8]

A more scalable manufacturing process was later developed, starting from 1,6-dimethoxynaphthalene.[8] A recent total synthesis utilizes a ring-closing metathesis (RCM) approach starting from meta-hydroxybenzaldehyde.[7][9] Key features of this modern synthesis include pyrolytic elimination and a phenyliodine bis(trifluoroacetate) (PIFA)-mediated Hofmann rearrangement of a piperidine-3-carboxamide intermediate to create the 3-aminopiperidine skeleton of quinagolide.[7][9]

Pharmacodynamics

Mechanism of Action

Quinagolide's therapeutic effect is derived from its function as a potent and selective agonist for the dopamine D2 receptor.[1][10] Prolactin secretion from lactotroph cells in the anterior pituitary is under tonic inhibitory control by dopamine.[2][11] Quinagolide mimics this endogenous action by binding with high affinity to D2 receptors on these cells.[2][] This interaction initiates a G-protein coupled signaling cascade that inhibits prolactin synthesis and release.[12]

The binding of quinagolide to the inhibitory G-protein (Gi) coupled D2 receptor leads to the inhibition of adenylyl cyclase.[2][13] This action reduces the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP), thereby downregulating the signaling pathways responsible for prolactin gene transcription and secretion.[2][] While quinagolide binds strongly to D2 receptors, it exhibits low affinity for D1 receptors, which contributes to its selective pharmacological profile and is of little clinical relevance.[2][14]

Signaling Pathway

The primary signaling cascade initiated by quinagolide in pituitary lactotrophs is a well-defined inhibitory pathway.

Caption: Quinagolide's inhibitory signaling pathway in lactotrophs.

Recent studies, particularly in the context of endometriosis, have shown that quinagolide can also influence other pathways. Treatment of endometrial mesenchymal stromal cells (E-MSCs) with quinagolide resulted in a reduction of total AKT levels and a significant decrease in AKT phosphorylation.[15] This suggests that D2 receptor activation by quinagolide can lead to a beta-arrestin mediated deactivation of AKT, a pathway known to be involved in cell migration and angiogenesis.[15]

Quantitative Pharmacodynamic Data

Publicly available in vitro quantitative data for quinagolide is limited. However, clinical and preclinical studies provide key insights into its potency and efficacy.[10]

Parameter	Receptor/Assay	Value	Species/System	Reference(s)
EC₅₀	Prolactin Inhibition	0.058 nM	Rat Pituitary Cells	[10][15]
Prolactin Normalization	Hyperprolactinemic Patients	~70% of patients at 0.05-0.075 mg/day	Human	[6]
Tumor Shrinkage	Macroprolactinomas	22-25% reduction after 12 months	Human	[13]

Pharmacokinetics

Quinagolide demonstrates a pharmacokinetic profile characterized by rapid absorption, extensive first-pass metabolism resulting in low bioavailability, and a duration of action that supports once-daily dosing.[12]

Absorption, Distribution, Metabolism, and Excretion (ADME)

Parameter	Description	Value	Reference(s)
Absorption	Rapid and extensive from the GI tract.	>95% of dose absorbed	[2][12]
Bioavailability	Low due to extensive pre-systemic metabolism.	~4%	[1][12]
Tₘₐₓ (Time to Peak)	Time to reach maximum plasma concentration.	30-60 minutes	[2][1]
Volume of Distribution (Vd)	Indicates extensive tissue distribution.	~100 L	[1][6][12]
Plasma Protein Binding	Non-specific binding.	~90%	[1][6]
Metabolism	Extensive first-pass hepatic metabolism. Primary pathways are N-de-ethylation and conjugation (sulfate or glucuronide). Forms active (N-desethyl) and inactive (N,N-didesethyl) metabolites.	>95% of drug is metabolized	[2][6][12]
Elimination Half-Life (t₁/₂)	Single Dose: 11.5 hours; Steady State: 17 hours.	11.5 - 17 hours	[6]
Excretion	Metabolites are excreted in urine and feces in approximately equal amounts.	~50% via urine, ~40% via feces	[1][6]

Metabolic Pathway

The metabolism of quinagolide is the primary route of its clearance, involving several biotransformation steps.

Caption: Metabolic pathway of quinagolide in vivo.

Key Experimental Protocols

Dopamine D2 Receptor Binding Assay (Competitive)

This protocol outlines a generalized method to determine the binding affinity (Ki) of quinagolide for the dopamine D2 receptor.

Objective: To determine the inhibition constant (Ki) of quinagolide for the dopamine D2 receptor using a competitive radioligand binding assay.[16]

Materials:

• Cell membranes from cells expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).[14][16]

• Radioligand: [³H]-Spiperone (a D2 antagonist).[14]

• Unlabeled Competitor: Quinagolide.

• Non-specific binding control: Haloperidol (B65202) or another high-affinity D2 ligand.

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4.

• 96-well microplates, glass fiber filters, scintillation counter.[14][16]

Methodology:

• Preparation: Prepare serial dilutions of quinagolide in assay buffer.

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of [³H]-Spiperone (typically at its Kd concentration), and varying concentrations of quinagolide.[14]

• Controls:

  • Total Binding: Wells containing membranes and radioligand only.

  • Non-specific Binding: Wells containing membranes, radioligand, and a saturating concentration of an unlabeled D2 antagonist (e.g., haloperidol).[16]

• Incubation: Incubate the plate to allow the binding to reach equilibrium (e.g., 60-120 minutes at room temperature).[14]

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound.[14]

• Washing: Wash filters with ice-cold assay buffer to remove any remaining unbound radioligand.[14]

• Quantification: Place filters in scintillation vials with scintillation fluid and measure radioactivity using a liquid scintillation counter.[10][14]

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the quinagolide concentration.

  • Determine the IC₅₀ value (the concentration of quinagolide that inhibits 50% of specific binding) using non-linear regression analysis.[10]

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[10][16]

Caption: Workflow for a D2 Receptor Competitive Binding Assay.

In Vivo Hyperprolactinemia Model

This protocol describes a general workflow for evaluating the efficacy of quinagolide in a rodent model of hyperprolactinemia.

Objective: To assess the ability of quinagolide to reduce elevated serum prolactin levels in an in vivo model.

Model:

• Animal: Female Sprague-Dawley or Wistar rats.

• Induction of Hyperprolactinemia: This can be achieved through various methods, such as repeated administration of a D2 antagonist (e.g., haloperidol or sulpiride) or implantation of pituitary grafts under the kidney capsule.

Methodology:

• Induction: Induce a stable state of hyperprolactinemia in the rats and confirm elevated baseline prolactin levels via blood sampling.

• Grouping: Randomly assign animals to a control group (vehicle) and one or more treatment groups (receiving different doses of quinagolide).

• Administration: Administer quinagolide or vehicle orally (e.g., via gavage) once daily for a predetermined study duration (e.g., 14-28 days).

• Sample Collection: Collect blood samples at specified time points (e.g., pre-dose, and several hours post-dose on select days, and at study termination) via tail vein or retro-orbital sinus.

• Prolactin Measurement: Separate serum from blood samples and measure prolactin concentrations using a validated method, such as a Radioimmunoassay (RIA) or Enzyme-Linked Immunosorbent Assay (ELISA).[17]

• Data Analysis: Compare the serum prolactin levels between the quinagolide-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA). Evaluate the dose-response relationship.

Caption: Workflow for an In Vivo Hyperprolactinemia Efficacy Study.

Conclusion

Quinagolide is a highly specific, non-ergot D2 receptor agonist with a well-defined mechanism of action centered on the potent inhibition of prolactin secretion.[10] Its organonitrogen heterocyclic structure confers a favorable pharmacokinetic profile that, despite low bioavailability, allows for effective once-daily administration.[1][12] The detailed understanding of its synthesis, signaling pathways, and metabolic fate provides a solid foundation for its clinical application in hyperprolactinemia and ongoing research into other potential therapeutic areas like endometriosis.[15] The experimental protocols and quantitative data summarized herein serve as a valuable resource for researchers and drug development professionals working with this compound.

References

• 1. mims.com [mims.com]
• 2. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Quinagolide--a valuable treatment option for hyperprolactinaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 7. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quinagolide - Wikipedia [en.wikipedia.org]
• 9. Total Synthesis of (±)-Quinagolide: A Potent D2 Receptor Agonist for the Treatment of Hyperprolactinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Exploratory Studies on Quinagolide's Effect on AKT Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinagolide (B1230411), a selective non-ergot dopamine (B1211576) D2 receptor agonist, is an effective treatment for hyperprolactinemia, primarily through its action on pituitary lactotrophs. Emerging evidence suggests that the signaling pathways modulated by D2 receptor agonists extend beyond the inhibition of adenylyl cyclase and involve key regulators of cell survival and proliferation, such as the PI3K/AKT pathway. This technical guide provides an in-depth exploration of the hypothesized effects of quinagolide on AKT phosphorylation. While direct studies on quinagolide are limited, this document synthesizes findings from studies on other D2 receptor agonists, such as bromocriptine (B1667881) and cabergoline (B1668192), to provide a framework for future exploratory studies on quinagolide. This guide details the theoretical signaling pathways, presents quantitative data from related compounds to establish expected outcomes, and offers comprehensive experimental protocols for the assessment of AKT phosphorylation in pituitary tumor cells.

Introduction: Quinagolide and the AKT Signaling Pathway

Quinagolide is a potent and selective dopamine D2 receptor agonist. Its primary clinical application is in the management of hyperprolactinemia, a condition often caused by prolactin-secreting pituitary adenomas (prolactinomas). By mimicking the action of endogenous dopamine on D2 receptors located on lactotroph cells of the anterior pituitary, quinagolide effectively inhibits the synthesis and secretion of prolactin.[1][2]

The PI3K/AKT signaling pathway is a critical intracellular cascade that regulates a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common feature in various cancers, including pituitary adenomas.[3][4] AKT, also known as protein kinase B (PKB), is a serine/threonine kinase that, upon activation by phosphorylation at Threonine 308 (Thr308) and Serine 473 (Ser473), phosphorylates a wide range of downstream substrates, thereby promoting cell survival and inhibiting apoptosis.

Studies investigating the effects of dopamine D2 receptor agonists have revealed a complex interplay with the AKT pathway. While some evidence points towards D2 receptor activation leading to an inhibition of AKT phosphorylation (dephosphorylation), other studies have suggested a stimulatory role. This discrepancy may be attributable to the specific D2 receptor isoform (D2S or D2L), the cellular context, and the specific agonist used. A notable study on the D2 agonist cabergoline demonstrated a significant inhibition of AKT and mTOR phosphorylation in prolactinoma cell lines, suggesting a potential mechanism for its anti-proliferative effects.[5] Given quinagolide's selectivity for the D2 receptor, it is hypothesized that it may exert a similar inhibitory effect on AKT phosphorylation in pituitary tumor cells.

Hypothesized Signaling Pathway of Quinagolide's Effect on AKT Phosphorylation

Based on the current understanding of D2 receptor signaling, the binding of quinagolide to the D2 receptor on a pituitary tumor cell is expected to initiate a signaling cascade that leads to the dephosphorylation and inactivation of AKT. This process is thought to be mediated through the recruitment of β-arrestin 2, which facilitates the formation of a complex between AKT and protein phosphatase 2A (PP2A), a key enzyme that dephosphorylates AKT at its activating residues.

References

• 1. Cabergoline: a first-choice treatment in patients with previously untreated prolactin-secreting pituitary adenoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficacy of cabergoline therapy in patients with non-functioning pituitary adenomas: A single center clinical experience - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Activation of PI3K/AKT/mTOR and RAF/MEK/ERK Pathways in Aggressive Pituitary Adenomas—New Potential Therapeutic Approach—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Bromocriptine (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

Protocols & Analytical Methods

Application Notes and Protocols for Quinagolide Hydrochloride in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1][2] Its primary mechanism of action is the inhibition of prolactin secretion from the anterior pituitary gland. By activating D2 receptors, quinagolide reduces adenylyl cyclase activity, which in turn leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels and subsequent suppression of prolactin release.[2] This makes quinagolide a valuable tool for studying dopaminergic signaling pathways and a therapeutic agent for hyperprolactinemia. In the context of in vitro cell culture, quinagolide is utilized to investigate its effects on various cell types, particularly pituitary tumor cells and other cells expressing dopamine D2 receptors.[2]

Data Presentation

Physicochemical Properties and Solubility of Quinagolide Hydrochloride

Property	Value
Molecular Formula	C₂₀H₃₄ClN₃O₃S
Molecular Weight	432.0 g/mol
Water Solubility	Sparingly soluble (0.2%)[1]
DMSO Solubility	Soluble
Ethanol Solubility	Soluble

This table summarizes key physicochemical properties of quinagolide hydrochloride.

Recommended Concentrations for Cell Culture

Parameter	Concentration Range	Notes
Stock Solution Concentration	1 - 10 mM in DMSO	Higher concentrations can be prepared. A high-concentration stock is recommended to minimize the volume of DMSO added to the cell culture medium.[2]
Working Concentration	0.01 nM - 100 nM	The optimal concentration should be determined empirically for each cell line and experimental endpoint. A starting concentration range of 0.01 nM to 100 nM is recommended for initial dose-response studies.[3]
Final DMSO Concentration in Media	< 0.5% (ideally ≤ 0.1%)	High concentrations of DMSO can be toxic to cells. A vehicle control with the same final DMSO concentration should always be included in experiments.[1]

This table provides recommended concentration ranges for the preparation and use of quinagolide hydrochloride in cell culture experiments.

Experimental Protocols

Protocol 1: Preparation of Quinagolide Hydrochloride Stock and Working Solutions

Materials:

• Quinagolide hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes

• Sterile pipette tips

• Vortex mixer

• Sonicator (optional)

Procedure for 10 mM Stock Solution Preparation:

• Calculation:

  • Molecular weight of quinagolide HCl = 432.0 g/mol

  • To make 1 mL of a 10 mM solution, weigh out 4.32 mg of quinagolide hydrochloride powder.

• Weighing:

  • In a sterile microcentrifuge tube, accurately weigh out 4.32 mg of quinagolide hydrochloride.

• Dissolving:

  • Add 1 mL of sterile, cell culture grade DMSO to the tube containing the quinagolide powder.

  • Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.[2]

  • If the compound does not fully dissolve, sonicate the solution in a water bath sonicator for 5-10 minutes.[2]

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected from light.[1][2] Avoid repeated freeze-thaw cycles.[1]

Procedure for Preparation of Working Solutions:

• Thaw Stock Solution:

  • Remove one aliquot of the quinagolide stock solution from the freezer and allow it to thaw at room temperature.

• Dilution:

  • Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final concentration.

  • It is recommended to perform serial dilutions to achieve low nanomolar concentrations accurately.

  • Ensure the final DMSO concentration in the working solution remains below 0.5%, and ideally at or below 0.1%.[1]

Protocol 2: In Vitro Prolactin Secretion Assay Using GH3 Cells

This protocol describes the use of quinagolide to assess its inhibitory effect on prolactin secretion from the rat pituitary adenoma cell line, GH3.

Materials:

• GH3 cells

• Cell culture medium (e.g., F-12K Medium with 15% horse serum and 2.5% fetal bovine serum)

• 96-well cell culture plates

• Quinagolide hydrochloride working solutions

• Phosphate-Buffered Saline (PBS), sterile

• Commercial Prolactin ELISA kit

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed GH3 cells in a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of culture medium.

  • Incubate for 24-48 hours to allow for cell attachment.

• Quinagolide Preparation:

  • Prepare serial dilutions of quinagolide in serum-free or low-serum medium to achieve the desired final concentrations (e.g., ranging from 0.01 nM to 1000 nM).

  • Prepare a vehicle control with the same final DMSO concentration as the highest quinagolide concentration.

• Cell Treatment:

  • Carefully remove the culture medium from the wells.

  • Wash the cells once with 100 µL of warm PBS.

  • Add 100 µL of the prepared quinagolide working solutions or vehicle control to the respective wells.

  • Incubate the cells for the desired treatment period (e.g., 24 hours).[4]

• Supernatant Collection:

  • After incubation, carefully collect the culture supernatant from each well.

  • Centrifuge the supernatant to pellet any detached cells and transfer the clear supernatant to a new tube.

  • Store the supernatants at -80°C until analysis.[4]

• Prolactin Measurement:

  • Quantify the concentration of prolactin in the collected supernatants using a commercial prolactin ELISA kit, following the manufacturer's instructions.[4]

• Data Analysis:

  • Normalize the prolactin concentration to the number of viable cells or total protein content in each well.

  • Plot the percentage of prolactin inhibition against the logarithm of the quinagolide concentration and fit the data using a non-linear regression model to determine the EC₅₀.

Mandatory Visualizations

Caption: Quinagolide signaling pathway in lactotrophs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stability of dopamine and epinephrine solutions up to 84 hours - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quinagolide in Primary Pituitary Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1][2][3] It is a valuable pharmacological tool for in vitro studies of pituitary function, particularly in primary pituitary cell cultures.[4][5] These cultures provide a physiologically relevant model to investigate the regulation of hormone secretion, cell signaling, and the pathophysiology of pituitary disorders such as hyperprolactinemia.[5][6] Quinagolide mimics the inhibitory action of endogenous dopamine on lactotrophs, the prolactin-secreting cells of the anterior pituitary.[5][7] Its high affinity and selectivity for the D2 receptor make it an ideal compound for dissecting the downstream effects of dopaminergic signaling on pituitary cell function and viability.[2][5]

Mechanism of Action

The primary mechanism of action of quinagolide involves its binding to dopamine D2 receptors on the surface of pituitary lactotrophs.[1][7] This interaction initiates a G-protein-coupled signaling cascade. The D2 receptor is coupled to an inhibitory G-protein (Gαi/o).[2] Upon agonist binding, the activated Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][2][8] This reduction in cAMP levels is the key step that leads to the potent inhibition of both the synthesis and secretion of prolactin.[5][9]

Quantitative Data Summary

The following tables summarize the available quantitative data for quinagolide, providing a snapshot of its binding affinity and functional potency.

Table 1: In Vitro Efficacy of Quinagolide

Parameter	Value	Cell/Tissue System	Reference
EC50 (Prolactin Inhibition)	0.058 nM	In vitro (unspecified)	[1]
Potency vs. Bromocriptine (inhibition of lactation, oral, rats)	~300 times more potent	In vivo (rats)	[10]
Potency vs. Bromocriptine (prevention of ovum implantation, s.c., rats)	~35 times more potent	In vivo (rats)	[10]

Table 2: Clinical Efficacy of Quinagolide in Hyperprolactinemia

Study Outcome	Quinagolide	Bromocriptine	Cabergoline	Reference
Normalization of Prolactin Levels	81%	70%	N/A	[9]
Normalization of Prolactin Levels (Microprolactinoma)	73%	N/A	N/A	[11]
Normalization of Prolactin Levels (Macroprolactinoma)	67%	N/A	N/A	[11]
Tumor Shrinkage (Microprolactinoma)	21.7%	N/A	48.6%	[12]
Tumor Shrinkage (Macroprolactinoma)	25%	N/A	47.0%	[12]

Experimental Protocols

Protocol 1: Primary Pituitary Cell Culture (Rat Model)

This protocol provides a method for establishing primary cultures from rat anterior pituitary glands, offering a model that closely mimics the physiological diversity of the pituitary.[4][5]

Materials:

• Sprague-Dawley rats

• Hanks' Balanced Salt Solution (HBSS), sterile

• Collagenase type II

• Hyaluronidase (B3051955)

• DNase I

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Cell culture plates (e.g., 24-well or 48-well plates)[5]

• Sterile dissection tools[5]

• 70 µm cell strainer[5]

Procedure:

• Dissection: Euthanize rats according to approved institutional guidelines and sterilize the surgical area with 70% ethanol.[5] Aseptically dissect the anterior pituitary glands.[4]

• Wash the glands three times with sterile, ice-cold HBSS.[4]

• Enzymatic Digestion: Mince the tissue into small fragments (approximately 1 mm³).[4][5] Incubate the minced tissue in a solution of collagenase (e.g., 1 mg/mL), hyaluronidase (e.g., 0.5 mg/mL), and DNase I (e.g., 0.1 mg/mL) in HBSS for 60-90 minutes at 37°C with gentle agitation.[4]

• Mechanical Dissociation: Gently pipette the cell suspension every 15-20 minutes to aid dissociation.[4]

• Termination of Digestion: Stop the enzymatic digestion by adding an equal volume of DMEM with 10% FBS.[4][5]

• Filter the cell suspension through a 70 µm cell strainer to obtain a single-cell suspension.[5]

• Centrifuge the cells, discard the supernatant, and resuspend the pellet in complete culture medium.

• Cell Plating: Perform a cell count and plate the cells at a desired density (e.g., 2.0 - 5.0 x 10⁵ cells/well in a 24-well plate).[5]

• Incubate the cells in a humidified incubator at 37°C with 5% CO₂ and allow them to adhere for 48-72 hours before initiating experimental treatments.[5]

Protocol 2: Quinagolide Treatment of Primary Pituitary Cells

Materials:

• Quinagolide hydrochloride stock solution (e.g., 1 mM in sterile water or DMSO, stored at -20°C)[4][5]

• Complete or serum-free/low-serum culture medium[5]

• Adherent primary pituitary cell cultures

Procedure:

• Preparation of Working Solutions: On the day of the experiment, thaw the quinagolide stock solution and prepare serial dilutions in the appropriate culture medium to achieve the desired final concentrations. A recommended starting dose-response range is 10⁻¹² M to 10⁻⁷ M.[5]

• Cell Treatment: Remove the existing medium from the cultured pituitary cells and replace it with the medium containing the various concentrations of quinagolide or vehicle control.[4]

• Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

Protocol 3: Prolactin Secretion Assay (ELISA)

This assay measures the amount of prolactin secreted into the culture medium following treatment with quinagolide.

Materials:

• Commercial ELISA kit for rat prolactin

• Culture supernatants from quinagolide-treated and control cells

• Microplate reader

Procedure:

• Culture and treat primary pituitary cells with quinagolide in multi-well plates as described in Protocols 1 and 2.[4]

• At the end of the treatment period, collect the culture medium from each well.[4]

• Centrifuge the medium at 1000 x g for 10 minutes to remove any detached cells and debris.[4]

• Perform the ELISA on the supernatants according to the manufacturer's instructions.[4]

• Measure the absorbance using a microplate reader and calculate the concentration of prolactin in each sample.[4]

Protocol 4: Cell Viability Assay (MTT/MTS)

These colorimetric assays are used to assess the effect of quinagolide on cell viability and proliferation.

Materials:

• MTT or MTS reagent

• Solubilization solution (for MTT)

• 96-well plate reader

Procedure:

• Culture and treat cells with quinagolide in a 96-well plate.[4]

• For MTT: At the end of the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. Add 100 µL of solubilization solution to each well and mix to dissolve the formazan (B1609692) crystals.[4]

• For MTS: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C.[4]

• Measure the absorbance at the appropriate wavelength using a microplate reader.

Protocol 5: Intracellular cAMP Measurement

This protocol determines the effect of quinagolide on intracellular cAMP levels, a key second messenger in the D2 receptor signaling pathway.

Materials:

• Forskolin (B1673556) (to stimulate adenylyl cyclase)

• Commercially available cAMP assay kit (e.g., ELISA or TR-FRET based)

• Cell lysis buffer (provided with the kit)

Procedure:

• Culture and pre-treat primary pituitary cells with various concentrations of quinagolide for a specified time.

• Stimulate the cells with a fixed concentration of forskolin (e.g., 1-10 µM) for 15-30 minutes at 37°C to induce cAMP production.[3]

• Lyse the cells according to the cAMP assay kit manufacturer's instructions.[3]

• Measure the intracellular cAMP concentration using the chosen assay kit.[3]

• Plot the cAMP concentration against the logarithm of the quinagolide concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[3]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]
• 10. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 11. Quinagolide in the management of prolactinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing a Quinagolide Dose-Response Curve in Rat Pituitary Tumor Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to establishing a dose-response curve for quinagolide (B1230411) in rat pituitary tumor models. It includes detailed protocols for both in vivo and in vitro experiments, quantitative data presentation, and visualizations of key biological pathways and experimental workflows.

Introduction

Quinagolide is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1] Its primary therapeutic application is in the management of hyperprolactinemia, a condition often caused by prolactin-secreting pituitary adenomas (prolactinomas).[1] By activating dopamine D2 receptors on pituitary lactotrophs, quinagolide mimics the inhibitory action of endogenous dopamine, leading to a decrease in prolactin synthesis and secretion.[2] This action can also result in a reduction in tumor size.[3] Establishing a clear dose-response relationship is a critical step in the preclinical evaluation of quinagolide, providing essential data on its potency and efficacy.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of quinagolide on prolactin secretion and tumor growth in rat pituitary tumor models.

Table 1: In Vivo Dose-Response of Quinagolide on Serum Prolactin and Tumor Weight in Rats with SMtTW Pituitary Tumors [4]

Treatment Group	Dose (mg/kg/day)	Treatment Duration	Mean Prolactin Level (ng/mL)	Percent Reduction from Control	Mean Tumor Weight (mg)	Percent Reduction from Control
Control (Vehicle)	-	2 months	282 ± 53	-	5270 ± 450	-
Quinagolide	0.03	2 months	Data not specified	-	Data not specified	-
Quinagolide	0.3	2 months	< 15	> 94%	660 ± 80*	87.5%
Quinagolide	0.6	2 months	Data not specified	-	Data not specified	-

*Note: SEM values are estimated based on similar studies. The study noted that doses ranging from 0.03-0.6 mg/kg/day were tested, with 0.3 mg/kg/day being sufficient to normalize prolactin levels.[4]

Table 2: In Vitro Dose-Response of Quinagolide on Prolactin Secretion from Primary Rat Pituitary Cells [1]

Quinagolide Concentration (nM)	Prolactin Secretion (ng/mL) ± SD (24h)	Prolactin Secretion (% of Control) ± SD (24h)
0 (Vehicle)	52.3 ± 4.1	100.0 ± 7.8
0.01	45.1 ± 3.8	86.2 ± 7.3
0.1	33.7 ± 3.1	64.4 ± 5.9
1.0	21.5 ± 2.5	41.1 ± 4.8
10	15.8 ± 1.9	30.2 ± 3.6
100	14.1 ± 1.7	26.9 ± 3.2

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of quinagolide and the general workflow for in vivo efficacy studies.

Quinagolide's mechanism of action in lactotrophs.

Workflow for in vivo quinagolide efficacy testing.

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in Estrogen-Induced Rat Prolactinoma Model

Objective: To determine the dose-response effect of quinagolide on serum prolactin levels and tumor volume in rats with estrogen-induced pituitary tumors.

Materials:

• Female Wistar-Furth or Sprague-Dawley rats (8-10 weeks old)

• 17β-estradiol

• Silastic tubing

• Quinagolide

• Vehicle for oral gavage (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline)[3]

• Anesthesia (e.g., isoflurane)

• Blood collection supplies

• Rat prolactin ELISA kit

• Imaging equipment (MRI or high-frequency ultrasound)

Procedure:

• Prolactinoma Induction:

  • Prepare Silastic capsules containing 17β-estradiol.[3]

  • Anesthetize rats and subcutaneously implant the estradiol (B170435) capsules in the dorsal thoracic region.[3]

  • Allow 8-12 weeks for pituitary tumors to develop. Monitor animal health and body weight regularly.[3]

• Baseline Measurements:

  • Collect baseline blood samples via a suitable method (e.g., tail vein) to measure serum prolactin levels using an ELISA kit.

  • Measure initial tumor volume using MRI or high-frequency ultrasound.

• Drug Administration:

  • Randomize rats into a vehicle control group and multiple quinagolide treatment groups with escalating doses (e.g., 0.03, 0.1, 0.3, 0.6 mg/kg/day).

  • Prepare quinagolide formulations fresh daily in the chosen vehicle.[3]

  • Administer the assigned treatment once daily via oral gavage for the duration of the study (e.g., 2 months).[3][4]

• Monitoring and Endpoint Analysis:

  • Monitor animal health daily.

  • Collect blood samples at specified intervals (e.g., weekly) and at the end of the study to measure serum prolactin levels.

  • At the end of the treatment period, measure the final tumor volume using imaging.

  • Euthanize the animals and collect the pituitary glands for weight measurement and histological analysis.

Protocol 2: In Vitro Prolactin Secretion Assay Using Primary Rat Pituitary Cells

Objective: To determine the dose-dependent inhibitory effect of quinagolide on prolactin secretion from primary rat pituitary cells.

Materials:

• Adult Wistar or Sprague-Dawley rats

• Hanks' Balanced Salt Solution (HBSS)

• Collagenase Type II, Hyaluronidase, DNase I

• Dulbecco's Modified Eagle Medium (DMEM) with fetal bovine serum (FBS) and penicillin-streptomycin

• Cell culture plates (e.g., 24-well)

• Quinagolide stock solution (e.g., 1 mM in DMSO)

• Rat prolactin ELISA kit

Procedure:

• Isolation and Culture of Primary Pituitary Cells:

  • Euthanize rats according to institutional guidelines and aseptically dissect the anterior pituitary glands.[1]

  • Mince the tissue and digest with a solution of collagenase, hyaluronidase, and DNase I.[1]

  • Disperse the cells by gentle pipetting and filter the cell suspension through a 70 µm cell strainer.[1]

  • Wash and resuspend the cells in complete culture medium.

  • Seed the cells in culture plates and allow them to adhere for 48-72 hours.[1]

• Quinagolide Treatment:

  • Prepare serial dilutions of quinagolide in serum-free or low-serum medium to achieve a range of final concentrations (e.g., 0.01 nM to 100 nM).[1]

  • Include a vehicle control (medium with the same concentration of DMSO as the highest quinagolide dose).[1]

  • (Optional) Serum-starve the cells for 4-6 hours before treatment.

  • Aspirate the medium from the cells and add the medium containing the different concentrations of quinagolide.

  • Incubate for a specified duration (e.g., 24 hours).

• Prolactin Measurement:

  • Collect the cell culture supernatant from each well.

  • Measure the concentration of prolactin in the supernatant using a rat prolactin ELISA kit according to the manufacturer's instructions.

  • Normalize the prolactin levels to the cell number or total protein content in each well.

Data Analysis

For both in vivo and in vitro studies, plot the percentage of prolactin inhibition or tumor size reduction against the logarithm of the quinagolide concentration/dose to generate a dose-response curve. Calculate key parameters such as the IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) to quantify the potency of quinagolide. Statistical analysis should be performed to compare the effects of different doses with the vehicle control.

References

• 1. benchchem.com [benchchem.com]
• 2. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Inhibitory effects of the dopamine agonists quinagolide (CV 205-502) and bromocriptine on prolactin secretion and growth of SMtTW pituitary tumors in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating Dopamine Signaling in Neuroblastoma Cell Lines Using Quinagolide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroblastoma, a pediatric cancer originating from neural crest cells, often exhibits an immature adrenergic phenotype characterized by the production and secretion of high levels of dopamine (B1211576).[1] This suggests that dopamine signaling pathways may play a crucial role in the pathophysiology of this disease. The dopamine D2 receptor, a G protein-coupled receptor, is a key component of these pathways. Quinagolide (B1230411), a potent and selective non-ergot D2 dopamine receptor agonist, serves as a valuable pharmacological tool to investigate the functional role of D2 receptor signaling in neuroblastoma cell lines.[2][3]

Activation of the D2 receptor is primarily coupled to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[2][4] Downstream of this, D2 receptor activation can modulate various signaling cascades, including the MAPK/ERK and PI3K/AKT pathways, which are critically involved in regulating cell proliferation, survival, and differentiation.[5] Investigating the effects of quinagolide on neuroblastoma cell lines can, therefore, provide insights into the potential of targeting the D2 dopamine receptor for therapeutic intervention.

These application notes provide a comprehensive set of protocols to assess the effects of quinagolide on neuroblastoma cell lines, focusing on cell viability, key signaling pathways, and receptor functionality.

Data Presentation: Quantitative Analysis of Quinagolide's Effects

Quantitative data from experiments should be meticulously recorded and organized for clear interpretation and comparison. The following tables provide templates for summarizing key findings. Note: The data presented in these tables are hypothetical and for illustrative purposes. Researchers should generate their own data based on the provided protocols.

Table 1: IC50 Values of Quinagolide on Neuroblastoma Cell Line Viability

Cell Line	Quinagolide IC50 (µM) after 72h	Reference Compound (e.g., Cisplatin) IC50 (µM) after 72h
SH-SY5Y	[Insert experimental value]	[Insert experimental value]
SK-N-BE(2)	[Insert experimental value]	[Insert experimental value]
IMR-32	[Insert experimental value]	[Insert experimental value]

Table 2: Effect of Quinagolide on Protein Phosphorylation in SH-SY5Y Cells

Treatment	Concentration (µM)	p-ERK / Total ERK (Fold Change vs. Control)	p-AKT / Total AKT (Fold Change vs. Control)
Vehicle Control	-	1.0	1.0
Quinagolide	0.1	[Insert experimental value]	[Insert experimental value]
Quinagolide	1	[Insert experimental value]	[Insert experimental value]
Quinagolide	10	[Insert experimental value]	[Insert experimental value]

Table 3: Quinagolide-Mediated Inhibition of Forskolin-Stimulated cAMP Accumulation in SH-SY5Y Cells

Treatment	cAMP Concentration (nM)	% Inhibition of Forskolin (B1673556) Response
Basal	[Insert experimental value]	-
Forskolin (10 µM)	[Insert experimental value]	0%
Forskolin (10 µM) + Quinagolide (1 µM)	[Insert experimental value]	[Calculate from experimental data]
Quinagolide (1 µM)	[Insert experimental value]	-

Experimental Protocols

Neuroblastoma Cell Culture

Objective: To maintain and propagate neuroblastoma cell lines for subsequent experiments.

Materials:

• Neuroblastoma cell lines (e.g., SH-SY5Y, SK-N-BE(2), IMR-32)

• Complete growth medium (e.g., DMEM/F-12 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (0.25%)

• Cell culture flasks, plates, and other sterile consumables

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Culture cells in T-75 flasks with complete growth medium in a humidified incubator.

• Monitor cell confluency daily.

• When cells reach 80-90% confluency, passage them.

• Aspirate the old medium and wash the cell monolayer with PBS.

• Add 2-3 mL of Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

• Neutralize the trypsin with 7-8 mL of complete growth medium.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in fresh complete growth medium and plate into new flasks or experimental plates at the desired density.

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of quinagolide on the viability and proliferation of neuroblastoma cell lines.

Materials:

• Neuroblastoma cells

• Complete growth medium

• Quinagolide (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Seed neuroblastoma cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Prepare serial dilutions of quinagolide in complete growth medium. The final DMSO concentration should not exceed 0.1%.

• Replace the medium with the quinagolide-containing medium or vehicle control (medium with 0.1% DMSO).

• Incubate the plate for 72 hours at 37°C.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blotting for Signaling Pathway Analysis

Objective: To investigate the effect of quinagolide on the phosphorylation status of key proteins in the MAPK/ERK and PI3K/AKT signaling pathways.

Materials:

• Neuroblastoma cells

• Serum-free medium

• Quinagolide

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Treat the cells with various concentrations of quinagolide or vehicle control for a specified time (e.g., 15, 30, 60 minutes).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels. Use β-actin as a loading control.

cAMP Accumulation Assay

Objective: To measure the effect of quinagolide on intracellular cAMP levels, a direct readout of D2 receptor activation.[6]

Materials:

• Neuroblastoma cells expressing D2 receptors

• Assay medium (e.g., serum-free medium or HBSS)

• Forskolin (adenylyl cyclase activator)

• IBMX (phosphodiesterase inhibitor)

• Quinagolide

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen)

• 96-well or 384-well plates

Protocol:

• Seed cells in the appropriate assay plate and culture overnight.

• Wash the cells with assay medium.

• Pre-incubate the cells with various concentrations of quinagolide in the presence of a phosphodiesterase inhibitor like IBMX (e.g., 100 µM) for 15-30 minutes at 37°C.[6]

• Stimulate the cells with a fixed concentration of forskolin (e.g., 10 µM) for 15-30 minutes at 37°C to induce cAMP production.[6]

• Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Plot the cAMP concentration against the logarithm of the quinagolide concentration and fit the data to determine the IC50 for the inhibition of forskolin-stimulated cAMP accumulation.[6]

Visualizations

Caption: Quinagolide-activated D2 receptor signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Dopamine receptor D2 regulates glioblastoma survival and death through MET and death receptor 4/5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of quinagolide (CV 205-502), a selective D2-agonist, on vascular reactivity in patients with a prolactin-secreting adenoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rdworldonline.com [rdworldonline.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Quinagolide Administration in Long-Term Hyperprolactinemia Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hyperprolactinemia, a condition characterized by elevated levels of the hormone prolactin, is a significant endocrine disorder often caused by pituitary adenomas known as prolactinomas.[1] Animal models, particularly those induced by estrogen in rodents, are invaluable for investigating the pathophysiology of this condition and for the preclinical assessment of therapeutic agents.[2] Quinagolide (B1230411) is a potent, selective, non-ergot dopamine (B1211576) D2 receptor agonist that effectively treats hyperprolactinemia.[1][3] By mimicking the inhibitory action of endogenous dopamine on pituitary lactotroph cells, quinagolide normalizes prolactin levels and can reduce tumor size.[3][4] These application notes provide a comprehensive guide to utilizing quinagolide in long-term animal studies, including detailed experimental protocols, quantitative data summaries, and visualizations of the underlying signaling pathways and experimental workflows.

Mechanism of Action: Quinagolide exerts its therapeutic effects by binding to and activating dopamine D2 receptors on the surface of lactotroph cells in the anterior pituitary gland.[4][5] These receptors are G protein-coupled receptors (GPCRs) that couple to the inhibitory Gαi/o protein.[6] Upon agonist binding, the activated Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase.[4][6] This action reduces the intracellular concentration of the second messenger cyclic AMP (cAMP), leading to the inhibition of prolactin synthesis and secretion.[4][6]

Caption: Quinagolide's D2 receptor-mediated signaling pathway in lactotrophs.

Quantitative Data Summary

The following tables summarize the effects of quinagolide treatment in estrogen-induced rat prolactinoma models, demonstrating its efficacy in reducing both serum prolactin levels and tumor mass over a long-term study period.[2]

Table 1: Effect of Quinagolide on Serum Prolactin Levels [2]

Treatment Group	Dose (mg/kg/day)	Treatment Duration	Mean Prolactin Level (ng/mL) ± SEM	Percent Reduction from Control
Control (Vehicle)	-	8 weeks	282 ± 53	-

| Quinagolide | 0.3 | 8 weeks | < 15 | > 94% |

Table 2: Effect of Quinagolide on Prolactinoma Tumor Weight [2]

Treatment Group	Dose (mg/kg/day)	Treatment Duration	Mean Tumor Weight (mg) ± SEM	Percent Reduction from Control
Control (Vehicle)	-	8 weeks	5270 ± 450	-

| Quinagolide | 0.3 | 8 weeks | 660 ± 80 | 87.5% |

Experimental Protocols

Protocol 1: Induction of Prolactinomas in a Rat Model

This protocol describes the induction of hyperprolactinemia and prolactinomas in rats using sustained estrogen exposure, a widely used and effective model.[2]

Materials:

• Female rats (e.g., Fischer 344 or Wistar-Furth)

• 17β-estradiol

• Silastic tubing (e.g., 20 mm length, 1.57 mm inner diameter, 3.18 mm outer diameter)

• Anesthetic (e.g., isoflurane)

• Surgical tools (sutures, clips)

• 70% ethanol

Procedure:

• Capsule Preparation: Pack Silastic tubing with 17β-estradiol to create implants. Seal the ends with a silicone adhesive.

• Animal Anesthesia: Anesthetize the rat using a calibrated isoflurane (B1672236) vaporizer.

• Surgical Implantation: Shave and disinfect the dorsal thoracic region with 70% ethanol. Make a small subcutaneous incision.

• Implant Placement: Insert the estradiol-filled Silastic capsule subcutaneously.

• Incision Closure: Close the incision with surgical sutures or clips.

• Recovery and Tumor Development: Allow the rats to recover for a period of 8-12 weeks for prolactinomas to develop. Monitor the animals' health, body weight, and food/water intake during this period.[2]

Protocol 2: Quinagolide Formulation and Administration

This protocol outlines the preparation and administration of quinagolide via oral gavage, a precise dosing method.[2]

Materials:

• Quinagolide powder

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[2]

• Oral gavage needles

• Syringes

• Analytical balance

Procedure:

• Dosage Calculation: Calculate the required amount of quinagolide based on the desired dose (e.g., 0.3 mg/kg) and the body weight of the rats.[2]

• Formulation Preparation: Accurately weigh the quinagolide powder. Suspend or dissolve it in the chosen vehicle. Sonication may be used to achieve a uniform suspension. It is recommended to prepare the formulation fresh daily.[2]

• Oral Gavage Administration:

  • Gently restrain the rat.

  • Measure the appropriate length of the gavage needle (from the tip of the rat's nose to the last rib).[2]

  • Attach the gavage needle to a syringe containing the calculated volume of the quinagolide formulation.

  • Carefully insert the gavage needle into the esophagus and deliver the solution directly into the stomach.

  • Administer the treatment once daily for the duration of the study (e.g., 8 weeks).[2]

Protocol 3: Monitoring Treatment Efficacy

Consistent monitoring is crucial to assess the long-term effects of quinagolide.

A. Blood Collection and Serum Preparation

• Sample Collection: Collect blood samples at baseline and at regular intervals throughout the study. To minimize stress-induced prolactin fluctuations, use a consistent and refined technique, such as sampling from the saphenous or lateral tail vein.[7]

• Serum Separation: Allow the blood to clot at room temperature for approximately 30 minutes.[2]

• Centrifugation: Centrifuge the samples at 3000 rpm for 15 minutes to separate the serum.[2]

• Storage: Collect the serum supernatant and store it at -20°C or -80°C until analysis.[2]

B. Serum Prolactin Quantification (ELISA)

• Kit Selection: Use a commercially available rat prolactin ELISA kit.

• Procedure: Follow the specific instructions provided with the kit. A general procedure is as follows:

  • Prepare standards and samples as per the kit's instructions.

  • Add standards and samples to the antibody-coated microplate wells and incubate.

  • Wash the wells, then add the detection antibody and incubate.

  • After another wash step, add the enzyme conjugate and incubate.

  • Add the substrate and incubate in the dark.

  • Add the stop solution and read the absorbance using a microplate reader.

  • Calculate the prolactin concentration in the samples based on the standard curve.[2]

C. Tumor Volume Assessment

• Pituitary tumor volume can be monitored non-invasively throughout the study using imaging techniques such as Magnetic Resonance Imaging (MRI). At the end of the study, tumors can be excised and weighed post-mortem for a final quantitative assessment.[2]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of a long-term study assessing the efficacy of quinagolide in a rat model of prolactinoma.

Caption: Workflow for in vivo quinagolide efficacy testing in animal models.

References

• 1. rnz.iz.edu.pl [rnz.iz.edu.pl]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Developing a High-Throughput Screening Assay Using Quinagolide as a Positive Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1][2] Its primary mechanism of action involves the activation of D2 receptors, which are G protein-coupled receptors (GPCRs) linked to the Gi/o signaling pathway.[2][3] Activation of the D2 receptor by an agonist like quinagolide inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4] This well-defined mechanism of action makes quinagolide an excellent positive control for high-throughput screening (HTS) campaigns aimed at identifying novel modulators of the dopamine D2 receptor.

These application notes provide a detailed protocol for a cell-based HTS assay to identify dopamine D2 receptor agonists, using quinagolide as a positive control. The described assay is a homogeneous, fluorescence-based cAMP assay, a common format for screening GPCRs.[5]

Signaling Pathway of Quinagolide at the Dopamine D2 Receptor

Quinagolide binds to the dopamine D2 receptor, initiating a signaling cascade that results in the inhibition of cAMP production. This process begins with the activation of the inhibitory G protein, Gi, which in turn suppresses the activity of adenylyl cyclase. The reduction in adenylyl cyclase activity leads to lower intracellular concentrations of the second messenger cAMP.

Caption: Quinagolide signaling cascade at the D2 receptor.

Experimental Protocols

Cell-Based cAMP HTS Assay

This protocol describes a 384-well plate-based, homogeneous time-resolved fluorescence (HTRF) cAMP assay.

Materials and Reagents:

• Cell Line: HEK293 or CHO-K1 cells stably expressing the human dopamine D2 receptor.

• Positive Control: Quinagolide hydrochloride (powder).

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

• Cell Culture Medium: DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• Stimulation Reagent: Forskolin (B1673556).

• Phosphodiesterase Inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX).

• cAMP Detection Kit: A commercial HTRF-based cAMP assay kit (e.g., LANCE® Ultra cAMP Kit from PerkinElmer or HTRF® cAMP dynamic 2 kit from Cisbio).

• Assay Plates: 384-well, white, solid-bottom plates.

• Solvent: DMSO for compound dilution.

Experimental Workflow:

Caption: High-throughput screening experimental workflow.

Step-by-Step Protocol:

• Cell Culture: Culture the dopamine D2 receptor-expressing cells in T175 flasks until they reach 80-90% confluency.

• Compound Preparation:

  • Prepare a 10 mM stock solution of quinagolide in DMSO.

  • Perform serial dilutions of the quinagolide stock solution in DMSO to create a concentration range for determining the EC50 (e.g., from 10 mM to 100 pM).

  • Prepare test compounds at the desired screening concentration (e.g., 10 µM).

• Cell Seeding:

  • Harvest the cells using a non-enzymatic cell dissociation solution.

  • Resuspend the cells in assay buffer at a density of 0.5 x 10^6 cells/mL.

  • Dispense 10 µL of the cell suspension into each well of a 384-well plate (5,000 cells/well).

• Compound Addition and Incubation:

  • Add 100 nL of the diluted quinagolide, test compounds, or DMSO (vehicle control) to the appropriate wells.

  • Incubate the plate at room temperature for 30 minutes.

• Stimulation:

  • Prepare a solution of forskolin in assay buffer. The final concentration of forskolin should be at its EC80 to ensure a robust adenylyl cyclase stimulation.

  • Add 5 µL of the forskolin solution to all wells except the negative control wells (which receive only assay buffer).

  • Incubate for 30 minutes at room temperature.

• Cell Lysis and Detection:

  • Following the manufacturer's instructions for the cAMP detection kit, prepare the lysis buffer containing the HTRF reagents (e.g., Eu-cAMP tracer and ULight-anti-cAMP).

  • Add 10 µL of the lysis and detection reagent mixture to each well.

  • Incubate for 1 hour at room temperature, protected from light.

• Data Acquisition:

  • Read the plate on a microplate reader capable of HTRF detection (e.g., excitation at 320 nm, emission at 620 nm and 665 nm).

Data Presentation and Analysis

Quantitative Data Summary

The following tables present representative data from a hypothetical HTS assay using quinagolide as a positive control.

Table 1: Quinagolide Dose-Response Data

Quinagolide Conc. (M)	Log [Quinagolide]	% Inhibition of Forskolin-Stimulated cAMP
1.00E-06	-6.00	98.5
1.00E-07	-7.00	95.2
1.00E-08	-8.00	85.1
1.00E-09	-9.00	52.3
1.00E-10	-10.00	15.7
1.00E-11	-11.00	2.1

This data can be used to calculate the EC50 of quinagolide.

Table 2: Z'-Factor Calculation Data

Control	Mean HTRF Signal	Standard Deviation	n
Positive Control (Quinagolide)	4500	150	32
Negative Control (Forskolin only)	1500	100	32

Z'-Factor Calculation

The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[6] A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[7]

The formula for calculating the Z'-factor is:

Z' = 1 - (3 * (σp + σn)) / |μp - μn|

Where:

• μp = mean of the positive control

• σp = standard deviation of the positive control

• μn = mean of the negative control

• σn = standard deviation of the negative control

Using the data from Table 2:

Z' = 1 - (3 * (150 + 100)) / |4500 - 1500| Z' = 1 - (3 * 250) / 3000 Z' = 1 - 750 / 3000 Z' = 1 - 0.25 Z' = 0.75

A Z'-factor of 0.75 indicates a robust and reliable assay suitable for a full-scale HTS campaign.

Mandatory Visualizations

Logical Relationship for Assay Development

Caption: Logical workflow for HTS assay development.

References

• 1. Cell-based assays in high-throughput mode (HTS) [biotechnologia-journal.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biotechnologia-journal.org [biotechnologia-journal.org]
• 5. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 6. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 7. support.collaborativedrug.com [support.collaborativedrug.com]

Application Notes and Protocols: Quinagolide as a Tool Compound for the Study of Experimental Hyperprolactinemia

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quinagolide (B1230411) is a potent, selective, non-ergot-derived dopamine (B1211576) D2 receptor agonist.[1][2][3] Its primary pharmacological effect is the strong inhibition of prolactin (PRL) secretion from lactotroph cells in the anterior pituitary gland.[1][4] Prolactin secretion is tonically inhibited by dopamine; quinagolide mimics this endogenous action, leading to a dose-dependent and long-lasting reduction in serum prolactin levels.[3][4]

It is crucial to note that quinagolide does not induce hyperprolactinemia. Instead, it is a valuable tool compound for studying the reversal of experimentally-induced hyperprolactinemia, making it ideal for investigating the pathophysiology of this condition and for the preclinical evaluation of therapeutic agents that target the dopamine D2 receptor pathway.[5][6]

These application notes provide protocols for first inducing a state of hyperprolactinemia in a rat model and subsequently using quinagolide to study the condition's reversal and underlying mechanisms.

Mechanism of Action: Dopamine D2 Receptor Signaling

Quinagolide binds to and activates dopamine D2 receptors on pituitary lactotrophs.[3] These receptors are G protein-coupled receptors (GPCRs) that couple to the Gi/o family of G proteins.[1][7] Activation of this pathway leads to the inhibition of adenylyl cyclase, which decreases intracellular cyclic AMP (cAMP) levels.[1][3] The reduction in cAMP suppresses the synthesis and secretion of prolactin.[1][3]

Caption: Quinagolide activates D2 receptors, inhibiting prolactin secretion.

Quantitative Data Summary

The following tables summarize the efficacy of quinagolide in reducing prolactin levels and tumor size in both preclinical models and human clinical studies.

Table 1: Effect of Quinagolide in Estrogen-Induced Rat Prolactinoma Models

Treatment Group	Dose (mg/kg/day)	Treatment Duration	Mean Prolactin Level (ng/mL)	Percent Reduction from Control	Mean Tumor Weight (mg)	Percent Reduction from Control	Reference
Control (Vehicle)	-	8 weeks	282 ± 53	-	5270 ± 450	-	[5]

| Quinagolide | 0.3 | 8 weeks | < 15 | > 94% | 660 ± 80 | 87.5% |[5] |

Table 2: Clinical Efficacy of Quinagolide in Patients with Hyperprolactinemia

Study Population	Dosage Range (µ g/day )	Outcome Measure	Pooled Proportion (95% CI)	Reference
827 patients (33 studies)	25 - 600	Prolactin Normalization	69% (61% - 76%)	[8][9][10]
Patients with Prolactinomas	75 - 600	Tumor Reduction (>50%)	20% (15% - 28%)	[8][9][10]
Patients with Microprolactinoma	75 - 400	Prolactin Normalization	73% - 90%	[8][11]
Patients with Macroprolactinoma	75 - 400	Prolactin Normalization	67% - 76%	[8][11]

| Patients with Bromocriptine (B1667881) Resistance | up to 600 | Prolactin Normalization | ~36% |[12][13] |

Experimental Protocols

A typical experimental workflow involves inducing hyperprolactinemia, treating with quinagolide, and then analyzing the outcomes.

Caption: Workflow for studying quinagolide in an induced hyperprolactinemia model.

Protocol 1: Induction of Hyperprolactinemia in Rats (Estrogen-Induced Prolactinoma)

This protocol describes the induction of pituitary prolactinomas in rats using estrogen, a well-established model for creating a chronic state of hyperprolactinemia.[5]

Materials:

• Female Fischer 344 rats (or other susceptible strain)

• 17β-Estradiol

• Silastic tubing

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, forceps, sutures)

• Disinfectant (70% ethanol)

Procedure:

• Implant Preparation: Prepare Silastic capsules containing 17β-estradiol. The amount of estrogen and the size of the tubing should be optimized based on the desired level of hyperprolactinemia and previous literature.

• Animal Preparation: Anesthetize the rat using isoflurane. Shave a small area on the dorsal thoracic region.

• Surgical Implantation: Disinfect the shaved area with 70% ethanol. Make a small subcutaneous incision and insert the estradiol-filled Silastic capsule.

• Closure and Recovery: Close the incision with sutures or surgical clips. Monitor the animal until it has fully recovered from anesthesia.

• Prolactinoma Development: House the animals under standard conditions for 8-12 weeks to allow for the development of pituitary prolactinomas and subsequent hyperprolactinemia.[5] Monitor animal health and body weight regularly.

Protocol 2: Quinagolide Administration and Monitoring

This protocol outlines the preparation and administration of quinagolide to the hyperprolactinemic rat model.

Materials:

• Quinagolide hydrochloride

• Vehicle (e.g., sterile water, saline)

• Oral gavage needles

• Syringes

• Analytical balance

Procedure:

• Quinagolide Formulation:

  • Calculate the required amount of quinagolide based on the desired dose (e.g., 0.3 mg/kg/day) and the number of animals.[5]

  • Dissolve the quinagolide in the chosen vehicle. Ensure complete dissolution. Prepare fresh daily or determine stability for batch preparation.

• Administration:

  • Gently restrain the rat.

  • Using a correctly sized oral gavage needle, deliver the calculated volume of the quinagolide formulation directly into the stomach.

  • For control animals, administer an equivalent volume of the vehicle using the same method.

  • Administer the treatment once daily for the planned duration of the study (e.g., 8 weeks).[5]

• Sample Collection and Analysis:

  • Blood Collection: Collect blood samples periodically (e.g., weekly or at the study's end) via a suitable method like the tail vein or terminal cardiac puncture.

  • Serum Separation: Allow blood to clot, then centrifuge to separate the serum. Store serum at -80°C until analysis.

  • Prolactin Measurement: Quantify serum prolactin levels using a commercially available rat prolactin ELISA kit, following the manufacturer’s instructions.[5]

  • Tumor Analysis: At the end of the study, euthanize the animals, dissect the pituitary gland, and measure the tumor weight.[5] Tissues can be fixed for histological analysis.

Associated Signaling Pathway: Prolactin Receptor Signaling

Studying hyperprolactinemia involves understanding the downstream pathways activated by elevated prolactin. When prolactin binds to its receptor (PRLR), it induces receptor dimerization and activates the associated Janus kinase 2 (JAK2).[14][15] This triggers several downstream cascades, most notably the JAK/STAT pathway (primarily STAT5), but also the MAPK and PI3K/AKT pathways, which are involved in cell proliferation, differentiation, and survival.[14][15][16][17][18]

Caption: Prolactin binding to its receptor activates JAK/STAT and other pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 3. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Quinagolide Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]
• 9. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quinagolide in the management of prolactinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quinagolide efficacy and tolerability in hyperprolactinaemic patients who are resistant to or intolerant of bromocriptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Treatment of macroprolactinomas with quinagolide (Norprolac)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Prolactin receptor signaling: A novel target for cancer treatment - Exploring anti-PRLR signaling strategies [frontiersin.org]
• 15. A pathway map of prolactin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 18. KEGG PATHWAY: Prolactin signaling pathway - Homo sapiens (human) [kegg.jp]

Application Notes and Protocols for the Analysis of Quinagolide and its Metabolites in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) is a non-ergot derived, selective dopamine (B1211576) D2 receptor agonist utilized in the management of hyperprolactinemia.[1] Its primary mechanism of action involves the potent and sustained inhibition of prolactin secretion from lactotroph cells in the anterior pituitary gland.[1] A thorough understanding of the pharmacokinetic profile of quinagolide and its metabolites is crucial for effective drug development and clinical application. This document provides detailed analytical methods for the quantitative determination of quinagolide and its primary metabolites in plasma samples, focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques.

Metabolic Pathway and Signaling Cascade

Quinagolide undergoes extensive first-pass metabolism, primarily through N-de-ethylation and subsequent conjugation.[1] The primary metabolites are the pharmacologically active N-desethyl quinagolide and the inactive N,N-didesethyl quinagolide. These compounds, along with the parent drug, are further conjugated with sulfate (B86663) and glucuronic acid to form inactive metabolites that are the major circulating forms in the bloodstream.[1]

Quinagolide exerts its therapeutic effect by activating dopamine D2 receptors, which are coupled to an inhibitory G-protein (Gi). This activation inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP). The decrease in cAMP downregulates the signaling pathways responsible for prolactin gene transcription and secretion.[1]

Caption: Metabolic pathway of quinagolide.

Caption: Quinagolide's signaling pathway via the D2 receptor.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of quinagolide and its metabolites in plasma due to its high sensitivity and selectivity.[1]

Experimental Workflow

The general workflow for the analysis of quinagolide and its metabolites in plasma involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: A typical workflow for quantifying drugs in plasma.

Detailed Protocols

1. Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective method for extracting quinagolide and its metabolites from plasma.

• To 100 µL of human plasma, add a suitable internal standard (e.g., a stable isotope-labeled version of quinagolide).

• Add 300 µL of a cold precipitation solvent, such as acetonitrile.[1]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[1]

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. Chromatographic Conditions

A reverse-phase C18 column is typically used for the separation of quinagolide and its metabolites.

Parameter	Recommended Conditions
LC System	HPLC or UHPLC system
Column	Reverse-phase C18 (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	A gradient elution is typically employed.
Flow Rate	0.4 - 0.6 mL/min
Injection Volume	5 - 10 µL
Column Temperature	Ambient or controlled (e.g., 40°C)

3. Mass Spectrometry Conditions

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity.

Parameter	Recommended Conditions
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Ion Mode
Detection Mode	Multiple Reaction Monitoring (MRM)[1]

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Quinagolide	To be determined empirically	To be determined empirically	To be determined empirically
N-desethyl Quinagolide	To be determined empirically	To be determined empirically	To be determined empirically
N,N-didesethyl Quinagolide	To be determined empirically	To be determined empirically	To be determined empirically
Internal Standard	To be determined empirically	To be determined empirically	To be determined empirically

Note on Metabolite Analysis: To quantify the conjugated metabolites (sulfate and glucuronide), an enzymatic hydrolysis step using β-glucuronidase and sulfatase can be incorporated into the sample preparation protocol prior to extraction.

Method Validation Parameters

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or EMA).[2] Key validation parameters are summarized below. While specific quantitative data for quinagolide's metabolites are not available in the literature, the following table provides typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and internal standard in blank plasma.
Linearity & Range	The concentration range over which the assay is accurate and precise.	A minimum of six non-zero standards with a correlation coefficient (r²) ≥ 0.99.[2]
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 5; Precision ≤ 20% CV; Accuracy within 80-120%.[3]
Accuracy	The closeness of the measured value to the true value.	Within ±15% of the nominal concentration (±20% for LLOQ).[2]
Precision (Intra- and Inter-day)	The closeness of repeated measurements.	Coefficient of variation (CV) ≤ 15% (≤ 20% for LLOQ).[2]
Recovery	The efficiency of the extraction procedure.	Should be consistent, precise, and reproducible.
Matrix Effect	The effect of co-eluting matrix components on the ionization of the analyte.	The coefficient of variation of the internal standard-normalized matrix factor should be ≤ 15%.
Stability	The stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentration should be within ±15% of the nominal concentration.

Data Analysis

The concentration of quinagolide and its metabolites in the plasma samples is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.[1]

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the quantification of quinagolide in plasma. While specific validated quantitative parameters for its metabolites are not widely published, the provided protocols for method development and validation will enable researchers to establish a reliable assay for the comprehensive pharmacokinetic assessment of quinagolide and its active N-desethyl metabolite. This will facilitate further research into its clinical efficacy and safety.

References

• 1. mdpi.com [mdpi.com]
• 2. A sensitive LC-MS/MS method for simultaneous quantification of ulotaront and its N-desmethyl metabolite in human plasma and application to a clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]

Application Notes and Protocols: Quinagolide in Experimental Models of Endometriosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing quinagolide (B1230411), a selective, non-ergot-derived dopamine (B1211576) D2 receptor (DRD2) agonist, in experimental models of endometriosis. The provided protocols and data summaries are based on preclinical studies and are intended to facilitate further research into the therapeutic potential of quinagolide for this chronic, estrogen-dependent inflammatory disease.

Endometriosis is characterized by the presence of endometrial-like tissue outside the uterus, and its growth and survival are heavily dependent on angiogenesis—the formation of new blood vessels. Quinagolide has demonstrated significant anti-angiogenic properties in preclinical models, primarily by modulating key signaling pathways involved in vascular development and cell proliferation.[1][2]

Mechanism of Action

Quinagolide exerts its effects in endometriosis models primarily through the activation of DRD2. This activation interferes with critical signaling pathways that promote the growth and vascularization of endometriotic lesions. Two of the key pathways affected are:

• VEGF/VEGFR-2 Signaling Pathway: Vascular Endothelial Growth Factor (VEGF) and its receptor, VEGFR-2, are pivotal for angiogenesis. Quinagolide has been shown to downregulate the expression of both VEGF and VEGFR-2, thereby inhibiting the formation of new blood vessels that supply the endometriotic implants.[2][3][4]

• AKT Signaling Pathway: The AKT pathway is a central regulator of cell survival, proliferation, and invasion. In endometrial mesenchymal stromal cells (E-MSCs), which are crucial for the development of endometriotic lesions, quinagolide has been found to downregulate AKT and its phosphorylation.[5][6][7][8] This leads to reduced invasive properties and limited endothelial differentiation of these cells.[5][6][7][9]

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative outcomes from key preclinical investigations of quinagolide in animal models of endometriosis.

Table 1: Effect of Quinagolide on Endometriotic Lesion Size and Cell Proliferation in a Nude Mouse Model [1]

Treatment Group	Dose	Mean Lesion Area (mm²) ± SEM	% Reduction in Lesion Area	Ki67 Labeling Area (%) ± SEM	% Reduction in Ki67 Labeling
Control (Vehicle)	-	2.8 ± 0.3	-	15.2 ± 1.5	-
Quinagolide	50 µg/kg/day	1.5 ± 0.2	46.4%	8.1 ± 0.9	46.7%
Quinagolide	200 µg/kg/day	1.4 ± 0.2	50.0%	7.5 ± 0.8	50.7%
Cabergoline (B1668192) (Cb2)	50 µg/kg/day	1.6 ± 0.2	42.9%	8.5 ± 1.0	44.1%

*p < 0.05 compared to control

Table 2: Effect of Quinagolide on Angiogenic Gene Expression in a Nude Mouse Model

Treatment Group	Dose	Relative VEGFR2 mRNA Expression	Relative VEGF mRNA Expression
Control (Vehicle)	-	Baseline	Baseline
Quinagolide	50 µg/kg/day	Significantly Reduced	Significantly Reduced
Quinagolide	200 µg/kg/day	Significantly Reduced	Significantly Reduced
Cabergoline (Cb2)	50 µg/kg/day	Significantly Reduced	Significantly Reduced

(Note: This table is a qualitative summary based on findings that both quinagolide and cabergoline significantly reduced VEGFR2 and VEGF mRNA levels compared to the placebo group.)[2]

Experimental Protocols

The following are detailed protocols for investigating the effects of quinagolide in a nude mouse model of endometriosis.

Protocol 1: Induction of Endometriosis in a Nude Mouse Model

This protocol describes the heterologous transplantation of human endometrial tissue into immunodeficient mice.

Materials:

• Nude mice (e.g., BALB/c nude)

• Human endometrial tissue (obtained with appropriate ethical approval)

• Sterile phosphate-buffered saline (PBS)

• Surgical instruments (scissors, forceps)

• Anesthesia (e.g., isoflurane)

• Suturing material

Procedure:

• Obtain fresh human endometrial tissue from biopsies of healthy, premenopausal women during the proliferative phase of the menstrual cycle.

• Wash the tissue multiple times in sterile PBS to remove any blood clots and debris.

• Mechanically mince the tissue into small fragments (approximately 1-2 mm³).

• Anesthetize the nude mice according to approved animal care protocols.

• Make a small incision in the abdominal wall to expose the peritoneal cavity.

• Implant a pre-determined number of endometrial fragments (e.g., 3-4) onto the peritoneum or other desired locations.

• Suture the incision and allow the mice to recover.

• Allow sufficient time for the implants to establish and develop into endometriotic lesions (e.g., 7-14 days).

Protocol 2: Preparation and Administration of Quinagolide

This protocol details the preparation of quinagolide for oral administration.

Materials:

• Quinagolide powder

• Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)

• Vortex mixer

• Oral gavage needles

Procedure:

• Calculate the required amount of quinagolide based on the desired dose and the body weight of the mice.

• Prepare the quinagolide solution by dissolving the powder in the chosen vehicle to the desired concentration. For example, for a 50 µg/kg dose in a 20g mouse, prepare a solution that delivers 1 µg in a suitable volume for gavage (typically 100-200 µL).[1]

• Ensure the solution is homogenous by vortexing.

• Administer the quinagolide solution or vehicle control to the mice once daily via oral gavage.[1]

• Continue the treatment for the duration of the study (e.g., 14 days).[1]

Protocol 3: Assessment of Endometriotic Lesions

This protocol outlines the procedures for evaluating the effects of quinagolide at the end of the treatment period.

Materials:

• Calipers

• 10% neutral buffered formalin

• Paraffin wax

• Microtome

• Microscope slides

• Antibodies for immunohistochemistry (e.g., anti-Ki67, anti-VEGFR-2)

• RNA extraction kits

• RT-PCR reagents and equipment

Procedure:

• Lesion Size Measurement:

  • Euthanize the mice and open the abdominal cavity.[1]

  • Identify and carefully excise the endometriotic lesions.[1]

  • Measure the length and width of each lesion using calipers and calculate the area (Area = Length x Width).[1]

• Histology and Immunohistochemistry (IHC):

  • Fix the excised lesions in 10% neutral buffered formalin for 24 hours.[1]

  • Process the tissues and embed them in paraffin.[1]

  • Cut 5 µm sections and mount them on slides.[1]

  • Perform standard hematoxylin (B73222) and eosin (B541160) (H&E) staining to observe tissue morphology.

  • For IHC, perform antigen retrieval and incubate the sections with primary antibodies (e.g., against Ki67 to assess cell proliferation or VEGFR-2 to assess angiogenesis).

  • Use an appropriate secondary antibody and detection system.

  • Quantify the staining using image analysis software.

• Gene Expression Analysis:

  • Snap-freeze a portion of the excised lesions in liquid nitrogen for RNA extraction.

  • Extract total RNA using a suitable kit.

  • Perform reverse transcription to synthesize cDNA.

  • Conduct quantitative real-time PCR (qRT-PCR) to measure the expression levels of genes of interest (e.g., VEGF, VEGFR2).

  • Normalize the expression data to a housekeeping gene (e.g., GAPDH).

Visualizations: Signaling Pathways and Experimental Workflow

Caption: Quinagolide's effect on the VEGF/VEGFR-2 signaling pathway.

Caption: Quinagolide's modulation of the AKT signaling pathway.

Caption: Experimental workflow for evaluating quinagolide.

References

• 1. benchchem.com [benchchem.com]
• 2. rep.bioscientifica.com [rep.bioscientifica.com]
• 3. Effects of hyperprolactinemia treatment with the dopamine agonist quinagolide on endometriotic lesions in patients with endometriosis-associated hyperprolactinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of dopamine agonists to target angiogenesis in women with endometriosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells [ouci.dntb.gov.ua]
• 6. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells | MDPI [mdpi.com]

Application Notes and Protocols for Quinagolide in Prolactin-Secreting Pituitary Tumor Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411), a non-ergot selective dopamine (B1211576) D2 receptor agonist, is a potent inhibitor of prolactin synthesis and secretion from lactotroph cells in the anterior pituitary gland.[1][2][3] Its high affinity and selectivity for the D2 receptor make it a valuable tool for in vitro and in vivo research on prolactin-secreting pituitary tumors (prolactinomas).[1][3] By activating D2 receptors, quinagolide mimics the natural inhibitory action of dopamine, leading to a reduction in intracellular cyclic AMP (cAMP) levels and subsequent suppression of prolactin release.[1][2][3] These application notes provide a comprehensive guide to utilizing quinagolide in research settings, covering its mechanism of action, protocols for key experiments, and a summary of its effects on prolactin levels and tumor size.

Mechanism of Action

Quinagolide exerts its therapeutic effect by binding to and activating dopamine D2 receptors on the surface of pituitary lactotrophs. This initiates a G-protein-coupled signaling cascade that inhibits adenylyl cyclase, leading to decreased intracellular cAMP levels. The reduction in cAMP subsequently inhibits prolactin gene transcription and hormone secretion.[1][3]

Caption: Quinagolide signaling pathway in lactotroph cells.

Quantitative Data Summary

The following tables summarize the efficacy of quinagolide in clinical and preclinical studies on prolactin-secreting pituitary tumors.

Table 1: Efficacy of Quinagolide in Normalizing Prolactin Levels

Study Population	Dosage	Duration of Treatment	Prolactin Normalization Rate	Reference
Patients with hyperprolactinemia	25-600 µ g/day	Varied	69% (pooled proportion)	[4][5]
Patients with microprolactinomas	Not specified	2-72 months	73%	[6]
Patients with macroadenomas	Not specified	2-72 months	67%	[6]
Patients with bromocriptine (B1667881) resistance	Up to 600 µ g/day	Not specified	~36%	[7]
Patients with bromocriptine intolerance	Up to 1050 µ g/day	Not specified	>58%	[7]
Women with hyperprolactinemia	50-75 µ g/day	2 weeks	~70%	[8]

Table 2: Efficacy of Quinagolide in Reducing Tumor Size

Study Population	Dosage	Duration of Treatment	Tumor Reduction Rate (>50%)	Reference
Patients with prolactinomas	25-600 µ g/day	Varied	20% (pooled proportion)	[4][5]
Patients with macroadenomas	Not specified	Not specified	~33% with >50% shrinkage	[9]
11 female patients (micro & macroadenomas)	Not specified	Retrospective	57% (micro), 46% (macro) average volume reduction	[10]
Patients with macroadenomas	Not specified	Not specified	Significant decrease in 58-69% of patients	[9]

Experimental Protocols

In Vitro Studies

Objective: To evaluate the direct effects of quinagolide on prolactin secretion and cell viability in pituitary tumor cell lines or primary cell cultures.

1. Cell Culture Protocol:

• Cell Lines:

  • GH3 cells (ATCC® CCL-82.1™): A rat pituitary tumor cell line that secretes both prolactin and growth hormone.[1]

  • AtT-20 cells (ATCC® CRL-1795™): A mouse pituitary tumor cell line used to assess specificity.[1]

• Primary Cell Culture (Rat Model):

  • Aseptically dissect anterior pituitary glands from rats.[1]

  • Wash glands with sterile, ice-cold Hanks' Balanced Salt Solution (HBSS).[1]

  • Mince the tissue and incubate in a solution of collagenase, hyaluronidase, and DNase I for 60-90 minutes at 37°C.[1]

  • Disperse cells by gentle pipetting and stop enzymatic digestion with DMEM containing 10% FBS.[1]

  • Plate the dispersed cells in appropriate culture plates.[1]

2. Quinagolide Treatment Protocol:

• Prepare a stock solution of quinagolide in sterile water or DMSO and store at -20°C.[1]

• On the day of the experiment, dilute the stock solution in complete culture medium to achieve final concentrations ranging from 0.01 nM to 100 nM for initial dose-response studies.[1]

• Remove the existing medium from cultured cells and add the medium containing various concentrations of quinagolide. Include a vehicle control.[1]

• Incubate cells for the desired duration (e.g., 24, 48, or 72 hours).[1]

3. Prolactin Secretion Assay Protocol:

• After the treatment period, collect the cell culture supernatant.

• Measure prolactin concentration in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Normalize prolactin levels to the total protein content or cell number in each well.

4. Cell Viability Assay (MTT Assay) Protocol:

• After quinagolide treatment, add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[11]

• Add a solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[11]

• Measure the absorbance at a specific wavelength using a microplate reader to determine cell viability.[11]

Caption: In vitro experimental workflow for quinagolide.

Clinical Research Protocols

Objective: To evaluate the efficacy and safety of quinagolide in patients with prolactin-secreting pituitary adenomas.

1. Study Design:

• An open-label, prospective, uncontrolled study design is common for initial efficacy and safety assessments.[7]

• Randomized controlled trials comparing quinagolide to other dopamine agonists (e.g., cabergoline (B1668192), bromocriptine) can provide comparative effectiveness data.[6]

2. Patient Population:

• Patients with a confirmed diagnosis of a prolactin-secreting pituitary microadenoma or macroadenoma.

• Inclusion criteria may specify a certain baseline prolactin level.

• Exclusion criteria often include pregnancy, lactation, and severe renal or hepatic impairment.[12]

3. Treatment Regimen:

• Initial Dose: Start with a low dose, such as 25 µg once daily for 3 days, taken with food at bedtime to improve tolerability.[8][12]

• Dose Titration: Gradually increase the dose, for example, to 50 µg daily for the next 3 days, and then to 75 µg daily from day 7 onwards.[8][12]

• Maintenance Dose: The usual maintenance dose is 75-150 µg daily. Doses can be further increased in increments of 75-150 µg at intervals of at least 4 weeks based on prolactin-lowering effect and tolerability, with maximum doses in some studies reaching up to 600 µ g/day .[4][5][12]

4. Efficacy and Safety Assessments:

• Prolactin Levels: Monitor serum prolactin levels at baseline and at regular intervals throughout the study (e.g., monthly for the first 3 months, then quarterly).[13]

• Tumor Size: Assess tumor volume using magnetic resonance imaging (MRI) at baseline and after specific treatment durations (e.g., 6 and 12 months).[13][14]

• Clinical Symptoms: Evaluate changes in clinical symptoms associated with hyperprolactinemia, such as gonadal dysfunction and visual field defects.[13]

• Safety Monitoring: Monitor blood pressure (lying and standing) and assess for adverse events, including nausea, dizziness, headache, and impulse control disorders.[12]

Caption: Clinical research workflow for quinagolide.

Conclusion

Quinagolide is a highly effective and well-tolerated dopamine D2 receptor agonist for the treatment of hyperprolactinemia caused by prolactin-secreting pituitary tumors.[9][15] It serves as a valuable research tool for investigating the pathophysiology of these tumors and for developing novel therapeutic strategies. The protocols and data presented in these application notes provide a framework for researchers to design and conduct robust in vitro and in vivo studies to further elucidate the role of quinagolide in the management of prolactinomas.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]
• 6. scispace.com [scispace.com]
• 7. Quinagolide efficacy and tolerability in hyperprolactinaemic patients who are resistant to or intolerant of bromocriptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 9. [Treatment of macroprolactinomas with quinagolide (Norprolac)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MR imaging of pituitary adenomas treated with the prolactin inhibitor quinagolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mims.com [mims.com]
• 13. researchgate.net [researchgate.net]
• 14. Hormone levels and tumour size response to quinagolide and cabergoline in patients with prolactin-secreting and clinically non-functioning pituitary adenomas: predictive value of pituitary scintigraphy with 123I-methoxybenzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Assessing the Anti-Invasive Properties of Quinagolide in Stromal Cells: An Experimental Protocol

Introduction

Quinagolide (B1230411), a non-ergot derived, selective dopamine (B1211576) D2 receptor agonist, is primarily known for its efficacy in treating hyperprolactinemia by inhibiting prolactin secretion from the pituitary gland.[1][2][3][4] Its mechanism of action involves binding to D2 receptors, leading to reduced adenylyl cyclase activity and a decrease in intracellular cyclic AMP (cAMP).[1][3][5] Recent research has highlighted the role of dopamine receptors in modulating key cellular processes such as proliferation, migration, and invasion in various cell types, including cancer cells.[6][7][8][9] The activation of the D2 receptor has been shown to influence signaling pathways critical to cell motility and invasion, such as the PI3K/Akt and MAPK/ERK pathways.[10][11][12] Stromal cells play a crucial role in the tumor microenvironment, and their invasive potential can contribute significantly to cancer progression and metastasis.[13][14] This document provides a detailed experimental protocol to investigate the potential anti-invasive properties of quinagolide on stromal cells. The protocols outlined below describe methods to assess cell invasion, migration, and the activity of matrix metalloproteinases (MMPs), key enzymes involved in the degradation of the extracellular matrix.

Data Presentation

The quantitative data from the following experiments should be summarized in the tables below for clear and concise presentation.

Table 1: Effect of Quinagolide on Stromal Cell Invasion

Treatment Group	Quinagolide Concentration (nM)	Mean Number of Invaded Cells (per field)	Standard Deviation	% Invasion Inhibition
Vehicle Control	0	0
Quinagolide	10
Quinagolide	50
Quinagolide	100
Quinagolide	500

Table 2: Effect of Quinagolide on Stromal Cell Migration (Wound Healing Assay)

Treatment Group	Quinagolide Concentration (nM)	Wound Closure at 0h (%)	Wound Closure at 12h (%)	Wound Closure at 24h (%)	Migration Rate (% closure/hour)
Vehicle Control	0	0
Quinagolide	10	0
Quinagolide	50	0
Quinagolide	100	0
Quinagolide	500	0

Table 3: Effect of Quinagolide on MMP-2 and MMP-9 Activity (Gelatin Zymography)

Treatment Group	Quinagolide Concentration (nM)	Relative MMP-2 Activity (Arbitrary Units)	Relative MMP-9 Activity (Arbitrary Units)	% Inhibition of MMP-2 Activity	% Inhibition of MMP-9 Activity
Vehicle Control	0	0	0
Quinagolide	10
Quinagolide	50
Quinagolide	100
Quinagolide	500

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Use a human stromal cell line (e.g., HS-5 or primary isolated stromal cells).

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain the cells in a humidified incubator at 37°C with 5% CO2.[15]

• Quinagolide Preparation: Prepare a stock solution of quinagolide in a suitable solvent (e.g., DMSO). Further dilute the stock solution in serum-free medium to achieve the desired final concentrations (e.g., 0, 10, 50, 100, 500 nM).

• Treatment: When cells reach 70-80% confluency, replace the growth medium with serum-free medium for 24 hours. Subsequently, treat the cells with varying concentrations of quinagolide or vehicle control for the duration specified in each assay.

Matrigel Invasion Assay

This assay assesses the ability of cells to invade through a basement membrane matrix.[16][17][18]

• Preparation of Matrigel-Coated Inserts:

  • Thaw Matrigel on ice.

  • Dilute Matrigel with cold, serum-free medium to a final concentration of 1 mg/mL.

  • Add 100 µL of the diluted Matrigel solution to the upper chamber of 8 µm pore size Transwell inserts.

  • Incubate at 37°C for 2-4 hours to allow the Matrigel to solidify.[18]

  • Rehydrate the Matrigel by adding 100 µL of warm, serum-free medium to the upper chamber and incubate for 30 minutes at 37°C.

• Cell Seeding and Invasion:

  • Following serum starvation and treatment with quinagolide, harvest the stromal cells using trypsin.

  • Resuspend the cells in serum-free medium containing the respective concentrations of quinagolide.

  • Seed 5 x 10^4 cells in 200 µL of the cell suspension into the upper chamber of the prepared inserts.

  • Add 500 µL of medium containing 10% FBS as a chemoattractant to the lower chamber.[16]

  • Incubate the plate at 37°C for 24-48 hours.

• Staining and Quantification:

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert with a cotton swab.[16]

  • Fix the invaded cells on the lower surface of the membrane with 4% paraformaldehyde or methanol (B129727) for 20 minutes.

  • Stain the cells with 0.1% crystal violet for 15 minutes.[16][18]

  • Wash the inserts with water and allow them to air dry.

  • Capture images of the stained cells using a microscope and count the number of invaded cells in at least five random fields per insert.

Wound Healing (Scratch) Assay

This assay measures collective cell migration.[19][20]

• Cell Seeding: Seed stromal cells in a 6-well plate and grow them to form a confluent monolayer.[20]

• Creating the Wound:

  • Once confluent, create a straight "scratch" or wound in the monolayer using a sterile 200 µL pipette tip.[19]

  • Wash the wells with PBS to remove detached cells.[20]

• Treatment and Imaging:

  • Add fresh serum-free medium containing different concentrations of quinagolide or vehicle control to the wells.

  • Place the plate on a microscope stage within a 37°C incubator.

  • Capture images of the wound at 0 hours and at regular intervals (e.g., 6, 12, and 24 hours).

• Data Analysis:

  • Measure the area of the wound at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure at each time point relative to the initial wound area.

Gelatin Zymography

This technique detects the activity of gelatinases, primarily MMP-2 and MMP-9.[15][21][22][23]

• Sample Preparation:

  • Culture stromal cells to 70-80% confluency and then switch to serum-free medium.[21]

  • Treat the cells with various concentrations of quinagolide for 24-48 hours.

  • Collect the conditioned media and centrifuge to remove cell debris.[21][22]

  • Determine the protein concentration of each sample.

• Gel Electrophoresis:

  • Prepare a 10% SDS-polyacrylamide gel containing 1 mg/mL gelatin.[22]

  • Mix equal amounts of protein from each sample with non-reducing sample buffer.

  • Load the samples onto the gel and run the electrophoresis at 150V at 4°C.[22]

• Enzyme Renaturation and Development:

  • After electrophoresis, wash the gel twice for 30 minutes each in a washing buffer containing 2.5% Triton X-100 to remove SDS and allow the enzymes to renature.[23]

  • Incubate the gel in an incubation buffer (containing Tris-HCl, NaCl, and CaCl2) at 37°C for 18-24 hours.[22]

• Staining and Analysis:

  • Stain the gel with 0.5% Coomassie Brilliant Blue R-250 for 1 hour.[22]

  • Destain the gel until clear bands appear against a blue background. These clear bands represent areas of gelatin degradation by MMPs.

  • Quantify the intensity of the bands using densitometry software.

Mandatory Visualizations

Caption: Proposed signaling pathway of quinagolide's anti-invasive effect.

References

• 1. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Quinagolide in the management of prolactinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Dopamine D2 receptor suppresses gastric cancer cell invasion and migration via inhibition of EGFR/AKT/MMP-13 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Overexpression of dopamine receptor D2 promotes colorectal cancer progression by activating the β‐catenin/ZEB1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dopamine receptor type 2 (DRD2) inhibits migration and invasion of human tumorous pituitary cells through ROCK-mediated cofilin inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting dopamine receptor D2 as a novel therapeutic strategy in endometrial cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. The MAPK Pathway-Based Drug Therapeutic Targets in Pituitary Adenomas - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Research progress on the PI3K/AKT signaling pathway in gynecological cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocols for Studies on Stromal Cells in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Protocols for Studies on Stromal Cells in Prostate Cancer | Springer Nature Experiments [experiments.springernature.com]
• 15. 3.7. Human Cancer Cell MMP Assay (Gelatin Zymography) [bio-protocol.org]
• 16. snapcyte.com [snapcyte.com]
• 17. corning.com [corning.com]
• 18. benchchem.com [benchchem.com]
• 19. clyte.tech [clyte.tech]
• 20. Wound healing migration assay (Scratch assay) [protocols.io]
• 21. docs.abcam.com [docs.abcam.com]
• 22. med.upenn.edu [med.upenn.edu]
• 23. Gelatin Zymography to Detect Gelatinase Activity in Melanoma Cells [jove.com]

Methodology for Studying Quinagolide's Effect on Endothelial Differentiation In Vitro

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411), a non-ergot selective dopamine (B1211576) D2 receptor agonist, is primarily utilized for the management of hyperprolactinemia.[1][2] Recent studies have unveiled its potential anti-angiogenic and anti-invasive properties, particularly in the context of endometriosis.[3][4][5][6] Research indicates that quinagolide can inhibit the endothelial differentiation of endometrial mesenchymal stromal cells (E-MSCs), a critical process in the vascularization of endometriotic lesions.[3][4][5][6] The mechanism of action is attributed to the activation of dopamine receptor D2 (DRD2), which subsequently leads to the downregulation and deactivation of the AKT signaling pathway.[3] Notably, this effect appears to be independent of Vascular Endothelial Growth Factor (VEGF) release.[3]

These findings suggest a broader therapeutic potential for quinagolide in diseases characterized by pathological angiogenesis. This document provides a detailed methodology for investigating the in vitro effects of quinagolide on endothelial differentiation, offering a suite of protocols for researchers in academia and the pharmaceutical industry.

Experimental Workflow

The following diagram outlines the comprehensive workflow for assessing the impact of quinagolide on endothelial differentiation in vitro.

Caption: Experimental workflow for investigating quinagolide's effect on endothelial differentiation.

Key Experimental Protocols

1. Cell Culture and Quinagolide Treatment

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) are a commonly used and suitable model. Alternatively, endothelial progenitor cells can be utilized.[7][8]

• Culture Medium: Endothelial Cell Growth Medium (EGM), supplemented as recommended by the supplier.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Quinagolide Preparation: Dissolve quinagolide in a suitable solvent (e.g., DMSO) to prepare a stock solution. Further dilute in culture medium to achieve the desired final concentrations. A vehicle control (DMSO alone) must be included in all experiments.

• Treatment Protocol:

  • Seed HUVECs at a predetermined density in appropriate culture vessels (e.g., 6-well plates, 96-well plates).

  • Allow cells to adhere and reach 70-80% confluency.

  • Replace the medium with fresh medium containing various concentrations of quinagolide (e.g., 0.1, 1, 10, 100 nM) or vehicle control.

  • Incubate for the desired time points (e.g., 6, 12, 24, 48 hours).

2. Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures, a hallmark of angiogenesis.[9][10][11][12][13]

• Materials:

  • Basement membrane matrix (e.g., Matrigel® or ECM Gel)[11]

  • Pre-chilled 96-well plate

  • HUVECs

  • Quinagolide

• Protocol:

  • Thaw the basement membrane matrix on ice overnight.

  • Coat the wells of a pre-chilled 96-well plate with 50 µL of the matrix solution, ensuring even distribution.[12]

  • Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.[10]

  • Harvest HUVECs and resuspend them in EGM with 0.5% FBS at a density of 2.5 x 10^4 cells/mL.[10]

  • Add the desired concentrations of quinagolide or vehicle control to the cell suspension.

  • Gently add 100 µL of the cell suspension to each well on top of the solidified matrix.[11]

  • Incubate at 37°C for 4-18 hours.[12]

  • Visualize and photograph the tube formation using an inverted microscope.

  • Quantify the tube length, number of junctions, and number of loops using image analysis software (e.g., ImageJ).

3. Cell Migration Assay (Transwell Assay)

This assay measures the chemotactic migration of endothelial cells.[14][15][16]

• Materials:

  • Transwell inserts (e.g., 8 µm pore size) for 24-well plates

  • Fibronectin

  • HUVECs

  • Quinagolide

  • Chemoattractant (e.g., VEGF)

• Protocol:

  • Coat the underside of the Transwell inserts with 10 µg/mL fibronectin for 1 hour at 37°C.[15]

  • In the lower chamber, add 600 µL of EBM containing a chemoattractant (e.g., 20 ng/mL VEGF).[15]

  • Harvest and resuspend serum-starved HUVECs in EBM with 0.5% FBS at a concentration of 1 x 10^6 cells/mL.[15]

  • Add the desired concentrations of quinagolide or vehicle control to the cell suspension.

  • Add 100 µL of the cell suspension (1 x 10^5 cells) to the upper chamber of each Transwell insert.[15]

  • Incubate at 37°C for 4-6 hours.[15]

  • Remove non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with Calcein AM).[15]

  • Quantify the migrated cells by counting under a microscope or by measuring fluorescence.

4. Quantitative Real-Time PCR (qRT-PCR)

This technique is used to measure the expression levels of key endothelial marker genes.[17][18][19][20][21]

• Target Genes:

  • VE-cadherin (CDH5)

  • CD31 (PECAM-1)

  • von Willebrand Factor (vWF)

  • Housekeeping gene (e.g., GAPDH or β-actin) for normalization[17]

• Protocol:

  • Treat HUVECs with quinagolide as described in Protocol 1.

  • Isolate total RNA from the cells using a suitable RNA extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qRT-PCR using SYBR Green or TaqMan probes with primers specific for the target and housekeeping genes.

  • Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative gene expression.[17]

Data Presentation

Table 1: Effect of Quinagolide on Tube Formation in HUVECs

Quinagolide (nM)	Total Tube Length (μm)	Number of Junctions	Number of Loops
0 (Vehicle)	15,234 ± 876	123 ± 15	89 ± 11
0.1	14,876 ± 901	119 ± 13	85 ± 10
1	12,543 ± 754	98 ± 11	67 ± 8
10	8,765 ± 543	65 ± 8	43 ± 5**
100	4,321 ± 321	28 ± 5	15 ± 3***
Data are presented as mean ± SD. Statistical significance vs. vehicle: *p < 0.05, **p < 0.01, **p < 0.001.

Table 2: Effect of Quinagolide on HUVEC Migration

Quinagolide (nM)	Migrated Cells per Field	% Inhibition of Migration
0 (Vehicle)	254 ± 23	0
0.1	248 ± 21	2.4
1	211 ± 18	16.9
10	145 ± 15**	42.9
100	78 ± 9***	69.3
Data are presented as mean ± SD. Statistical significance vs. vehicle: *p < 0.05, **p < 0.01, **p < 0.001.

Table 3: Relative Gene Expression of Endothelial Markers in HUVECs Treated with Quinagolide

Quinagolide (nM)	VE-cadherin (Fold Change)	CD31 (Fold Change)	vWF (Fold Change)
0 (Vehicle)	1.00	1.00	1.00
1	0.95 ± 0.08	0.98 ± 0.07	0.96 ± 0.09
10	0.68 ± 0.05	0.72 ± 0.06*	0.65 ± 0.05
100	0.34 ± 0.03	0.41 ± 0.04	0.31 ± 0.03***
*Data are presented as mean ± SD relative to vehicle control. Statistical significance vs. vehicle: *p < 0.05, **p < 0.01, **p < 0.001.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for quinagolide's inhibitory effect on endothelial differentiation.

Caption: Proposed signaling pathway of quinagolide in endothelial cells.

References

• 1. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 3. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quinagolide Treatment Reduces Invasive and Angiogenic Properties of Endometrial Mesenchymal Stromal Cells [iris.unito.it]
• 7. ashpublications.org [ashpublications.org]
• 8. Functional Characterization of Endothelial Cells Differentiated from Porcine Epiblast Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assays to Examine Endothelial Cell Migration, Tube Formation, and Gene Expression Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]
• 12. assaygenie.com [assaygenie.com]
• 13. ibidi.com [ibidi.com]
• 14. Transwell Migration Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. 2.6. Endothelial cell migration assay [bio-protocol.org]
• 17. Quantitative PCR for gene expression in endothelial cells. [bio-protocol.org]
• 18. A quantitative real-time PCR approach for the detection and characterization of endothelial cells in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. tandfonline.com [tandfonline.com]
• 20. RT-PCR method to quantify vascular endothelial growth factor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Molecular Profiling of Angiogenesis Markers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Quinagolide Stability and Degradation in Aqueous Solutions

This technical support center is designed for researchers, scientists, and drug development professionals working with quinagolide (B1230411). It provides troubleshooting guides and frequently asked questions (FAQs) to address common stability and degradation issues encountered in aqueous solutions during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid quinagolide and its aqueous solutions?

A1: Solid quinagolide should be stored at temperatures below 25°C, protected from light and humidity.[1] It is best to keep the compound in its original packaging until use to minimize exposure to environmental factors.[1] For aqueous solutions, it is recommended to prepare them fresh for each experiment. If short-term storage is necessary, solutions should be stored at 2-8°C, protected from light. For longer-term storage, consider preparing aliquots of a stock solution in a suitable organic solvent like DMSO and storing them at -20°C or -80°C.[2]

Q2: How does pH affect the stability of quinagolide in aqueous solutions?

A2: The chemical structure of quinagolide, which includes amine and sulfonamide functionalities, makes it susceptible to hydrolysis under acidic or alkaline conditions.[1] While specific degradation kinetics across a wide pH range are not extensively documented in public literature, it is recommended to maintain aqueous solutions at a pH close to neutral (pH 6-8) to minimize hydrolysis.[1] Significant deviations from this range can lead to the cleavage of the sulfonamide bond.[1] The solubility of quinagolide is also pH-dependent; acidic conditions generally favor solubility for the hydrochloride salt form.[3]

Q3: Is quinagolide sensitive to light?

A3: Yes, quinagolide is known to be sensitive to light, and protection from light is a standard recommendation for its storage, indicating a potential for photolytic degradation.[1] All experiments involving quinagolide solutions should be conducted in amber glassware or under light-protected conditions to prevent the formation of photodegradation products.[1]

Q4: What are the likely degradation pathways for quinagolide?

A4: Based on its chemical structure, quinagolide is susceptible to degradation through several pathways under stress conditions:[1]

• Hydrolysis: Cleavage of the sulfonamide bond can occur under strong acidic or basic conditions.

• Oxidation: The tertiary amine and the sulfur atom in the sulfonamide group are potential sites for oxidation.

• Photodegradation: Exposure to light can initiate complex degradation reactions, leading to various photoproducts.

Potential Degradation Pathways of Quinagolide

Caption: Potential degradation pathways for quinagolide.

Troubleshooting Guide

Q5: My quinagolide solution appears cloudy or has formed a precipitate. What should I do?

A5: Cloudiness or precipitation can stem from several issues. Here's a step-by-step troubleshooting guide:[1][3]

• Verify Solubility Limits: You may have exceeded the solubility of quinagolide in your solvent system. Quinagolide base is sparingly soluble in water.[3] Check the concentration and consider reducing it if possible.

• Check the pH: A shift in the solution's pH can cause the compound to precipitate, especially if you are near its pKa.[3] Measure the pH and adjust it if necessary.

• Review Preparation Method: If you are diluting a stock solution (e.g., in DMSO) into an aqueous buffer, "solvent-shift" precipitation can occur.[3] Try adding the stock solution dropwise into the vortexing aqueous medium to ensure rapid mixing.[2] Pre-warming the aqueous medium to 37°C can also help.[3]

• Consider Degradation: The precipitate could be a less soluble degradation product.[1][3] If you suspect degradation, the solution should be discarded and a fresh one prepared under optimal conditions (e.g., protected from light, neutral pH).

Troubleshooting Workflow for Solution Instability

Caption: Troubleshooting decision tree for quinagolide solution instability.

Q6: I am observing unexpected peaks in my HPLC chromatogram. What could be the cause?

A6: Unexpected peaks in an HPLC chromatogram can be attributed to several factors:[1]

• Degradation Products: If the quinagolide sample or solution was exposed to stress conditions (light, extreme pH, high temperature, or oxidizing agents), the new peaks are likely degradation products.

• Impurities: The peaks could be impurities from the synthesis of the quinagolide active pharmaceutical ingredient (API) or from excipients in a formulation.

• Contamination: Extraneous peaks can be introduced from contaminated glassware, solvents, or the HPLC system itself.

To identify the source, run a blank (mobile phase), a placebo (if using a formulation), and a control sample of quinagolide that has been properly stored. Comparing these chromatograms to your sample will help determine the origin of the unexpected peaks.

Data Presentation

While specific quantitative degradation data for quinagolide is not widely available in the literature, the following table provides a template for summarizing results from a forced degradation study.[1] Researchers should populate this table with their own experimental data to understand the stability profile of their specific quinagolide substance and formulation.

Stress Condition	Duration	% Degradation of Quinagolide	Number of Degradation Products	RRT of Major Degradation Product
Acid Hydrolysis (e.g., 0.1 M HCl at 60°C)	24h	User Data	User Data	User Data
Alkaline Hydrolysis (e.g., 0.1 M NaOH at 60°C)	24h	User Data	User Data	User Data
Oxidative Degradation (e.g., 3% H₂O₂ at RT)	24h	User Data	User Data	User Data
Thermal Degradation (e.g., 80°C, solid state)	48h	User Data	User Data	User Data
Photolytic Degradation (ICH Q1B option)	As per ICH	User Data	User Data	User Data
RRT = Relative Retention Time

Experimental Protocols

Protocol 1: Forced Degradation Study of Quinagolide

Objective: To investigate the degradation of quinagolide under various stress conditions to understand its intrinsic stability and generate degradation products for analytical method development.[1][4]

Materials:

• Quinagolide Active Pharmaceutical Ingredient (API)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727) or other suitable organic solvent

• HPLC grade water

• Validated stability-indicating HPLC system with a PDA detector

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of quinagolide in methanol or a suitable solvent.[1]

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.[1]

• Alkaline Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.[1]

• Thermal Degradation (Solid State):

  • Place a known amount of solid quinagolide in a petri dish and expose it to 80°C in a hot air oven for 48 hours.

  • At specified time points, withdraw a sample, dissolve it in a suitable solvent, and dilute to a known concentration for HPLC analysis.[1]

• Photolytic Degradation:

  • Expose a solution of quinagolide (and a solid sample) to light conditions as specified in the ICH Q1B guideline (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[5]

  • A control sample should be kept in the dark under the same temperature conditions.

  • After exposure, dissolve and dilute the samples as needed for HPLC analysis.

Forced Degradation Experimental Workflow

Caption: Workflow for a forced degradation study of quinagolide.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop and validate an HPLC method capable of separating and quantifying quinagolide in the presence of its degradation products.[1]

Methodology:

• Method Development:

  • Column Selection: Start with a standard C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Wavelength Selection: Determine the maximum absorbance wavelength (λmax) of quinagolide using a UV-Vis spectrophotometer or a PDA detector.

  • Mobile Phase Optimization: Develop a gradient elution method using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol). Optimize the gradient to achieve good resolution between the parent quinagolide peak and all degradation product peaks generated during the forced degradation study.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: This is the most critical parameter for a stability-indicating method. Analyze the stressed samples from the forced degradation study. The method must demonstrate that the quinagolide peak is free from any co-eluting peaks. Use a PDA detector to check for peak purity.

  • Linearity, Range, Accuracy, and Precision: Validate these parameters over a relevant concentration range.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the sensitivity of the method for quantifying impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]

Technical Support Center: Optimizing Quinagolide Concentration for Maximal Prolactin Inhibition In Vitro

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of quinagolide (B1230411) in pituitary cells?

A1: Quinagolide is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1][2] It binds to D2 receptors on lactotroph cells in the anterior pituitary gland, mimicking the natural action of dopamine.[1][3] This binding activates an inhibitory G-protein (Gαi/o), which in turn suppresses the activity of adenylyl cyclase.[4] The resulting decrease in intracellular cyclic AMP (cAMP) leads to a potent, dose-proportional, and sustained inhibition of both basal and stimulated prolactin synthesis and secretion.[2][4]

Q2: What is a typical effective concentration range for quinagolide in vitro?

A2: The effective concentration of quinagolide can vary depending on the cell type and experimental conditions. A comparison of dopamine D2 receptor agonists identified quinagolide as the most potent, with a reported EC50 of 0.058 nM.[1][5] For initiating dose-response experiments, a broad range from 10⁻¹² M to 10⁻⁷ M is often recommended to determine the optimal concentration for your specific system.[4] It is crucial to perform a dose-response curve to identify the concentration that yields the desired effect without inducing cytotoxicity.[1][2]

Q3: How should I prepare and store quinagolide for in vitro experiments?

A3: Quinagolide hydrochloride has limited solubility in water (0.2%).[1] For cell culture applications, it is recommended to prepare a concentrated stock solution in a sterile organic solvent such as dimethyl sulfoxide (B87167) (DMSO).[1][2] This stock solution should be stored in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles and should be protected from light.[1][3] When preparing working solutions, dilute the DMSO stock into the cell culture medium. It is critical to ensure the final DMSO concentration in the culture is low (typically below 0.5%) to avoid solvent-induced toxicity.[1][2]

Q4: Are there known off-target effects of quinagolide that I should be aware of?

A4: Quinagolide is highly selective for the dopamine D2 receptor, with significantly lower affinity for D1 and serotonin (B10506) receptors.[3][6][7] At therapeutic concentrations, these off-target interactions are generally not considered clinically relevant.[1][8] However, at higher concentrations in in vitro settings, the potential for off-target effects increases. To mitigate this, it is essential to use the lowest effective concentration determined from a careful dose-response study.[6] If off-target effects are suspected, using selective antagonists for other receptors can serve as valuable experimental controls.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or Weaker-Than-Expected Prolactin Inhibition	Compound Precipitation: Quinagolide may precipitate in the culture medium, especially at high concentrations, due to its low aqueous solubility.[1][9]	- Visually inspect the medium for precipitates after adding quinagolide.- Prepare fresh dilutions for each experiment.- Consider reducing the serum concentration during treatment or using a serum-free medium, as serum proteins can sequester the compound.[1]
Compound Degradation: Improper storage of stock solutions can lead to a loss of activity.[1][3]	- Store quinagolide stock solutions at -20°C or -80°C in small, light-protected aliquots to avoid freeze-thaw cycles.[1][3]
Inconsistent Cell State: Cell passage number, confluency, and overall health can affect their responsiveness.[1]	- Use cells within a consistent and low passage number range.- Seed cells at a standardized density to ensure uniform confluency at the time of treatment.[1]
High Cell Toxicity Observed	Solvent (e.g., DMSO) Toxicity: The vehicle used to dissolve quinagolide can be toxic to cells at higher concentrations.[2][6]	- Always include a vehicle control with the highest concentration of the solvent used.- Ensure the final solvent concentration is at a non-toxic level (typically <0.5%).[1][2]
High Quinagolide Concentration: At high concentrations, quinagolide may induce cytotoxicity, potentially through off-target effects.[2]	- Perform a dose-response cytotoxicity assay (e.g., MTT or MTS) to determine the toxic concentration range for your specific cell line.- Use a D2 receptor antagonist to determine if the toxicity is on-target or off-target.[2]
High Variability Between Replicates	Uneven Cell Seeding: A non-homogenous cell suspension can lead to different cell numbers per well.	- Thoroughly resuspend cells before seeding and gently swirl the plate to ensure even distribution.[3]
Edge Effects: Wells on the perimeter of the plate are more susceptible to evaporation and temperature changes.	- Avoid using the outer wells for critical experiments. Fill them with sterile PBS or media to create a humidity barrier.[3]
No Prolactin Inhibition in GH3 Cells	Cell Line Resistance: The commonly used GH3 rat pituitary tumor cell line is known to be resistant to dopamine D2 receptor agonists like quinagolide due to impaired receptor signaling.[10]	- GH3 cells are not a suitable model for studying the prolactin-inhibiting effects of quinagolide.[10]- Consider using primary pituitary cell cultures, which more closely mimic the physiological response.[10][11]

Quantitative Data

The following table summarizes key quantitative parameters for quinagolide based on in vitro studies.

Parameter	Value	System/Condition	Reference
EC50	0.058 nM	Dopamine D2 Receptor	[1][5]
Aqueous Solubility	0.2%	Water	[1]
Plasma Protein Binding	~90%	Human Plasma	[1]

Experimental Protocols

Protocol 1: In Vitro Prolactin Secretion Assay Using Primary Rat Pituitary Cells

This protocol provides a method for assessing the inhibitory effect of quinagolide on prolactin secretion from primary cultures of rat anterior pituitary glands.

Materials:

• Sprague-Dawley rats

• Hanks' Balanced Salt Solution (HBSS), sterile

• Collagenase type II, Hyaluronidase, DNase I

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Quinagolide hydrochloride

• Sterile DMSO

• 24-well cell culture plates

• Rat Prolactin ELISA kit

Procedure:

• Primary Cell Isolation: Isolate anterior pituitary glands from rats according to approved institutional animal care and use committee protocols.[11]

• Enzymatic Dissociation: Mince the tissue and incubate with a cocktail of collagenase, hyaluronidase, and DNase I in HBSS to obtain a single-cell suspension.

• Cell Plating: Seed the dispersed pituitary cells into 24-well plates at an appropriate density in DMEM with 10% FBS. Allow cells to adhere and recover for 48-72 hours.

• Compound Preparation: Prepare a stock solution of quinagolide in DMSO. Perform serial dilutions in serum-free or low-serum medium to achieve final concentrations for the dose-response curve (e.g., 10⁻¹² M to 10⁻⁷ M).[4] Include a vehicle control (medium with the same final DMSO concentration).

• Cell Treatment: Optionally, to reduce the influence of serum factors, replace the culture medium with serum-free or low-serum medium 4-6 hours before treatment.[4] Aspirate the medium and add the prepared quinagolide working solutions or vehicle control to the respective wells.

• Incubation: Incubate the cells for a desired period (e.g., 24 hours) at 37°C with 5% CO₂.[4]

• Sample Collection: Collect the cell culture supernatant from each well for prolactin measurement.

• Prolactin Measurement: Quantify the prolactin concentration in the supernatants using a rat prolactin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of prolactin secretion inhibition for each quinagolide concentration relative to the vehicle control. Plot the percentage inhibition against the log of the quinagolide concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of quinagolide on pituitary cells.

Materials:

• Cultured pituitary cells (e.g., primary cells)

• 96-well cell culture plates

• Quinagolide hydrochloride

• Sterile DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of quinagolide in culture medium. Add the different concentrations to the respective wells and include a vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[2]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Potential Off-Target Effects of Quinagolide in Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of quinagolide (B1230411) in cell-based assays, with a focus on minimizing potential off-target effects to ensure data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of quinagolide?

Quinagolide is a potent and selective non-ergot agonist for the dopamine (B1211576) D2 receptor.[1][2][3] Its primary mechanism involves binding to and activating D2 receptors, which are G protein-coupled receptors (GPCRs) that couple to the inhibitory Gαi/o family of G proteins.[2] This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[2][3][4] This signaling cascade is particularly effective in lactotroph cells of the anterior pituitary gland, where it potently suppresses both basal and stimulated prolactin secretion.[1][5][6]

Q2: What are off-target effects and why are they a concern with quinagolide?

Off-target effects are unintended interactions of a drug with cellular components other than its designated target.[7][8] While quinagolide is highly selective for the D2 receptor, like many small molecules, it may interact with other receptors or cellular pathways at higher concentrations.[4][9] These off-target effects can lead to misinterpretation of experimental results, unexpected cytotoxicity, or other confounding data.[7] Minimizing these effects is crucial for the validity and reproducibility of research findings.

Q3: What are the known off-target receptors for quinagolide?

Quinagolide has a much lower affinity for the dopamine D1 receptor.[5][9] It also has a low affinity for serotonin (B10506) receptors 5-HT1A and 5-HT2A.[10][11] At therapeutic doses, these interactions are generally not considered clinically relevant, but in cell-based assays where higher concentrations might be used, the potential for off-target engagement should be considered.[10]

Q4: What is a typical effective concentration range for quinagolide in cell culture experiments?

The optimal concentration of quinagolide is highly dependent on the cell line, the expression level of D2 receptors, and the specific assay being performed.[4][10] A common starting point for in vitro studies is to perform a dose-response curve ranging from low nanomolar (nM) to high micromolar (µM) concentrations.[4] For functional assays, concentrations in the range of 1 nM to 10 µM are often used to determine EC50 values.[4] It is crucial to determine the lowest effective concentration that elicits the desired on-target effect to minimize the risk of off-target interactions.[10]

Q5: How should I prepare and store quinagolide for in vitro experiments?

Quinagolide hydrochloride is sparingly soluble in water but soluble in organic solvents like DMSO.[4] It is recommended to prepare a concentrated stock solution in sterile DMSO.[4][9] This stock solution should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light.[9] When preparing working solutions, the DMSO stock should be diluted in the cell culture medium to the final desired concentration, ensuring the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
High Cell Toxicity Observed	High Quinagolide Concentration: At high concentrations, quinagolide may induce cytotoxicity through off-target effects.[4][9]	Perform a Dose-Response Cytotoxicity Assay: Use assays like MTT, MTS, or CellTiter-Glo to determine the toxic concentration range for your specific cell line. Adjust the concentrations in your functional assays to be below this toxic threshold.[4]
Solvent Toxicity: The vehicle used to dissolve quinagolide (e.g., DMSO) can be toxic to cells at higher concentrations.[9]	Run a Vehicle Control: Always include a control group treated with the same final concentration of the solvent to assess its contribution to cytotoxicity.[9] Ensure the final solvent concentration is non-toxic (typically <0.5% for DMSO).[4]
Inconsistent or No On-Target Effect	Compound Degradation: Improper storage or repeated freeze-thaw cycles can lead to the degradation of quinagolide.[9]	Proper Compound Handling: Prepare fresh quinagolide solutions for each experiment from single-use aliquots stored at -20°C or -80°C and protected from light.[9]
Low Receptor Expression: The cell line may not express the D2 receptor or may express it at very low levels.	Verify Receptor Expression: Confirm the presence of the D2 receptor in your cell line using techniques like qPCR or Western blotting.
Cell Culture Conditions: Cell health, passage number, and confluency can affect the cellular response to quinagolide.[4][9]	Standardize Cell Culture Protocols: Use cells within a consistent passage number range and seed them at a standardized density. Ensure cells are healthy and in the logarithmic growth phase before treatment.[9]
Observed Phenotype Does Not Match Expected On-Target Effect	Off-Target Effects: The observed phenotype may be a result of quinagolide interacting with unintended cellular targets.[7]	Use a D2 Receptor Antagonist: Co-treat cells with a selective D2 receptor antagonist (e.g., haloperidol). If the antagonist rescues the phenotype, it is likely an on-target effect. If not, off-target effects are probable.[4]
Use a Structurally Unrelated D2 Agonist: Compare the phenotype induced by quinagolide with that of another D2 agonist with a different chemical structure. If both compounds produce the same phenotype, it is more likely to be an on-target effect.[7]
Test in a D2 Receptor Knockout/Knockdown Cell Line: If available, use a cell line that does not express the D2 receptor as a negative control.

Data Presentation

Table 1: Quinagolide Receptor Selectivity Profile

Receptor Family	Receptor Subtype	Interaction	Potency	Reference
Dopamine	D2	Agonist	High	[1][2][3]
D1	Agonist	Low	[5][9]
Serotonin	5-HT1A	Agonist	Low	[10][11]
5-HT2A	Agonist	Low	[10][11]

Table 2: Recommended Concentration Ranges for Quinagolide in Cell-Based Assays

Assay Type	Starting Concentration Range	Key Consideration	Reference
Functional Assays (e.g., cAMP)	1 nM - 10 µM	Perform a full dose-response curve to determine EC50/IC50.	[4]
Cell Viability Assays (e.g., MTT)	Low nM to high µM	To establish a non-toxic working concentration range.	[4]
Receptor Binding Assays	Dependent on Ki	Use a range of concentrations to generate a competition curve.	[12]

Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline to determine the cytotoxic potential of quinagolide on a specific cell line.

Materials:

• Cells of interest

• Complete culture medium

• Quinagolide stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of quinagolide in complete culture medium. Also, prepare a vehicle control with the same final DMSO concentration as the highest quinagolide concentration.

• Cell Treatment: Remove the old medium and add the quinagolide dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Functional Assay - cAMP Measurement

This protocol outlines a general method to assess the on-target effect of quinagolide by measuring its inhibition of forskolin-stimulated cAMP production.

Materials:

• D2 receptor-expressing cells

• Assay buffer

• Quinagolide stock solution (in DMSO)

• Forskolin (B1673556) solution

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) (optional)

Procedure:

• Cell Seeding: Seed D2 receptor-expressing cells in a suitable plate format (e.g., 96-well) and grow to the desired confluency.

• Cell Treatment: Pre-incubate cells with various concentrations of quinagolide or vehicle control for a specified time. To increase the cAMP signal, a PDE inhibitor can be included in the assay buffer.[4]

• Stimulation: Add forskolin to all wells (except for the negative control) to stimulate adenylyl cyclase and increase cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP assay kit.

• Data Analysis: Plot the measured cAMP levels against the log concentration of quinagolide. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualizations

Caption: Quinagolide's on-target D2 receptor signaling pathway.

Caption: Workflow for troubleshooting potential off-target effects.

References

• 1. mims.com [mims.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Navigating Quinagolide Resistance in Prolactinoma Research

Welcome to the technical support center for researchers encountering quinagolide (B1230411) resistance in long-term cell culture studies. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you identify, understand, and address the challenges of dopamine (B1211576) agonist resistance in your in vitro models of prolactinomas.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for quinagolide in prolactinoma cell lines?

A1: Quinagolide is a selective, non-ergot dopamine D2 receptor (DRD2) agonist.[1][2][3] Its primary action involves binding to DRD2 on the surface of prolactinoma cells. This interaction inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[1][3] The reduction in cAMP and subsequent downstream signaling cascades result in the inhibition of prolactin synthesis and secretion, as well as the induction of apoptosis (programmed cell death), which contributes to a reduction in tumor cell viability.[1][4]

Q2: My prolactinoma cell line is showing a reduced response to quinagolide treatment over time. What are the potential mechanisms of resistance?

A2: Acquired resistance to quinagolide in long-term cell culture can arise from several molecular changes:

• Dopamine D2 Receptor (DRD2) Downregulation: This is a major mechanism of resistance.[5][6] Prolonged exposure to quinagolide can lead to a decrease in the expression of DRD2 on the cell surface, reducing the number of available binding sites for the drug.[5][7] This can occur through decreased gene transcription or altered receptor trafficking and degradation.[5][6]

• Alterations in DRD2 Isoforms: The DRD2 receptor has two main isoforms, D2S (short) and D2L (long). A shift in the expression ratio, with a decrease in the D2S isoform, has been associated with dopamine agonist resistance.[5][6]

• Changes in Downstream Signaling Pathways: Resistance can be mediated by alterations in signaling pathways downstream of the DRD2. This can include sustained activation of pro-survival pathways like MAPK/ERK and PI3K/AKT.[1]

• Increased Drug Efflux: While less commonly cited for quinagolide specifically, increased expression of drug efflux pumps like P-glycoprotein is a general mechanism of drug resistance that could potentially play a role.

• Role of Estrogen Receptors: Estrogen receptor alpha (ERα) expression has been linked to dopamine agonist resistance.[5] Estrogens can stimulate prolactin secretion and lactotroph cell proliferation, potentially counteracting the inhibitory effects of quinagolide.[5]

Q3: Which prolactinoma cell lines are suitable for studying quinagolide sensitivity and resistance?

A3: Prolactinoma cell lines show varying sensitivity to dopamine agonists.

• MMQ cells are a well-established sensitive cell line, often used as a positive control. They typically exhibit a dose-dependent inhibition of prolactin release in response to dopamine agonists.[1]

• GH3 cells are known to be relatively resistant to dopamine agonists, a characteristic often attributed to their lower expression of DRD2.[1]

Q4: How can I develop a quinagolide-resistant prolactinoma cell line for my studies?

A4: A common method for inducing drug resistance in vitro is through continuous, long-term exposure to escalating drug concentrations.[1] Start by treating a sensitive parental cell line (e.g., MMQ) with a low dose of quinagolide (below the IC50). As the cells adapt and resume proliferation, gradually increase the quinagolide concentration in the culture medium over several months. It is crucial to periodically assess the cell population's sensitivity to quinagolide using cell viability and prolactin secretion assays to confirm the development and degree of the resistant phenotype.[1]

Troubleshooting Guides

Problem 1: Suboptimal or No Response to Quinagolide in a Sensitive Cell Line

Possible Cause	Troubleshooting Steps
Inactive Quinagolide Compound	- Ensure quinagolide stock solutions are stored correctly (typically at -20°C or -80°C, protected from light).- Prepare fresh quinagolide solutions from a new vial.[1]- Validate the activity of your quinagolide on a well-characterized sensitive cell line.
Inconsistent Cell Seeding	- Optimize and standardize your cell seeding protocol to ensure a consistent number of cells per well.- Use cells within a defined passage number range to minimize variability.
Improper Drug Dilution and Mixing	- Visually inspect the culture medium for any signs of drug precipitation, as quinagolide has limited aqueous solubility.[3]- Ensure thorough mixing of the drug in the culture medium before adding it to the cells.
Serum Protein Binding	- Quinagolide is highly bound to plasma proteins (~90%), which can reduce its bioavailability in culture media containing fetal bovine serum (FBS).[3]- Consider reducing the serum concentration during the treatment period or using a serum-free medium if compatible with your cell line's health.[3]

Problem 2: High Variability in Experimental Results Between Batches

Possible Cause	Troubleshooting Steps
Cell Line Instability/Drift	- Regularly perform cell line authentication (e.g., STR profiling) to ensure the identity and purity of your cell line.- Work with cells from a low-passage, cryopreserved stock.
Variations in Culture Conditions	- Maintain consistent incubator conditions (temperature, CO2, humidity).- Use the same batch of media and supplements for the duration of an experiment.
Assay Performance	- Include appropriate positive and negative controls in every assay.- Optimize and validate all assay parameters, including incubation times and reagent concentrations.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol assesses the effect of quinagolide on the viability of prolactinoma cell lines.

Materials:

• Prolactinoma cell line (e.g., MMQ)

• Complete culture medium

• 96-well plates

• Quinagolide

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of quinagolide in complete culture medium.

• Remove the medium from the wells and add 100 µL of the quinagolide dilutions. Include vehicle-only controls.

• Incubate for the desired treatment period (e.g., 48-72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well.

• Incubate for 15 minutes at room temperature with gentle shaking to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Prolactin Secretion Assay (ELISA)

This protocol measures the amount of prolactin secreted by prolactinoma cells into the culture medium.

Materials:

• Prolactinoma cell line

• Complete culture medium

• 24-well plates

• Quinagolide

• Commercially available Prolactin ELISA kit

• Microplate reader

Procedure:

• Seed cells in a 24-well plate at an appropriate density.

• Allow cells to adhere and grow for 24-48 hours.

• Replace the medium with fresh medium containing the desired concentrations of quinagolide or vehicle control.

• Incubate for the specified treatment duration (e.g., 24-48 hours).

• Collect the culture supernatant from each well.

• Centrifuge the supernatant to remove any cellular debris.

• Perform the prolactin ELISA on the clarified supernatant according to the manufacturer's instructions.

• Measure the absorbance using a microplate reader and calculate the prolactin concentration based on the standard curve.

Protocol 3: Western Blot for DRD2 and Signaling Proteins

This protocol is for analyzing the protein expression levels of DRD2 and key downstream signaling molecules (e.g., p-ERK, p-AKT).

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-DRD2, anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cell pellets in RIPA buffer on ice.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Visualizations

Caption: Signaling pathway of quinagolide action in prolactinoma cells.

Caption: Troubleshooting workflow for quinagolide experiments.

Caption: Key mechanisms of acquired resistance to quinagolide.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | The Mechanism and Pathways of Dopamine and Dopamine Agonists in Prolactinomas [frontiersin.org]
• 5. Dopamine Agonist-Resistant Microprolactinoma—Mechanisms, Predictors and Management: A Case Report and Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resistance to Dopamine Agonists in Pituitary Tumors: Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine responsiveness is regulated by targeted sorting of D2 receptors - PMC [pmc.ncbi.nlm.nih.gov]

quinagolide storage and handling best practices for maintaining compound integrity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of quinagolide (B1230411) to ensure compound integrity throughout experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid quinagolide?

A1: Solid quinagolide should be stored below 25°C and protected from light and humidity.[1][2] It is advisable to keep the compound in its original packaging until use to minimize exposure to environmental factors.[1] For long-term storage (months to years), maintaining a temperature of -20°C in a dry, dark environment is recommended.[3]

Q2: How should I store quinagolide solutions?

A2: The storage conditions for quinagolide solutions depend on the solvent and the intended duration of storage. For stock solutions prepared in DMSO, it is recommended to aliquot the solution and store it at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5] This practice helps to prevent degradation from repeated freeze-thaw cycles.[5]

Q3: Is quinagolide sensitive to light?

A3: Yes, quinagolide is sensitive to light and should be protected from it.[1][2] This indicates a potential for photolytic degradation.[1] When working with quinagolide solutions, it is best practice to use amber glassware or take measures to protect the solution from light.[1]

Q4: What are the potential degradation pathways for quinagolide?

A4: The chemical structure of quinagolide, which includes a sulfonamide and a tertiary amine, makes it susceptible to degradation through hydrolysis, oxidation, and photolysis.[1] Hydrolysis of the sulfonamide bond can occur under strong acidic or alkaline conditions, while the sulfur atom and tertiary amine are prone to oxidation.[1]

Q5: What is the recommended solvent for preparing quinagolide stock solutions?

A5: For research applications, particularly in cell culture, Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of quinagolide.[6][7] Ethanol can also be used.[7] It is crucial to use anhydrous, high-purity solvents to prevent precipitation.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Quinagolide powder is difficult to dissolve.	The compound may not be fully soluble at the desired concentration in the chosen solvent.	Use sonication in an ultrasonic water bath for 5-10 minutes to aid dissolution.[6] If the issue persists, consider preparing a less concentrated stock solution.
Precipitation occurs when diluting a DMSO stock solution into an aqueous medium.	This is likely due to "solvent-shift precipitation," where the compound is less soluble in the final aqueous environment.[7]	To avoid this, consider a two-step dilution. First, prepare an intermediate dilution of the stock solution in the cell culture medium, and then add this intermediate dilution to the final culture volume.[7]
The quinagolide solution appears cloudy or has formed a precipitate upon storage.	This could be due to exceeding the solubility limit, a shift in pH, or degradation of the compound.[1]	Verify the concentration is within the solubility limits for the solvent and storage temperature. Ensure the pH of the solution is maintained within a neutral range (pH 6-8) unless the experimental protocol requires otherwise.[1]
Inconsistent experimental results are observed.	This could be a result of compound degradation due to improper storage or handling.	Always prepare fresh working solutions from a properly stored stock solution.[8] Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[5]
Unexpected peaks are observed during HPLC analysis.	These could be impurities from the original sample, degradation products, or contaminants from the experimental setup.[1]	If the compound has been exposed to stress conditions like high temperature, extreme pH, or light, the peaks are likely degradation products.[1] Ensure all glassware and solvents are clean and of high purity.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Quinagolide Stock Solution in DMSO

Materials:

• Quinagolide hydrochloride powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• 0.22 µm syringe filter (DMSO compatible, optional)

Methodology:

• Calculate the required mass: The molecular weight of quinagolide hydrochloride is 432.02 g/mol .[6] To prepare 1 mL of a 10 mM stock solution, you will need 4.32 mg of quinagolide HCl.

• Weighing: Accurately weigh the calculated amount of quinagolide hydrochloride powder in a sterile microcentrifuge tube.

• Dissolving: Add the appropriate volume of anhydrous, sterile DMSO to the tube.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.[7] If necessary, sonicate the solution in an ultrasonic water bath for 5-10 minutes to facilitate dissolution.[6]

• Sterilization (Optional): If sterility is a concern, the stock solution can be sterilized by filtering it through a 0.22 µm DMSO-compatible syringe filter.[6]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[5]

Protocol 2: General Handling and Personal Protective Equipment (PPE)

Due to the potent nature of quinagolide and the limited toxicological data, a cautious approach to handling is recommended.[9]

Designated Area:

• All handling of quinagolide, especially the dry powder, should be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to control airborne particles.[9]

Personal Protective Equipment (PPE):

Activity	Required PPE
Weighing and handling dry powder	Double chemotherapy gloves, disposable gown, N95 or N100 respirator, eye protection (safety goggles).[9]
Handling of solutions	Double chemotherapy gloves, disposable gown, eye protection (safety goggles).[9]

Decontamination and Waste Disposal:

• All disposable PPE should not be reused.[9]

• Contaminated materials and quinagolide waste should be treated as hazardous waste and disposed of according to institutional and local regulations, typically through incineration.[9]

Visualizations

Caption: Quinagolide's mechanism of action in inhibiting prolactin secretion.

Caption: A typical workflow for preparing and using quinagolide in experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. mims.com [mims.com]
• 3. medkoo.com [medkoo.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

impact of serum protein binding on quinagolide bioactivity in cell culture medium

This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of serum protein binding on quinagolide (B1230411) bioactivity in cell culture medium. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may arise during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of quinagolide?

Quinagolide is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1] By binding to D2 receptors, it mimics the action of dopamine, leading to the inhibition of adenylyl cyclase. This, in turn, decreases intracellular cyclic AMP (camp) levels, which ultimately suppresses the synthesis and secretion of prolactin.[2][3]

Q2: How does serum in cell culture medium affect quinagolide's bioactivity?

Serum, particularly fetal bovine serum (FBS), contains a high concentration of proteins, with albumin being the most abundant. Quinagolide is known to be approximately 90% bound to plasma proteins.[1] This binding is reversible, but at any given time, a significant portion of the quinagolide in the culture medium will be sequestered by these proteins, reducing the free and biologically active concentration of the drug available to interact with the D2 receptors on the cells. This can lead to a weaker-than-expected biological response.[1]

Q3: What is a typical effective concentration range for quinagolide in in vitro experiments?

The effective concentration of quinagolide can vary depending on the cell line, expression levels of the D2 receptor, and the specific experimental conditions. However, a common starting point for dose-response studies is in the low nanomolar (nM) to micromolar (µM) range.[1] For instance, in some studies, an EC50 of 0.058 nM has been reported.[1] Due to serum protein binding, higher concentrations may be necessary in serum-containing media to achieve the desired biological effect compared to serum-free or low-serum conditions.

Q4: How can I mitigate the impact of serum protein binding on my quinagolide experiments?

To minimize the interference of serum protein binding, consider the following approaches:

• Reduce Serum Concentration: If your cell line can be maintained in a lower serum concentration (e.g., 1-2% FBS) or in a serum-free medium for the duration of the drug treatment, this will increase the fraction of free quinagolide.

• Increase Quinagolide Concentration: If reducing the serum concentration is not feasible, you may need to increase the total quinagolide concentration to compensate for the amount bound to serum proteins. A preliminary dose-response experiment is recommended to determine the optimal concentration in your specific culture conditions.

• Use a Serum-Free Formulation: Whenever possible, adapting your cells to a serum-free medium for the experiment is the most direct way to eliminate the variable of protein binding.

• Equilibration Time: Allow for a sufficient pre-incubation period for the quinagolide to equilibrate with the serum proteins in the medium before adding it to the cells.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or weaker-than-expected biological response (e.g., no significant decrease in prolactin secretion or cAMP levels).	High Serum Protein Binding: Fetal bovine serum (FBS) in the culture medium is sequestering the quinagolide, reducing its free and active concentration.[1]	1. Optimize Serum Concentration: Reduce the serum percentage during the quinagolide treatment period or switch to a serum-free medium if the cells can tolerate it. 2. Perform a Dose-Response Curve: Determine the EC50 of quinagolide in your specific cell culture conditions (including your standard serum concentration) to identify the effective concentration range. 3. Wash Cells Before Treatment: Consider washing the cells with a serum-free medium or PBS before adding the quinagolide diluted in a low-serum or serum-free medium.
High variability between replicate wells.	Inconsistent Serum Effects: Minor variations in serum protein concentration between wells or batches of media can lead to differing levels of quinagolide binding.	1. Ensure Homogeneous Mixing: Thoroughly mix the quinagolide into the medium before adding it to the wells. 2. Use a Master Mix: Prepare a master mix of medium with quinagolide to be distributed across all replicate wells to ensure consistency. 3. Consider Serum-Free Conditions: For sensitive assays, performing the experiment in a serum-free medium will eliminate this source of variability.
Discrepancy between expected and observed EC50 values.	Shift in Potency Due to Protein Binding: The EC50 value determined in a serum-containing medium will likely be higher (indicating lower potency) than values reported in serum-free assays due to the reduced free drug concentration.	1. Characterize Your System: Determine the EC50 of quinagolide in both serum-free and your standard serum-containing medium to quantify the impact of serum in your specific cell line. 2. Report Serum Conditions: When reporting your results, always specify the serum concentration used during the drug treatment to allow for accurate interpretation and comparison with other studies.

Quantitative Data Summary

The extent of drug binding to plasma or serum proteins is a critical parameter in pharmacology. For quinagolide, the following has been reported:

Compound	Parameter	Value	Matrix
Quinagolide	Protein Binding	~90%	Plasma

This high percentage of protein binding underscores the importance of considering the effects of serum in cell culture experiments.[1]

Experimental Protocols

Protocol 1: Determining the Effect of Serum Concentration on Quinagolide Bioactivity

This protocol is designed to quantify the impact of fetal bovine serum (FBS) on the bioactivity of quinagolide by comparing its dose-response curve in different serum concentrations.

Materials:

• Quinagolide hydrochloride

• Appropriate cell line expressing dopamine D2 receptors (e.g., GH3 cells)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Assay reagents for measuring the desired biological response (e.g., cAMP assay kit, prolactin ELISA kit)

• 96-well cell culture plates

• Sterile DMSO

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

  • Incubate the cells overnight in their standard growth medium (e.g., DMEM with 10% FBS).

• Compound Preparation:

  • Prepare a 10 mM stock solution of quinagolide in sterile DMSO.

  • Create serial dilutions of the quinagolide stock solution in serum-free medium, low-serum medium (e.g., 1% FBS), and your standard serum-containing medium (e.g., 10% FBS) to generate a range of concentrations (e.g., 0.01 nM to 1000 nM).

  • Prepare a vehicle control for each serum concentration containing the same final concentration of DMSO.

• Cell Treatment:

  • Carefully remove the culture medium from the wells.

  • Wash the cells once with warm PBS.

  • Add the prepared quinagolide dilutions (in the different serum concentrations) or vehicle controls to the respective wells.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for the desired treatment duration. This will depend on the specific assay being performed (e.g., 30 minutes for cAMP assays, 24-48 hours for prolactin secretion assays).

• Measurement of Biological Response:

  • Following incubation, measure the biological response of interest according to the manufacturer's instructions for your chosen assay kit (e.g., cAMP levels, prolactin concentration).

• Data Analysis:

  • For each serum concentration, plot the biological response against the logarithm of the quinagolide concentration.

  • Use a non-linear regression model to fit a sigmoidal dose-response curve and determine the EC50 value for each condition.

  • Compare the EC50 values obtained in the different serum concentrations to quantify the impact of serum protein binding.

Visualizations

Dopamine D2 Receptor Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Comparison between bioactivity and immunoreactivity of serum prolactin in uraemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioactivity of serum and pituitary prolactin during the rat estrous cycle - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Oral Bioavailability of Quinagolide in Rodent Gavage Studies

Welcome to the technical support center for researchers utilizing quinagolide (B1230411) in preclinical rodent studies. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of poor oral bioavailability of quinagolide when administered via gavage.

Frequently Asked Questions (FAQs)

Q1: What is the expected oral bioavailability of quinagolide in rodents, and why is it typically low?

A1: Quinagolide, a selective dopamine (B1211576) D2 receptor agonist, is rapidly and extensively absorbed from the gastrointestinal tract. However, it undergoes significant first-pass metabolism in the liver, which dramatically reduces its systemic exposure. The absolute oral bioavailability of quinagolide is reported to be approximately 4%. This extensive presystemic metabolism is the primary reason for its poor oral bioavailability.

Q2: What are the common signs of poor oral bioavailability in my rodent gavage study?

A2: The most common indicators of poor oral bioavailability include:

• Low and variable plasma concentrations of quinagolide in pharmacokinetic studies.

• Lack of a dose-dependent pharmacological effect , such as the suppression of prolactin levels.

• Inconsistent or absent therapeutic outcomes in efficacy studies.

Q3: What are the initial troubleshooting steps if I suspect poor oral bioavailability?

A3: Before exploring advanced formulation strategies, it is crucial to ensure the fundamentals of your experimental protocol are sound.

• Verify the integrity of your quinagolide compound: Ensure it has been stored correctly and has not degraded.

• Confirm the accuracy of your formulation preparation: Double-check all calculations, weighing, and dilutions.

• Assess your oral gavage technique: Improper technique can lead to dosing errors, esophageal injury, or accidental tracheal administration, all of which can impact drug delivery and animal welfare. Ensure personnel are thoroughly trained and using the correct gavage needle size and length for the specific rodent species and age.

Q4: Can the choice of vehicle impact the oral absorption of quinagolide?

A4: Yes, the vehicle can influence the solubility and absorption of quinagolide. For basic preclinical studies, quinagolide hydrochloride can be dissolved or suspended in vehicles such as distilled water, 0.5% carboxymethyl cellulose (B213188) (CMC) in water, or corn oil. It is recommended to start with a simple aqueous suspension. If solubility is a concern, exploring the use of co-solvents may be beneficial.

Q5: Are there alternatives to oral gavage that might improve bioavailability or reduce stress?

A5: Voluntary oral administration can be a viable alternative to gavage and may, in some cases, improve bioavailability by reducing animal stress. This involves training the animals to self-administer the drug mixed into a palatable vehicle. Studies with other drugs, such as donepezil, have shown that a voluntary syringe-feeding method can lead to a significant increase in oral bioavailability compared to traditional gavage.

Troubleshooting Guide: Enhancing Quinagolide Oral Bioavailability

If you have confirmed that your basic experimental procedures are sound and are still facing challenges with poor oral bioavailability, the following advanced formulation strategies can be considered.

Formulation Strategies to Enhance Oral Bioavailability

The following table summarizes pharmacokinetic data from studies on other dopamine agonists and poorly soluble drugs, demonstrating the potential for various formulation strategies to improve oral bioavailability in rodents. While specific data for quinagolide in these advanced formulations is limited, these examples provide a strong rationale for their application.

Drug	Formulation	Animal Model	Key Pharmacokinetic Findings	Reference
Bromocriptine	β-cyclodextrin-functionalized nanoemulsion	-	Designed to enhance solubility and stability for improved bioavailability.	[1]
Bromocriptine	Chitosan Nanoparticles (intranasal)	Mice	Absolute bioavailability in the brain was 231.9 ± 51.20%, indicating efficient brain targeting.	[2]
Cabergoline	Standard Oral Administration	Rats & Mice	Absolute bioavailability was reported as 63% in rats and 30% in mice.	[3]
Donepezil	Syringe-feeding (voluntary) vs. Gavage	Rats	5.4-fold increase in blood and brain concentrations with syringe-feeding compared to gavage.	[4]
Etoposide (B1684455)	Etoposide-phospholipid complex SEDDS	Rats	Relative bioavailability was enhanced by 60.21-fold compared to an etoposide suspension.	[5]
Danazol	Nanoemulsion	Rats	Nanoemulsion formulations significantly enhanced oral bioavailability compared to standard suspensions.	[6]

Experimental Protocols

Below are detailed methodologies for preparing various quinagolide formulations.

Protocol 1: Standard Quinagolide Suspension for Oral Gavage

This protocol outlines the preparation of a basic quinagolide suspension, a common starting point for oral gavage studies.

Materials:

• Quinagolide hydrochloride

• Vehicle: 0.5% (w/v) carboxymethyl cellulose (CMC) in sterile water

• Mortar and pestle

• Stir plate and magnetic stir bar

• Calibrated balance

• Volumetric flasks and graduated cylinders

Procedure:

• Calculate the required amount of quinagolide hydrochloride based on the desired dose (e.g., mg/kg) and the total volume needed for the study cohort.

• Weigh the calculated amount of quinagolide hydrochloride accurately.

• Prepare the 0.5% CMC vehicle by slowly adding CMC powder to sterile water while stirring continuously until a homogenous suspension is formed.

• Levigate the quinagolide powder with a small amount of the CMC vehicle in a mortar to form a smooth paste.

• Gradually add the remaining CMC vehicle to the paste while mixing continuously to ensure a uniform suspension.

• Transfer the suspension to a volumetric flask and adjust to the final volume with the CMC vehicle.

• Stir the final suspension continuously using a magnetic stir bar immediately before and during dose administration to maintain homogeneity.

Protocol 2: Quinagolide Self-Emulsifying Drug Delivery System (SEDDS)

This protocol describes the preparation of a SEDDS formulation to improve the solubility and absorption of quinagolide. The selection of oils, surfactants, and co-surfactants should be optimized based on the solubility of quinagolide in each component.

Materials:

• Quinagolide hydrochloride

• Oil phase (e.g., Labrafil® M 1944 CS)

• Surfactant (e.g., Cremophor® EL)

• Co-surfactant (e.g., Glycerin)

• Vortex mixer

• Water bath

Procedure:

• Screening of Excipients: Determine the solubility of quinagolide in various oils, surfactants, and co-surfactants to select the most suitable components.

• Construction of Pseudo-Ternary Phase Diagrams: To identify the optimal ratio of oil, surfactant, and co-surfactant, construct pseudo-ternary phase diagrams. This involves preparing various mixtures of the three components and observing their ability to form a clear and stable microemulsion upon dilution with water.

• Preparation of the Optimized SEDDS Formulation:

  • Based on the phase diagrams, weigh the optimized proportions of the oil, surfactant, and co-surfactant into a glass vial.

  • Add the calculated amount of quinagolide to the mixture.

  • Gently heat the mixture in a water bath (e.g., at 40°C) and vortex until the quinagolide is completely dissolved and the solution is clear and homogenous.

• Characterization: The resulting SEDDS formulation should be characterized for droplet size, zeta potential, and self-emulsification time upon dilution in an aqueous medium.

Protocol 3: Quinagolide-Cyclodextrin Inclusion Complex

This protocol details the preparation of a quinagolide-cyclodextrin complex to enhance its aqueous solubility.

Materials:

• Quinagolide hydrochloride

• β-cyclodextrin (or a derivative like HP-β-CD)

• Deionized water

• Magnetic stirrer with heating capabilities

• Mortar and pestle or freeze-dryer

Procedure (Kneading Method):

• Accurately weigh quinagolide and β-cyclodextrin in a 1:1 molar ratio.

• Place the β-cyclodextrin in a mortar and add a small amount of water to form a paste.

• Slowly add the quinagolide powder to the paste and knead for a specified period (e.g., 45-60 minutes).

• If the mixture becomes too thick, add a small amount of water to maintain a paste-like consistency.

• Dry the resulting complex at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• The dried complex can then be pulverized and stored in a desiccator.

Protocol 4: Quinagolide Nanoparticle Formulation

This protocol provides a general method for preparing polymeric nanoparticles of quinagolide using the nanoprecipitation technique.

Materials:

• Quinagolide hydrochloride

• Biodegradable polymer (e.g., poly(lactic-co-glycolic acid) - PLGA)

• Organic solvent (e.g., acetone)

• Aqueous phase (e.g., deionized water with a stabilizer like polyvinyl alcohol - PVA)

• Magnetic stirrer

• Rotary evaporator or vacuum oven

Procedure:

• Dissolve a specific amount of PLGA and quinagolide in the organic solvent.

• Prepare the aqueous phase by dissolving the stabilizer (e.g., 1% w/v PVA) in deionized water.

• Under moderate magnetic stirring, slowly inject the organic phase into the aqueous phase.

• Continue stirring for a set period (e.g., 3-4 hours) to allow for the evaporation of the organic solvent and the formation of nanoparticles.

• The resulting nanoparticle suspension can be centrifuged to separate the nanoparticles from the aqueous phase.

• Wash the nanoparticles with deionized water to remove any excess stabilizer or un-encapsulated drug.

• The nanoparticles can be resuspended in an appropriate vehicle for oral administration or lyophilized for long-term storage.

Visualizations

Factors Contributing to Poor Oral Bioavailability of Quinagolide

Caption: Key barriers to quinagolide's oral bioavailability.

Troubleshooting Workflow for Poor Oral Bioavailability

Caption: A decision tree for troubleshooting low bioavailability.

Quinagolide Signaling Pathway at the Dopamine D2 Receptor

Caption: Mechanism of action of quinagolide in pituitary lactotrophs.

References

• 1. β-Cyclodextrin-functionalized nanocarriers for bromocriptine: development, evaluation and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. researchgate.net [researchgate.net]

identifying and mitigating sources of experimental variability with quinagolide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with quinagolide (B1230411). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help identify and mitigate sources of experimental variability.

Frequently Asked Questions (FAQs)

Q1: What is quinagolide and what is its primary mechanism of action?

Quinagolide is a selective, non-ergot dopamine (B1211576) D2 receptor agonist.[1][2][3] Its primary mechanism of action is to bind to and activate D2 receptors on lactotroph cells in the anterior pituitary gland.[1][4][5] This mimics the natural action of dopamine, leading to the inhibition of prolactin synthesis and secretion.[1][4][5] The activation of the D2 receptor, which is coupled to an inhibitory G-protein (Gαi/o), suppresses the activity of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[4][6]

Q2: What are the most common sources of variability in in vivo experiments with quinagolide?

Variability in in vivo experiments with quinagolide can stem from several factors:

• Animal-related factors:

  • Species and Strain: Different rodent strains can show varying sensitivities to dopamine agonists.[1]

  • Sex: The estrous cycle in female rodents can significantly affect baseline prolactin levels and the response to treatment.[1]

  • Age and Health Status: The age and overall health of the animals can influence drug metabolism and response.[1]

• Procedural factors:

  • Stress: Handling, injection, and blood collection procedures can induce stress, causing fluctuations in prolactin levels.[1]

  • Dosing and Administration: Inconsistent dosing, improper vehicle preparation, and variations in administration technique can result in variable drug exposure.[1]

  • Blood Sampling: The method and timing of blood collection can impact measured prolactin concentrations.[1]

• Environmental factors:

  • Housing Conditions: Changes in temperature, lighting, and noise can be stressors for the animals.[1]

  • Diet: The composition of the animal's diet may influence drug absorption and metabolism.[1]

Q3: How should I prepare and store quinagolide for in vitro experiments?

Quinagolide hydrochloride is sparingly soluble in water but soluble in organic solvents like DMSO.[7] For cell culture experiments, it is recommended to prepare a concentrated stock solution in sterile DMSO.[7][8] This stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.[7][8] When preparing working solutions, dilute the DMSO stock in your cell culture medium to the final desired concentration. It is crucial to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.[7]

Q4: What is a typical effective concentration range for quinagolide in cell culture experiments?

The optimal concentration of quinagolide will vary depending on the cell line, receptor expression levels, and the specific assay.[7] A common starting point for in vitro studies is to perform a dose-response curve ranging from low nanomolar (nM) to high micromolar (µM) concentrations.[7] For functional assays, concentrations in the range of 1 nM to 10 µM are often used to determine EC50 values.[7] For some sensitive cell types, an EC50 of 0.058 nM has been reported.[8] It is always recommended to consult the literature for your specific experimental system to determine an appropriate starting range.[7]

Troubleshooting Guides

Problem: High variability in baseline prolactin levels between animals.

Possible Cause	Suggested Solution
Stress from handling and environment	Acclimatize animals to the housing facility for at least 1-2 weeks before the experiment. Handle animals gently and consistently. Perform procedures in a quiet, dedicated space.[1]
Influence of estrous cycle in female rodents	Monitor the estrous cycle of female animals and either conduct experiments during a specific phase or randomize animals across different cycle stages to balance the groups.[1]

Problem: Inconsistent or no response to quinagolide treatment.

Possible Cause	Suggested Solution
Improper drug preparation or storage	Ensure accurate weighing and complete dissolution of quinagolide. Prepare fresh solutions regularly and store them protected from light. Confirm the stability of your specific formulation.[1]
Incorrect dosage	Review the literature for appropriate dose ranges for your animal model and experimental goals. Perform a dose-response study to determine the optimal dose for your specific conditions.[1]
Variability in drug administration	Ensure consistent administration technique (e.g., injection volume, depth, and location for subcutaneous or intraperitoneal injections). Train all personnel on the standardized procedure.[1]
Animal strain or sex differences	Be aware that different strains and sexes may respond differently. If possible, use a single strain and sex for initial experiments. If using both sexes, analyze the data separately.[1]

Problem: Unexpected cytotoxicity in cell culture experiments.

Possible Cause	Suggested Solution
High Quinagolide Concentration	Perform a dose-response cytotoxicity assay (e.g., MTT, MTS) to determine the toxic concentration range for your specific cell line. Adjust the concentrations in your functional assays to be below this threshold.[7]
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is non-toxic (typically <0.5%). Run a vehicle control (medium with the same solvent concentration) to assess for solvent-induced effects.[7][8]
Quinagolide Degradation	Prepare fresh quinagolide solutions for each experiment. The stability of quinagolide in cell culture media at 37°C can be a factor, so consider testing its stability under your experimental conditions.[7]
Off-Target Effects	At high concentrations, quinagolide might interact with other cellular targets. Consider using a D2 receptor antagonist to see if the cytotoxic effect can be rescued.[7]

Quantitative Data

Table 1: Quinagolide Receptor Binding Affinity and Functional Potency

Receptor/Assay	Parameter	Value	Species/System
Dopamine D2 Receptor	EC50	0.058 nM	Not Specified
Prolactin Inhibition	IC50	~1 nM	Cultured human prolactinoma cells
In Vivo Tumor Growth	Effective Dose	0.3 - 0.6 mg/kg/day	Rat with SMtTW pituitary tumors
Plasma Protein Binding	-	~90%	Human Plasma

Data compiled from multiple sources.[8][9]

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is used to determine the binding affinity (Ki) of a test compound for the D2 receptor by measuring its ability to compete with a known D2-selective radioligand.

Materials:

• Cell Membranes: From CHO or HEK293 cells stably expressing the human dopamine D2 receptor.[9]

• Radioligand: [³H]-Spiperone or [³H]-Raclopride.[9]

• Non-specific Ligand: Haloperidol (10 µM) or unlabeled Spiperone (1 µM).[9]

• Quinagolide Stock: 1 mM in DMSO.[9]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.[9]

• Scintillation Cocktail and Counter.

• Glass Fiber Filters and Cell Harvester.[9]

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final concentration of 10-20 µg protein per well.[9]

• Compound Dilution: Prepare serial dilutions of quinagolide in assay buffer. A typical concentration range is 10⁻¹¹ M to 10⁻⁵ M.[9]

• Assay Setup: In a 96-well plate, add the following in order:

  • 25 µL Assay Buffer (for total binding) or 25 µL non-specific ligand (for non-specific binding).[9]

  • 25 µL of quinagolide dilution or vehicle.[9]

  • 50 µL of radioligand at a concentration near its Kd.

  • 100 µL of diluted cell membranes.

• Incubation: Incubate the plate at room temperature for 60-90 minutes.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of quinagolide. Determine the IC50 value using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Protocol 2: Prolactin Measurement by ELISA

This protocol describes the quantification of serum prolactin levels using a commercially available ELISA kit.

Materials:

• Commercially available rat or mouse prolactin ELISA kit.[1][10]

• Microplate reader.[1][10]

• Calibrated pipettes and tips.[1]

• Distilled or deionized water.[1]

• Blood samples collected from experimental animals.

Procedure:

• Sample Preparation:

  • Collect blood via a suitable method (e.g., tail vein, cardiac puncture).

  • Allow the blood to clot at room temperature for 30 minutes.[10]

  • Centrifuge at 3000 rpm for 15 minutes to separate the serum.[10]

  • Collect the serum and store it at -20°C or -80°C until analysis.[10]

• ELISA Protocol:

  • Follow the manufacturer's instructions provided with the ELISA kit.[1][10]

  • A general procedure involves:

    • Preparing standards and samples. Samples may need to be diluted to fall within the standard curve range.[1]

    • Adding standards and samples to the antibody-coated microplate wells.[1][10]

    • Incubating the plate.[1][10]

    • Washing the wells to remove unbound substances.[1][10]

    • Adding a detection antibody conjugated to an enzyme (e.g., HRP).[1]

    • Incubating and washing again.[1]

    • Adding a substrate that reacts with the enzyme to produce a color change.[1]

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.[1]

• Data Analysis:

  • Calculate the prolactin concentration in the samples by comparing their absorbance to the standard curve.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. mims.com [mims.com]
• 4. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Managing Quinagolide-Induced Cytotoxicity in Sensitive Neuronal Cell Lines

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering unexpected cytotoxicity in sensitive neuronal cell lines when treated with quinagolide (B1230411). This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help identify the cause of cytotoxicity and ensure the validity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: Is quinagolide expected to be cytotoxic to neuronal cell lines?

A1: The current body of scientific literature suggests that quinagolide, a selective dopamine (B1211576) D2 receptor agonist, is generally not cytotoxic to neuronal cells. In fact, several studies have demonstrated that D2 receptor agonists can be neuroprotective, particularly in models of oxidative stress and glutamate-induced excitotoxicity. However, cellular responses can be highly context-dependent, and unexpected cytotoxicity could be influenced by the specific neuronal cell line, experimental conditions, or the presence of other stressors.

Q2: What is the established mechanism of action for quinagolide?

A2: Quinagolide is a potent and selective D2 dopamine receptor agonist. Its primary mechanism involves mimicking the action of endogenous dopamine on D2 receptors. These receptors are G protein-coupled receptors (GPCRs) that, upon activation, typically inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. D2 receptor activation can also modulate ion channels, such as inwardly rectifying potassium channels and calcium channels, and activate signaling pathways like the PI3K/Akt and ERK1/2 pathways, which are often associated with cell survival.

Q3: Could the observed cytotoxicity be an artifact of my experimental setup?

A3: Yes, unexpected cytotoxicity can often be traced back to experimental variables. It is crucial to rule out these factors before concluding that the effect is compound-related. Potential sources of artifactual cytotoxicity include high concentrations of the vehicle (e.g., DMSO), contamination of cell cultures (especially by mycoplasma), poor cell health, or issues with the cytotoxicity assay itself.

Q4: How can I differentiate between apoptosis and necrosis in my quinagolide-treated neuronal cells?

A4: Distinguishing between apoptosis (programmed cell death) and necrosis (uncontrolled cell death) is a key step in characterizing cytotoxicity. The Annexin V/Propidium Iodide (PI) assay is a widely used method for this purpose. Early apoptotic cells will be Annexin V positive and PI negative, late apoptotic or necrotic cells will be positive for both, and viable cells will be negative for both. Further confirmation can be obtained by assaying for the activity of executioner caspases, such as caspase-3, which are activated during apoptosis, or by observing cellular morphology.

Q5: What are the key signaling pathways to investigate if I suspect quinagolide is inducing apoptosis?

A5: If you have confirmed that quinagolide is inducing apoptosis in your specific neuronal cell line, you should investigate key apoptosis-regulating proteins. The Bcl-2 family of proteins includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members. A shift in the ratio of these proteins can lead to the release of cytochrome c from the mitochondria, which in turn activates the caspase cascade. Western blotting for these proteins and cleaved caspase-3 can provide insights into the apoptotic pathway involved.

Troubleshooting Guide: Unexpected Cytotoxicity

If you are observing unexpected cytotoxicity in your neuronal cell lines upon treatment with quinagolide, use the following guide to identify and resolve potential issues.

Issue	Potential Cause	Recommended Solution
High levels of cell death in all quinagolide-treated wells, including low concentrations.	1. Incorrect stock solution concentration: Errors in calculation or weighing may have resulted in a much higher stock concentration than intended.2. Contamination: Bacterial, fungal, or mycoplasma contamination can cause widespread cell death.3. Poor cell health: Cells may have been unhealthy at the time of plating due to high passage number, over-confluency, or poor culture conditions.	1. Prepare a fresh stock solution of quinagolide, carefully verifying all calculations and measurements.2. Test your cell cultures for mycoplasma contamination. Discard any contaminated cultures and start with a fresh, certified vial of cells.3. Use low-passage number cells and ensure they are in the logarithmic growth phase at the time of the experiment.
Cytotoxicity observed only at the highest concentrations of quinagolide.	1. Vehicle toxicity: The solvent used to dissolve quinagolide (e.g., DMSO) may be toxic at the concentrations present in the highest dose wells.2. Off-target effects: At high concentrations, quinagolide may interact with other receptors or cellular targets, leading to cytotoxicity.	1. Run a vehicle control experiment with the same concentrations of the solvent used in your quinagolide dilutions.2. Perform a literature search for known off-target effects of quinagolide. Consider using a D2 receptor antagonist to see if the cytotoxicity can be blocked.
Inconsistent cytotoxicity results between experiments.	1. Variability in cell plating: Inconsistent cell numbers across wells or plates can lead to variable results.2. Reagent variability: Different lots of media, serum, or other reagents can impact cell sensitivity.3. Procedural variations: Small differences in incubation times or reagent addition can affect the outcome.	1. Ensure a homogenous cell suspension and careful pipetting when plating cells. Consider using an automated cell counter for accuracy.2. Use the same lot of all critical reagents for a set of experiments.3. Standardize all experimental procedures and document them in a detailed protocol.
Cytotoxicity is observed with one assay but not another.	1. Assay-specific artifacts: Some cytotoxicity assays are prone to interference. For example, the MTT assay can be affected by compounds that alter cellular metabolism without being directly cytotoxic.2. Different mechanisms of cell death: The compound may be cytostatic (inhibiting proliferation) rather than cytotoxic, which may be detected differently by various assays.	1. Use an orthogonal assay to confirm cytotoxicity. For example, if you are using an MTT (metabolic) assay, confirm the results with a trypan blue (membrane integrity) or LDH release (membrane damage) assay.2. Perform a cell proliferation assay in parallel with a cytotoxicity assay to distinguish between cytostatic and cytotoxic effects.

Quantitative Data on the Effects of Dopamine D2 Receptor Agonists on Neuronal Cells

Direct quantitative data for quinagolide-induced cytotoxicity in neuronal cell lines is not widely available in the scientific literature, as D2 agonists are more commonly associated with neuroprotection. The table below summarizes the known effects of quinagolide and other D2 agonists on neuronal cells.

Compound	Cell Line	Concentration Range	Observed Effect	Assay
Quinagolide	Prolactinoma Cells	75 - 750 µ g/day (in vivo)	Antiproliferative, Pro-apoptotic	Tumor Volume Reduction, Prolactin Levels
Bromocriptine	Primary Mesencephalic Neurons	Pre-incubation	Neuroprotective against glutamate (B1630785) toxicity	Cell Viability
Bromocriptine	PC12 Cells	10⁻⁷ M	Potentiation of MPP+ induced cytotoxicity	Cell Death Assay
Quinpirole	Primary Mesencephalic Neurons	Pre-incubation	Neuroprotective against glutamate toxicity	Cell Viability
Quinpirole	PC12 Cells	10⁻⁷ M	Potentiation of MPP+ induced cytotoxicity	Cell Death Assay

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol provides a method for assessing cell viability based on the metabolic activity of the cells.

• Cell Plating: Seed neuronal cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of quinagolide. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Protocol 2: Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Treatment: Culture and treat neuronal cells with quinagolide for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the cells with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Protocol 3: Western Blot Analysis of Apoptosis Markers

This protocol is for detecting the expression levels of key apoptosis-regulating proteins.

• Cell Lysis: After treatment with quinagolide, lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest (e.g., cleaved caspase-3, Bax, Bcl-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Experimental workflow for assessing quinagolide-induced cytotoxicity.

Caption: Known signaling pathways of the Dopamine D2 receptor.

Caption: Troubleshooting decision tree for unexpected cytotoxicity.

adjusting quinagolide dosage protocols for different rodent strains and species

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting quinagolide (B1230411) dosage protocols for different rodent strains and species. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is quinagolide and how does it work?

Quinagolide is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist.[1][2] Its primary mechanism of action is to mimic the inhibitory effect of dopamine on prolactin secretion from the lactotroph cells in the anterior pituitary gland.[3][4] By activating D2 receptors, quinagolide initiates a signaling cascade that leads to the suppression of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and consequently, the inhibition of prolactin synthesis and release.[1][4]

Q2: What are the common research applications of quinagolide in rodents?

The most common application is in the study of hyperprolactinemia and prolactin-secreting pituitary tumors (prolactinomas).[5][6] Rodent models, particularly rats with estrogen-induced prolactinomas, are frequently used to evaluate the efficacy of drugs like quinagolide in reducing prolactin levels and tumor size.[1]

Q3: Are there established dosage ranges for quinagolide in rats and mice?

Established dosage information is more readily available for rats than for mice. For rats, particularly in prolactinoma models, a common effective oral dose is around 0.3 mg/kg/day.[1] Studies have shown that quinagolide is effective at doses 5-10 times lower than bromocriptine (B1667881) in rats.[5] For mice, specific dosage data for hyperprolactinemia is less documented in the available literature. Therefore, a dose-response study is highly recommended when starting experiments with mice.

Q4: How do I adjust the quinagolide dosage between different rodent species, for example, from rats to mice?

Due to metabolic and physiological differences between species, direct conversion of dosage based on body weight alone is not accurate. A more appropriate method is allometric scaling, which takes into account the body surface area. The following formula can be used as a starting point for dose conversion:

DoseMouse (mg/kg) = DoseRat (mg/kg) × (Km Rat / Km Mouse)

Where the Km factor is body weight (kg) / body surface area (m²). As a general guideline, a dose for a mouse is often about double the dose for a rat on a mg/kg basis. However, this is an estimation, and the optimal dose should be determined experimentally.

Q5: Are there known differences in response to quinagolide between different rat strains, such as Sprague-Dawley and Wistar?

While direct comparative studies on quinagolide efficacy between Sprague-Dawley and Wistar rats are limited, research has shown variations in dopamine D2 receptor density and distribution between different rat strains. For instance, differences in D2 receptor binding have been observed between Wistar-Kyoto and Wistar rats. Such neurobiological differences could potentially lead to variations in sensitivity to D2 receptor agonists like quinagolide. Therefore, it is advisable to perform a pilot study to determine the optimal dose for the specific strain being used.

Q6: What are the potential side effects of quinagolide in rodents?

Common side effects observed in animals, particularly at higher doses, can include signs of nausea (e.g., pica in rats, which is the consumption of non-nutritive substances), hypotension, and gastrointestinal upset.[7] Dose titration, starting with a lower dose and gradually increasing, can help mitigate some of these adverse effects.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in baseline prolactin levels	- Stress from handling, injection, or environment.- For females, influence of the estrous cycle.	- Acclimatize animals to the housing and handling procedures for at least one week before the experiment.[7]- For female rodents, monitor the estrous cycle and conduct experiments during a specific phase or randomize groups.[7]
Inconsistent or lack of drug effect	- Improper drug preparation or storage.- Incorrect dosage.- Issues with administration technique (e.g., incorrect gavage).	- Ensure quinagolide is properly dissolved and the solution is stable. Prepare fresh solutions as needed.[3]- Perform a dose-response study to determine the optimal dose for your specific animal model.[7]- Ensure personnel are properly trained in the chosen administration technique (e.g., oral gavage, subcutaneous injection).
Signs of animal distress (e.g., excessive weight loss, lethargy)	- High dose of quinagolide leading to toxicity.- Vehicle-related toxicity.	- Reduce the quinagolide dose. Consider a dose-escalation study to find a balance between efficacy and tolerability.[3]- If using a co-solvent like DMSO, ensure the final concentration is well below toxic levels. Consider alternative, more biocompatible vehicles.[3]
Precipitation of quinagolide in solution	- Quinagolide hydrochloride has limited solubility in aqueous solutions.	- Dissolve quinagolide in a small amount of a suitable solvent like DMSO first, and then slowly add it to the aqueous vehicle while vortexing to prevent precipitation.[3]

Data Summary Tables

Table 1: Recommended Starting Doses of Quinagolide for Prolactin Inhibition in Rodents

Species	Strain	Route of Administration	Recommended Starting Dose (mg/kg/day)	Reference(s)
Rat	Wistar-Furth	Oral	0.03 - 0.6	[5]
Rat	Fischer 344	Oral	0.3	[1]
Mouse	N/A	N/A	Dose-response study recommended	N/A

Note: The optimal dose should be determined experimentally for each specific study.

Table 2: Comparison of Dopamine Agonists in Rodent Studies

Drug	Species/Model	Key Findings	Reference(s)
Quinagolide	Rat (SMtTW pituitary tumor)	Effective at doses 5-10 times lower than bromocriptine for prolactin suppression and tumor growth inhibition.	[5]
Bromocriptine	Rat (SMtTW pituitary tumor)	Higher doses required compared to quinagolide for similar effects.	[5]
Cabergoline	Rat	Generally shows a longer half-life and duration of action compared to bromocriptine. May be better tolerated than quinagolide in some human studies.	[9]

Experimental Protocols

Protocol 1: Preparation of Quinagolide for Oral Gavage in Rats

Objective: To prepare a quinagolide solution for oral administration.

Materials:

• Quinagolide hydrochloride powder

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline)[1]

• Sterile tubes

• Vortex mixer or sonicator

• Analytical balance

Procedure:

• Calculate the required amount of quinagolide based on the desired dose (e.g., 0.3 mg/kg) and the body weight of the rats.

• Accurately weigh the quinagolide powder.

• In a sterile tube, dissolve the quinagolide powder in the chosen vehicle. If using an aqueous-based vehicle, sonication may be necessary to achieve a uniform suspension.[1]

• Prepare the formulation fresh daily to ensure stability.[1]

Protocol 2: Administration of Quinagolide via Oral Gavage in Rats

Objective: To administer a precise dose of quinagolide orally.

Materials:

• Prepared quinagolide solution

• Gavage needles (16-18 gauge for adult rats)

• Syringes

Procedure:

• Gently restrain the rat.

• Measure the appropriate length of the gavage needle (from the tip of the rat's nose to the last rib).[1]

• Attach the gavage needle to a syringe containing the calculated volume of the quinagolide formulation. The recommended maximum oral gavage volume for rats is 10-20 mL/kg.[1]

• Carefully insert the gavage needle into the esophagus and deliver the solution directly into the stomach.[1]

• Administer the treatment as required by the experimental design (e.g., once daily).

Protocol 3: Prolactin Measurement using ELISA

Objective: To quantify serum prolactin levels.

Materials:

• Commercially available rat or mouse prolactin ELISA kit

• Blood collection supplies

• Centrifuge

• Microplate reader

Procedure:

• Collect blood samples from the animals at baseline and at specified time points post-treatment.

• Allow the blood to clot at room temperature and then centrifuge to separate the serum.

• Store the serum at -20°C or -80°C until analysis.[1]

• Follow the manufacturer's instructions provided with the ELISA kit for the assay procedure.

• Calculate the prolactin concentration in the samples based on the standard curve generated.[1]

Visualizations

Caption: Quinagolide's mechanism of action via the D2 receptor signaling pathway.

Caption: A typical experimental workflow for in vivo quinagolide studies.

Caption: A troubleshooting decision tree for common issues in quinagolide experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of the dopamine agonists quinagolide (CV 205-502) and bromocriptine on prolactin secretion and growth of SMtTW pituitary tumors in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Cabergoline – Rat Guide [ratguide.com]

Technical Support Center: Strategies to Reduce Quinagolide-Induced Nausea and Vomiting in Animal Models

This technical support guide provides researchers, scientists, and drug development professionals with practical strategies, experimental protocols, and frequently asked questions to mitigate quinagolide-induced nausea and vomiting in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism behind quinagolide-induced nausea and vomiting?

A1: Quinagolide (B1230411) is a selective dopamine (B1211576) D2 receptor agonist. It induces nausea and vomiting primarily by stimulating D2 receptors in the chemoreceptor trigger zone (CRTZ) of the brainstem. The CRTZ is located outside the blood-brain barrier, making it accessible to circulating substances like quinagolide. Activation of these receptors initiates signaling pathways that lead to the sensations of nausea and the physical act of emesis.

Q2: Which animal models are most suitable for studying quinagolide-induced emesis?

A2: The choice of animal model depends on the specific research question.

• Ferrets and Dogs: These are considered the gold standard for emesis research as they have a well-developed emetic reflex similar to humans. They are suitable for quantifying the frequency and latency of vomiting episodes.

• Rats and Mice: Rodents do not vomit, but they exhibit "pica," the consumption of non-nutritive substances like kaolin (B608303) clay, which is considered a behavioral correlate of nausea.[1] This model is useful for assessing nausea-like behavior.

• Least Shrew (Suncus murinus): This small mammal has a functional emetic reflex and is also used in emesis research.

Q3: What are the general strategies to reduce quinagolide-induced side effects during experiments?

A3: Several general approaches can be employed:

• Dose Titration: Begin with a lower dose of quinagolide and gradually increase it over several days. This can help the animals to develop tolerance and reduce the severity of nausea.[2]

• Administration with Food: Administering quinagolide with a small amount of food may help reduce gastric irritation and the intensity of nausea.[2]

Q4: Are there pharmacological interventions to counteract quinagolide-induced nausea and vomiting?

A4: Yes, co-administration of antiemetic drugs is a common strategy. The most relevant classes of drugs include:

• Dopamine D2 Receptor Antagonists: Peripherally acting D2 antagonists like domperidone (B1670879) can be effective. Domperidone does not readily cross the blood-brain barrier, allowing it to counteract the peripheral emetic effects of quinagolide without interfering with its central actions.[2]

• 5-HT3 Receptor Antagonists: Compounds like ondansetron (B39145) and granisetron (B54018) can be used. These drugs block serotonin (B10506) receptors in the gut and the brain, which are involved in the emetic reflex.[3]

• Neurokinin-1 (NK1) Receptor Antagonists: Drugs such as aprepitant (B1667566) and maropitant (B1663616) block the action of substance P in the brain's vomiting center. They can be effective against both acute and delayed emesis.

Q5: My antiemetic is not fully suppressing quinagolide-induced emesis. What could be the reason?

A5: Quinagolide-induced emesis can be complex to fully suppress. If a D2 antagonist is not completely effective, it may suggest potent downstream signaling. In such cases, exploring antagonists that target other receptors involved in the emetic reflex, such as 5-HT3 or NK1 receptors, may be beneficial, even though D2 receptor activation is the primary mechanism.[2]

Troubleshooting Guides

Issue 1: High variability in emetic response to quinagolide.

• Possible Cause: Differences in animal age, weight, or stress levels.

• Troubleshooting Steps:

  • Ensure all animals are within a narrow age and weight range.

  • Acclimatize animals to the housing and experimental conditions for at least a week before the study.

  • Handle animals daily to reduce stress.[2][4]

  • Standardize the route and time of drug administration.

Issue 2: Difficulty in distinguishing between retching and vomiting in ferrets.

• Possible Cause: Subjective observational criteria.

• Troubleshooting Steps:

  • Establish clear, standardized definitions for retching (rhythmic, spasmodic contractions of abdominal muscles without expulsion of gastric contents) and vomiting (forceful expulsion of gastric contents).

  • Use video recording for later, detailed analysis by multiple blinded observers.

  • Consider using telemetry devices to measure changes in abdominal pressure, which can provide an objective measure of emetic events.[5]

Issue 3: Inconsistent kaolin consumption in the rat pica model.

• Possible Cause: Neophobia to kaolin or stress.

• Troubleshooting Steps:

  • Allow rats to acclimatize to the presence of kaolin for at least 7 days before the experiment to establish a stable baseline of low intake.[2]

  • Ensure the kaolin is presented in a consistent form (pellet or powder) and location.

  • Accurately measure spillage by placing a collection tray under the cage and weighing the spilled kaolin.[1][4]

Quantitative Data Summary

Table 1: Emetogen Dosing in Animal Models (Examples with Dopamine Agonists)

Animal Model	D2 Agonist	Dose	Route	Observed Effect
Least Shrew	Quinpirole	2 mg/kg	i.p.	Increased frequency of vomits
Rat	Apomorphine (B128758)	0.1 - 1 mg/kg	i.p.	Dose-dependent increase in kaolin intake
Ferret	Apomorphine	0.25 mg/kg	s.c.	38.8 ± 8.7 emetic events over 2h
Dog	Apomorphine	100 µg/kg	s.c.	Induces emesis

Note: This data is for dopamine agonists that act similarly to quinagolide and can be used as a reference for dose-finding studies.[2]

Table 2: Antiemetic Dosing for Dopamine Agonist-Induced Emesis

Animal Model	Antiemetic	Dose	Route	Efficacy
Dog	Domperidone	0.1 - 0.5 mg/kg	IM	Prevents apomorphine-induced emesis
Dog	Domperidone	0.5 - 1 mg/kg	PO	Prevents apomorphine-induced emesis
Cat	Domperidone	0.1 - 0.5 mg/kg	IM	Prevents apomorphine-induced emesis
Cat	Domperidone	0.5 - 1 mg/kg	PO	Prevents apomorphine-induced emesis
Rat	Granisetron (5-HT3 ant.)	0.1 mg/kg	i.p.	Inhibited cisplatin-induced pica on day 1
Rat	Fosaprepitant (NK1 ant.)	2 mg/kg	i.p.	Inhibited cisplatin-induced pica on day 1 & 2

Note: Dosing information is primarily for apomorphine or cisplatin-induced emesis, which involves dopaminergic pathways, and can serve as a starting point for quinagolide studies.[6][7]

Experimental Protocols

Protocol 1: Assessment of Pica (Kaolin Consumption) in Rats

• Acclimatization:

  • House rats individually in cages with mesh floors to allow for the collection of spillage.[4]

  • Provide ad libitum access to standard powdered chow and water.

  • Introduce a food-grade kaolin pellet or a spill-resistant dish with kaolin powder into each cage.

  • Allow a 7-day acclimatization period for the rats to get used to the kaolin.[2][4]

• Baseline Measurement:

  • For 24-48 hours before the experiment, weigh the amount of kaolin and chow provided.

  • After the baseline period, re-weigh the remaining kaolin and chow, as well as any spillage collected on a tray below the cage, to determine the average daily baseline consumption for each animal.[1][4]

• Experimental Procedure:

  • Administer quinagolide at the desired dose and route.

  • Administer the antiemetic treatment at the appropriate time before or after the quinagolide challenge.

  • Measure kaolin and chow consumption over the next 24-72 hours, correcting for spillage.

• Data Analysis:

  • Compare the kaolin consumption in the treatment groups to the vehicle control group. A significant reduction in kaolin intake in the antiemetic-treated group indicates efficacy.

Protocol 2: Assessment of Emesis in Ferrets

• Acclimatization:

  • House ferrets individually and allow them to acclimatize to the observation chambers for several days before the experiment.

• Experimental Procedure:

  • On the day of the experiment, place each ferret in a transparent observation chamber.

  • Administer the antiemetic or vehicle control.

  • After the appropriate pretreatment time, administer quinagolide.

  • Observe the animals continuously for a set period (e.g., 2-4 hours for acute emesis) and record the number of retches and vomits. An emetic episode can be defined as a single vomit or a series of retches followed by a vomit.[8]

• Data Analysis:

  • Calculate the total number of emetic episodes and the latency to the first episode for each animal.

  • Compare the results between the treatment and control groups to determine the efficacy of the antiemetic.

Visualizations

Caption: Signaling pathway of quinagolide-induced emesis.

Caption: General experimental workflow for assessing antiemetic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. 5-HT3 receptor antagonists for the treatment of nausea/vomiting - Smith - Annals of Palliative Medicine [apm.amegroups.org]
• 4. Pica as an adaptive response: Kaolin consumption helps rats recover from chemotherapy-induced illness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using telemetry to automate the detection of emesis in the ferret: new vistas for delayed emesis assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gastrointestinal Prokinetic Drugs Used in Monogastric Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 7. researchgate.net [researchgate.net]
• 8. Purinergic P2X receptor activation induces emetic responses in ferrets and Suncus murinus (house musk shrews) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Quinagolide and Cabergoline in the Management of Prolactinomas

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vivo efficacy of two prominent dopamine (B1211576) agonists, quinagolide (B1230411) and cabergoline (B1668192), in reducing prolactinoma size. The data presented herein is collated from clinical studies to offer an objective overview for research and drug development purposes.

Prolactinomas, the most common type of hormone-secreting pituitary tumors, are typically managed with dopamine agonists, which suppress prolactin secretion and can lead to a reduction in tumor size.[1] Cabergoline and quinagolide are two such agonists that have demonstrated efficacy in the treatment of these tumors.[2]

Quantitative Efficacy on Prolactinoma Size

Clinical data from comparative studies reveal differences in the extent of tumor shrinkage achieved with quinagolide and cabergoline. The following table summarizes key findings from a head-to-head study.

Efficacy Metric	Quinagolide	Cabergoline	Study Population	Treatment Duration	Source
Tumor Shrinkage (Microprolactinomas)	26.7 ± 4.5%	48.6 ± 9.5%	23 patients	12 months	[3]
Tumor Shrinkage (Macroprolactinomas)	26.8 ± 8.4%	47.0 ± 10.6%	16 patients	12 months	[3]
Tumor Volume Reduction >80% (Microprolactinomas)	21.7% of patients	30.4% of patients	23 patients	12 months	[3]
Tumor Volume Reduction >80% (Macroprolactinomas)	25% of patients	31.2% of patients	16 patients	12 months	[3]
Significant Tumor Shrinkage (>50%)	~20% of patients	Not specified in this study	Meta-analysis	Varied	[4]

It is important to note that while both drugs are effective, one study found that cabergoline led to a greater degree of tumor shrinkage compared to quinagolide after 12 months of treatment.[1][5] Specifically, the percentage of tumor shrinkage after cabergoline was significantly higher than that observed after quinagolide in microprolactinomas.[3] For macroprolactinomas, while a greater mean reduction was seen with cabergoline, the difference was not statistically significant in that particular study.[3]

Experimental Protocols

The methodologies employed in comparative clinical trials are crucial for interpreting the efficacy data. A typical experimental workflow is outlined below.

A typical experimental workflow for comparing quinagolide and cabergoline efficacy.

In a key comparative study, 39 patients with prolactinomas were first treated with quinagolide for 12 months, followed by a washout period, and then with cabergoline for 12 months.[3][5] The starting dose for quinagolide was 0.075 mg/day, which was increased as needed, while cabergoline was initiated at 0.5 mg/week.[2][3] Tumor size was evaluated using magnetic resonance imaging (MRI) at the beginning of the study and at 6 and 12-month intervals during each treatment period.[3][6]

Mechanism of Action: Dopamine D2 Receptor Signaling

Both quinagolide and cabergoline are selective dopamine D2 receptor agonists.[2][7] Their therapeutic effect is mediated through the activation of these receptors on pituitary lactotrophs, which inhibits the synthesis and release of prolactin.[1] This activation also induces apoptosis in tumor cells, contributing to the reduction in prolactinoma size.[2]

Signaling pathway of dopamine D2 receptor agonists in prolactinoma cells.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. What is the mechanism of Quinagolide Hydrochloride? [synapse.patsnap.com]

A Head-to-Head Comparison of Quinagolide and Bromocriptine on D2 Receptor Binding Affinity

For researchers and drug development professionals navigating the landscape of dopamine (B1211576) D2 receptor agonists, a clear understanding of the binding characteristics of different compounds is paramount. This guide provides a detailed, data-driven comparison of quinagolide (B1230411) and bromocriptine (B1667881), two prominent D2 receptor agonists, with a focus on their binding affinity. While both are utilized in the management of hyperprolactinemia, their distinct molecular profiles as non-ergot and ergot derivatives, respectively, translate to differences in their interaction with the D2 receptor.

Quantitative Analysis of D2 Receptor Binding Affinity

The binding affinity of a ligand for its receptor is a critical determinant of its potency and potential for off-target effects. This is typically quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half of the receptors at equilibrium in a competition radioligand binding assay. A lower Ki value signifies a higher binding affinity.

The following table summarizes the available quantitative data for the D2 receptor binding affinity of quinagolide and bromocriptine. It is important to note that while a specific Ki value for quinagolide is not consistently reported in publicly available literature, its high potency is well-documented through functional assays, such as the inhibition of prolactin secretion.

Compound	Receptor Subtype	Parameter	Value (nM)	Notes
Quinagolide	Dopamine D2	Ki	Not explicitly found	Described as a potent and highly selective D2 receptor agonist with high affinity.[1]
Dopamine D2S	EC50 (cAMP Inhibition)	0.058	Demonstrates high functional potency at the D2S receptor subtype.
Dopamine D2	IC50 (Prolactin Inhibition)	~1	Effective at low nanomolar concentrations in functional assays.[2]
Bromocriptine	Dopamine D2	Ki	~8	Consistently reported Ki value, indicating high affinity.[3]
Dopamine D2	pKi	8.05

Experimental Protocols

The determination of binding affinity (Ki) is typically achieved through competitive radioligand binding assays. Below is a detailed methodology representative of the experiments used to generate the data for compounds like quinagolide and bromocriptine.

Competitive Radioligand Binding Assay for D2 Receptor

Objective: To determine the equilibrium dissociation constant (Ki) of a test compound (quinagolide or bromocriptine) for the dopamine D2 receptor.

Materials:

• Receptor Source: Cell membranes prepared from cell lines (e.g., CHO or HEK293) stably expressing the human dopamine D2 receptor.

• Radioligand: A high-affinity D2 receptor antagonist radiolabeled with tritium, such as [³H]-Spiperone or [³H]-Raclopride.

• Test Compounds: Quinagolide and bromocriptine.

• Non-specific Binding Control: A high concentration of a non-labeled D2 receptor antagonist, such as haloperidol (B65202) or unlabeled spiperone.

• Assay Buffer: Typically 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Instrumentation: Scintillation counter, cell harvester with glass fiber filters.

Procedure:

• Membrane Preparation: The cell membranes expressing the D2 receptors are thawed on ice and resuspended in the assay buffer to a predetermined protein concentration.

• Assay Setup: The assay is performed in a 96-well plate. For each test compound concentration, triplicate wells are prepared.

  • Total Binding: Wells containing the cell membranes and the radioligand.

  • Non-specific Binding: Wells containing the cell membranes, the radioligand, and a high concentration of the non-specific binding control.

  • Competition Binding: Wells containing the cell membranes, the radioligand, and varying concentrations of the test compound (quinagolide or bromocriptine).

• Incubation: The plate is incubated at room temperature for a sufficient duration (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration of the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand. The filters are then washed multiple times with ice-cold assay buffer.

• Scintillation Counting: The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is quantified using a scintillation counter.

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data from the competition binding is plotted as the percentage of specific binding versus the log concentration of the test compound.

  • A non-linear regression analysis is used to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Workflow for a competitive radioligand binding assay.

D2 Receptor Signaling Pathway

Both quinagolide and bromocriptine are agonists at the D2 dopamine receptor, which is a G protein-coupled receptor (GPCR) that couples to the Gi/o family of G proteins. Activation of the D2 receptor by an agonist initiates an intracellular signaling cascade that primarily leads to the inhibition of adenylyl cyclase. This, in turn, reduces the intracellular concentration of the second messenger cyclic AMP (cAMP). The reduction in cAMP levels leads to a decrease in the activity of protein kinase A (PKA), which ultimately modulates the transcription of target genes, such as the prolactin gene in lactotrophs of the pituitary gland, leading to the inhibition of its synthesis and secretion.

Dopamine D2 receptor signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

validating the selectivity of quinagolide for D2 over D1 dopamine receptors in vitro

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of quinagolide's in vitro selectivity for the D2 versus the D1 dopamine (B1211576) receptor, supported by available experimental data. Quinagolide (B1230411), a non-ergot derivative, is recognized as a potent and highly selective dopamine D2 receptor agonist.[1][2] This selectivity is a key pharmacological feature, distinguishing it from less selective, ergot-derived dopamine agonists and contributing to its clinical efficacy, primarily in the treatment of hyperprolactinemia.[1]

Quantitative Analysis of Receptor Binding and Functional Potency

The selectivity of a compound is determined by comparing its binding affinity (Ki) and functional potency (EC50 or IC50) at different receptor subtypes. While comprehensive quantitative binding data for quinagolide across a wide range of receptors is limited in publicly available literature, the existing data unequivocally supports its classification as a D2-selective agonist.[1][3]

Parameter	Receptor Subtype	Quinagolide	Alternative Compound (Bromocriptine)	Notes
Binding Affinity (Ki, nM)	Dopamine D2	High Affinity (Specific Ki value not widely published)	~8 nM	Quinagolide's high affinity for the D2 receptor is consistently stated in pharmacological literature.[4]
Dopamine D1	Low/Weak Affinity	60-fold lower affinity than for D2	Quinagolide's interaction with the D1 receptor is described as having little clinical relevance due to its low affinity.[1][5]
Functional Potency (EC50, nM)	Dopamine D2S (cAMP Inhibition)	0.058 nM	Not explicitly found for direct comparison	This value highlights quinagolide's high potency in eliciting a functional response at the D2S receptor.[1]

Note: The provided data is compiled from various sources and direct comparison should be made with caution due to potential variations in experimental conditions.

Dopamine Receptor Signaling Pathways

Dopamine D1 and D2 receptors belong to the G-protein coupled receptor (GPCR) family but trigger opposing intracellular signaling cascades.

• D1 Receptor Signaling: D1 receptors are coupled to the stimulatory G-protein, Gs. Upon activation, Gs stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). cAMP then activates Protein Kinase A (PKA), which phosphorylates downstream targets, modulating neuronal activity.

• D2 Receptor Signaling: In contrast, D2 receptors are coupled to the inhibitory G-protein, Gi. Activation of D2 receptors by an agonist like quinagolide leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.[2] This is the primary mechanism behind its therapeutic effects.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Assessing the Cross-Reactivity of Quinagolide with Serotonin Receptor Subtypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) is a potent and selective non-ergot dopamine (B1211576) D2 receptor agonist primarily used in the management of hyperprolactinemia.[1][2] Its therapeutic action is attributed to its high affinity for D2 receptors, leading to the inhibition of prolactin secretion.[3] However, understanding the broader pharmacological profile of a drug candidate is crucial for predicting potential off-target effects and identifying new therapeutic applications. This guide focuses on the assessment of quinagolide's cross-reactivity with serotonin (B10506) (5-HT) receptor subtypes, a large and diverse family of receptors involved in a wide range of physiological and pathological processes.

Data Presentation: A Gap in Publicly Available Information

This lack of data prevents the creation of a detailed quantitative comparison table of quinagolide's binding affinities across the serotonin receptor landscape. Such a table would be instrumental for researchers to quickly assess the potential for off-target interactions and to compare its selectivity profile against other dopaminergic and serotonergic agents.

Experimental Protocols for Assessing Cross-Reactivity

In the absence of specific data for quinagolide, this section outlines the detailed methodologies for key experiments that are essential for assessing the cross-reactivity of a compound like quinagolide with serotonin receptor subtypes. These protocols are based on standard industry practices and academic research.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor. These assays measure the displacement of a radioactively labeled ligand (radioligand) that is known to bind to the receptor of interest by the test compound (e.g., quinagolide).

Objective: To determine the equilibrium dissociation constant (Ki) of quinagolide for various serotonin receptor subtypes.

General Protocol:

• Membrane Preparation:

  • Cell lines recombinantly expressing the specific human serotonin receptor subtype (e.g., HEK293 cells) are cultured and harvested.

  • The cells are lysed, and the cell membranes containing the receptors are isolated through centrifugation and washing steps.

  • The protein concentration of the membrane preparation is determined using a standard method like the Bradford assay.

• Competition Binding Assay:

  • A fixed concentration of a selective radioligand for the target serotonin receptor subtype is incubated with the prepared cell membranes.

  • Increasing concentrations of the unlabeled test compound (quinagolide) are added to compete with the radioligand for binding to the receptor.

  • Non-specific binding is determined in the presence of a high concentration of a known, non-radioactive ligand for the same receptor.

  • The incubation is carried out at a specific temperature and for a sufficient duration to reach equilibrium.

• Detection and Data Analysis:

  • The bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The radioactivity retained on the filters (representing the bound radioligand) is measured using a scintillation counter.

  • The data is analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Table 1: Components for Radioligand Binding Assays for Key Serotonin Receptor Subtypes

Receptor Subtype	Radioligand Example	Non-specific Binding Agent Example
5-HT1A	[³H]-8-OH-DPAT	10 µM Serotonin
5-HT2A	[³H]-Ketanserin	10 µM Mianserin
5-HT2C	[³H]-Mesulergine	10 µM Serotonin
5-HT3	[³H]-Granisetron	10 µM Ondansetron
5-HT4	[³H]-GR113808	10 µM Serotonin
5-HT6	[³H]-LSD	10 µM Serotonin
5-HT7	[³H]-5-CT	10 µM Serotonin

Functional Assays

Functional assays are crucial to determine whether a compound acts as an agonist, antagonist, or inverse agonist at a particular receptor. These assays measure the cellular response following receptor activation or inhibition.

Objective: To characterize the functional activity of quinagolide (agonist or antagonist) at serotonin receptors where significant binding affinity is observed.

Example Protocol: cAMP Assay for Gs or Gi-coupled Receptors (e.g., 5-HT1A, 5-HT4, 5-HT6, 5-HT7)

• Cell Culture:

  • Use cell lines stably expressing the serotonin receptor of interest and engineered to report changes in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels (e.g., using a CRE-luciferase reporter gene).

• Assay Procedure:

  • Cells are plated in a multi-well plate and incubated.

  • For agonist testing, increasing concentrations of quinagolide are added to the cells.

  • For antagonist testing, cells are pre-incubated with increasing concentrations of quinagolide before the addition of a known agonist for the receptor.

  • The appropriate stimulation or inhibition agents (e.g., forskolin (B1673556) to stimulate adenylyl cyclase) are added.

  • After incubation, the cells are lysed, and the level of cAMP is measured using a suitable detection kit (e.g., HTRF, ELISA, or luciferase assay).

• Data Analysis:

  • For agonist activity, dose-response curves are generated to determine the EC50 (effective concentration to produce 50% of the maximal response) and Emax (maximal effect).

  • For antagonist activity, the IC50 (concentration that inhibits 50% of the agonist response) is determined, and a Schild analysis can be performed to determine the pA2 value, which represents the affinity of the antagonist.

Example Protocol: Calcium Flux Assay for Gq-coupled Receptors (e.g., 5-HT2A, 5-HT2C)

• Cell Culture and Dye Loading:

  • Use cell lines stably expressing the Gq-coupled serotonin receptor.

  • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Procedure:

  • The plate is placed in a fluorescence plate reader (e.g., FLIPR).

  • For agonist testing, a baseline fluorescence is recorded before the addition of increasing concentrations of quinagolide.

  • For antagonist testing, cells are pre-incubated with quinagolide before the addition of a known agonist.

  • Changes in intracellular calcium concentration are measured as changes in fluorescence intensity over time.

• Data Analysis:

  • Dose-response curves are generated to determine EC50 and Emax for agonists or IC50 for antagonists.

Mandatory Visualizations

To aid in the conceptualization of the experimental workflows and the underlying biological pathways, the following diagrams are provided.

Caption: Experimental workflow for assessing receptor cross-reactivity.

Caption: Major signaling pathways of serotonin G-protein coupled receptors.

Conclusion and Future Directions

While quinagolide is well-characterized as a selective dopamine D2 receptor agonist, its cross-reactivity profile with serotonin receptor subtypes remains largely undefined in the public domain. The experimental protocols detailed in this guide provide a framework for researchers to systematically evaluate these potential off-target interactions.

The generation of comprehensive binding and functional data for quinagolide at all serotonin receptor subtypes would be of significant value to the scientific community. Such data would not only enhance our understanding of quinagolide's pharmacological profile but could also inform the development of future CNS drugs with improved selectivity and safety profiles. It is recommended that future research endeavors consider conducting a broad screen of quinagolide against a panel of serotonin receptors to fill this knowledge gap.

References

• 1. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PDSP Kᵢ Database [pdspdb.unc.edu]
• 3. Ki Database - Wikipedia [en.wikipedia.org]
• 4. pdspdb.unc.edu [pdspdb.unc.edu]

A Comparative Guide to the Transcriptomic Effects of Quinagolide and Cabergoline on Pituitary Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide (B1230411) and cabergoline (B1668192) are potent dopamine (B1211576) agonists effective in reducing prolactin levels and tumor size in patients with prolactinomas.[1][2][3] Quinagolide is a non-ergot derivative, while cabergoline is an ergot derivative.[3][4][5] Both drugs act by stimulating dopamine D2 receptors on pituitary lactotrophs, which inhibits prolactin secretion.[3][5][6] Despite their similar primary mechanism of action, differences in their chemical structure may lead to distinct downstream gene expression changes and clinical profiles.[5] Understanding these differences at the transcriptomic level is crucial for optimizing treatment strategies and for the development of novel therapeutics.

Mechanism of Action and Signaling Pathway

Both quinagolide and cabergoline are selective agonists for the dopamine D2 receptor (D2R), a G protein-coupled receptor.[5][6] Activation of D2R on pituitary lactotrophs initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and subsequent reduction in protein kinase A (PKA) activity.[5] This cascade ultimately suppresses the transcription of the prolactin gene (PRL) and inhibits prolactin secretion.[5][6] Furthermore, D2R activation has been shown to induce apoptosis in pituitary tumor cells, contributing to tumor shrinkage.[3]

Dopamine D2 Receptor Signaling Pathway.

Comparative Efficacy and Tolerability

Clinical studies have compared the effectiveness and side-effect profiles of quinagolide and cabergoline in patients with hyperprolactinemia.

Parameter	Quinagolide	Cabergoline	References
Drug Class	Non-ergot derivative	Ergot derivative	[3][4][5]
PRL Normalization	Effective, with normalization rates around 75-100% in some studies.	Highly effective, with normalization rates often exceeding 90%.	[1][2]
Tumor Shrinkage	Induces tumor volume reduction.	May induce a greater degree of tumor shrinkage, particularly in microprolactinomas.	[1][7][8]
Tolerability	Generally well-tolerated, with side effects like nausea, headache, and dizziness reported.	Often considered to have a more favorable side-effect profile with a lower incidence of adverse events in some studies.	[2][3]

Proposed Experimental Protocol for Comparative Transcriptomics

To elucidate the differential molecular effects of quinagolide and cabergoline, a comparative transcriptomic study using RNA sequencing (RNA-Seq) is proposed.

1. Cell Culture and Treatment:

• Cell Line: Rat pituitary tumor cell line (e.g., GH3 or MMQ) or primary cultures of human pituitary adenoma cells.

• Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO2 incubator.

• Drug Treatment: Cells are treated with clinically relevant concentrations of quinagolide (e.g., 10 nM) and cabergoline (e.g., 10 nM), alongside a vehicle control (e.g., DMSO).

• Time Points: Cells are harvested at multiple time points (e.g., 6, 24, and 48 hours) to capture both early and late transcriptional responses.

2. RNA Extraction and Quality Control:

• Total RNA is extracted from cell pellets using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• RNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer) to ensure high-quality RNA (RIN > 8).

3. Library Preparation and RNA Sequencing:

• mRNA is enriched from total RNA using oligo(dT) magnetic beads.

• Sequencing libraries are prepared using a commercial kit (e.g., NEBNext Ultra II RNA Library Prep Kit for Illumina).

• Libraries are sequenced on an Illumina platform (e.g., NovaSeq 6000) to generate paired-end reads.

4. Bioinformatic Analysis:

• Quality Control: Raw sequencing reads are assessed for quality using tools like FastQC. Adapters and low-quality bases are trimmed.

• Alignment: Reads are aligned to the appropriate reference genome (rat or human) using a splice-aware aligner like STAR.

• Quantification: Gene expression levels are quantified using tools such as RSEM or featureCounts.

• Differential Gene Expression Analysis: Differential expression analysis between drug-treated and control groups is performed using packages like DESeq2 or edgeR in R.

• Pathway and Functional Enrichment Analysis: Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG, Reactome) are performed on the lists of differentially expressed genes to identify affected biological processes and signaling pathways.

References

• 1. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A randomized cross-over study comparing cabergoline and quinagolide in the treatment of hyperprolactinemic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | The Mechanism and Pathways of Dopamine and Dopamine Agonists in Prolactinomas [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]

Validating the Anti-Angiogenic Properties of Quinagolide: A Comparative Guide for the Chorioallantoic Membrane (CAM) Assay

For researchers and professionals in drug development, validating the anti-angiogenic potential of novel compounds is a critical step. Quinagolide (B1230411), a selective non-ergot dopamine (B1211576) D2 receptor agonist, has emerged as a candidate with promising anti-angiogenic properties.[1] This guide provides a framework for assessing these properties using the chorioallantoic membrane (CAM) assay, a robust and widely used in vivo model for studying angiogenesis.[2][3] We present a comparison with established anti-angiogenic agents, detailed experimental protocols, and visualizations of the underlying signaling pathways and experimental workflows.

Unveiling the Anti-Angiogenic Mechanism of Quinagolide

Quinagolide's anti-angiogenic effects are primarily attributed to its activation of the dopamine D2 receptor (D2R).[1] This activation is thought to interfere with the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway, a crucial cascade in the formation of new blood vessels.[1][4] Notably, this inhibitory action appears to be independent of Vascular Endothelial Growth Factor (VEGF) release.[4] The binding of quinagolide to the D2R leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and subsequent downstream effects that ultimately suppress endothelial cell proliferation and migration, key events in angiogenesis.[1]

Comparative Analysis of Anti-Angiogenic Compounds in the CAM Assay

Compound	Concentration	Parameter Measured	Result	% Inhibition (if applicable)
Bevacizumab	1.0 µmol/L	Anti-angiogenic Score	0.95	-
Sorafenib	2 µ g/embryo	Total Length of Blood Vessels (relative units)	Significantly reduced vs. control	-
Number of Junctions (relative units)	Significantly reduced vs. control	-
Number of Branching Points (relative units)	Significantly reduced vs. control	-

Note: The anti-angiogenic score is a semi-quantitative measure based on the reduction in capillary density. The data for Sorafenib indicates a statistically significant reduction in the respective parameters compared to a control group, though specific percentage inhibitions were not provided in the source material.

Experimental Protocol: Chorioallantoic Membrane (CAM) Assay

The CAM assay is a versatile in vivo model that allows for the assessment of a substance's effect on blood vessel formation.[2][3]

Materials:

• Fertilized chicken or duck eggs

• Egg incubator (37.5°C, 60-70% humidity)

• Sterile phosphate-buffered saline (PBS)

• Test compound (Quinagolide) and vehicle control

• Positive control (e.g., Bevacizumab, Sorafenib)

• Sterile filter paper discs or sponges

• Stereomicroscope with a camera

• Image analysis software (e.g., ImageJ)

• 70% ethanol (B145695) for disinfection

• Sterile forceps and scissors

• Parafilm or sterile tape

Procedure:

• Egg Incubation: Incubate fertilized eggs at 37.5°C with 60-70% humidity for 3-4 days.

• Windowing the Egg: On day 3 or 4, carefully create a small window in the eggshell over the air sac to expose the CAM. Disinfect the shell with 70% ethanol before making a small hole and then enlarging it with sterile forceps.

• Application of Test Substance: Prepare solutions of quinagolide, a vehicle control, and a positive control at desired concentrations. Saturate sterile filter paper discs or sponges with the solutions and carefully place them on the CAM, away from large pre-existing vessels.

• Sealing and Re-incubation: Seal the window with sterile parafilm or tape and return the eggs to the incubator for a further 48-72 hours.

• Observation and Imaging: After the incubation period, remove the seal and observe the area around the disc under a stereomicroscope. Capture high-resolution images of the vascular network.

• Quantitative Analysis: Analyze the captured images using software to quantify various parameters of angiogenesis. Common measurements include:

  • Vessel Length: Total length of blood vessels in a defined area.

  • Number of Branch Points: The quantity of vessel bifurcations.

  • Vessel Density: The percentage of the area covered by blood vessels.

  • Inhibition Percentage: Calculated by comparing the measurements from the treated groups to the vehicle control group.

Visualizing the Experimental Workflow and Signaling Pathway

To better understand the experimental process and the molecular mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for the CAM assay.

Caption: VEGFR-2 signaling pathway and its inhibition.

References

• 1. ibj.pasteur.ac.ir [ibj.pasteur.ac.ir]
• 2. A novel early chorioallantoic membrane assay demonstrates quantitative and qualitative changes caused by antiangiogenic substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Angiogenesis: quantitative assessment by the chick chorioallantoic membrane assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Quinagolide Versus Other Non-Ergot Dopamine Agonists: A Comparative Efficacy Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quinagolide (B1230411) with other non-ergot dopamine (B1211576) agonists, focusing on their efficacy in the management of hyperprolactinemia. The information presented is collated from clinical studies to facilitate objective evaluation and inform research and development efforts.

Executive Summary

Quinagolide, a non-ergot derived dopamine agonist, is a selective dopamine D2 receptor agonist primarily indicated for the treatment of hyperprolactinemia. It effectively suppresses prolactin secretion from the anterior pituitary gland. This guide compares its efficacy and safety profile with other non-ergot dopamine agonists, namely cabergoline (B1668192), pramipexole (B1678040), and ropinirole (B1195838). While cabergoline is a widely used and well-studied comparator for hyperprolactinemia, pramipexole and ropinirole are primarily approved for Parkinson's disease and Restless Legs Syndrome, but also exhibit prolactin-lowering effects.

Clinical evidence, particularly from head-to-head trials, suggests that while both quinagolide and cabergoline are effective in normalizing prolactin levels and reducing tumor volume in patients with prolactinomas, cabergoline may demonstrate a higher rate of efficacy and a more favorable side-effect profile in some patient populations. Data on the efficacy of pramipexole and ropinirole in hyperprolactinemia is less extensive but indicates a potential therapeutic role, particularly in patients intolerant to other dopamine agonists.

Data Presentation

Table 1: Comparative Efficacy of Quinagolide vs. Cabergoline in Hyperprolactinemia

Efficacy Endpoint	Quinagolide	Cabergoline	Study Design	Reference
Prolactin Normalization
75% of patients	90% of patients (p<0.05)	Randomized cross-over trial (12 weeks)	[1][2]
Achieved in 6 women	Achieved in 10 women	Open randomized cross-over trial (12 weeks)
100% (microprolactinoma), 87.5% (macroprolactinoma)	Not directly compared in this study for normalization rate after quinagolide treatment	Single group cross-over study (12 months each)	[3]
Tumor Volume Reduction (>80%)
21.7% (microprolactinoma), 25% (macroprolactinoma)	Further reduction in 30.4% (micro) and 31.2% (macro) after quinagolide	Single group cross-over study (12 months each)	[3]
Recurrence of Hyperprolactinemia after Withdrawal
Higher and faster increase in serum PRL	Slower increase in serum PRL	Randomized cross-over trial	[1][2]
15-60 days	15 days to 4 months	Single group cross-over study	[3][4]

Table 2: Tolerability of Quinagolide vs. Cabergoline

Adverse Events	Quinagolide	Cabergoline	Study Design	Reference
Incidence of Side Effects	55% (nausea, headache, dizziness)	30% (nausea, headache, dizziness)	Randomized cross-over trial	[1][2]
Higher prevalence of adverse reactions	Lower prevalence of adverse reactions	Open randomized cross-over trial	[4]
Nausea and postural hypotension reported	No side-effects reported in this cohort	Single group cross-over study	[3]

Table 3: Prolactin-Lowering Effects of Pramipexole and Ropinirole (Indirect Comparison)

Dopamine Agonist	Effect on Prolactin	Studied Population	Key Findings	Reference
Pramipexole	Dose-dependent decrease	Healthy volunteers	Maximum effect after 2-4 hours.	[5][6]
Reduction of prolactin levels	Healthy males	Also caused sedation, nausea, dizziness.	[1]
Reduction of risperidone-associated hyperprolactinemia	Case report (patient with schizophrenia)	Adjunctive low-dosage was effective.	[7][8]
Ropinirole	Dose-dependent reduction	Patients with hyperprolactinemia	Prolactin normalization in 50% of participants in a pilot study.	[9][10][11]
Suppression of prolactin concentrations	Healthy volunteers	Effects comparable to bromocriptine.	[9]
Lowered prolactin levels	Patients with Parkinson's disease	Greater impact on prolactin levels than pramipexole.	[1]

Experimental Protocols

Randomized Cross-Over Study of Quinagolide vs. Cabergoline

A key methodology used in comparing quinagolide and cabergoline is the randomized cross-over trial.[1][2]

• Study Design: Patients are randomly assigned to receive either quinagolide or cabergoline for a defined period (e.g., 12 weeks). This is followed by a "washout" period with a placebo to allow the effects of the first drug to diminish. Subsequently, patients are "crossed over" to the other treatment for the same duration. This design allows each patient to serve as their own control, reducing inter-individual variability.

• Patient Population: Typically includes adult patients (both male and female) with a confirmed diagnosis of hyperprolactinemia, which may be idiopathic or due to microprolactinomas or macroprolactinomas.

• Dosage Regimens:

  • Quinagolide: Often administered as a once-daily oral dose (e.g., 75 µg).[1][2]

  • Cabergoline: Typically administered once or twice weekly as an oral dose (e.g., 0.5 mg twice weekly).[1][2]

• Outcome Measures:

  • Primary Endpoint: Normalization of serum prolactin levels.

  • Secondary Endpoints: Reduction in tumor size (assessed by MRI), improvement in clinical symptoms (e.g., amenorrhea, galactorrhea, impotence), and incidence and severity of adverse events.[1][2][3]

Dose-Escalation Study of Ropinirole in Hyperprolactinemia

For dopamine agonists not primarily indicated for hyperprolactinemia, a dose-escalation study design is often employed initially.[9][10][11]

• Study Design: An open-label trial where all participants receive the study drug. The dose is started at a low level and gradually increased (uptitrated) over time until either prolactin levels normalize, clinical symptoms resolve, or the maximum tolerated dose is reached.

• Patient Population: Patients with hyperprolactinemia, often including those who are intolerant or resistant to standard ergot-derived dopamine agonists.[9][10][11]

• Dosage Regimen: Ropinirole is initiated at a low dose (e.g., 0.125 to 0.25 mg/day) and titrated upwards based on monthly assessments of prolactin levels and tolerability.[9][10][11]

• Outcome Measures:

  • Primary Efficacy Endpoint: Achievement of normal prolactin levels.

  • Secondary Efficacy Endpoints: Resumption of menses, resolution of galactorrhea.

  • Safety and Tolerability: Monitoring and recording of all adverse effects.

Mandatory Visualization

References

• 1. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 2. A randomized cross-over study comparing cabergoline and quinagolide in the treatment of hyperprolactinemic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of quinagolide and cabergoline, two selective dopamine receptor type 2 agonists, in the treatment of prolactinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Neuroendocrine and side effect profile of pramipexole, a new dopamine receptor agonist, in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pramipexol | JuicedMuscle.com [juicedmuscle.com]
• 7. Adjunctive treatment with low-dosage pramipexole for risperidone-associated hyperprolactinemia and sexual dysfunction in a male patient with schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ropinirole for the Treatment of Hyperprolactinemia: A Dose-Escalation Study of Efficacy and Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ropinirole for the Treatment of Hyperprolactinemia: A Dose-Escalation Study of Efficacy and Tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Downstream Signaling of Quinagolide Following D2 Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the downstream signaling pathways activated by quinagolide (B1230411), a selective non-ergot dopamine (B1211576) D2 receptor agonist, in relation to other D2 receptor ligands. Quinagolide is primarily utilized in the management of hyperprolactinemia, where its therapeutic action is mediated through the potent activation of D2 receptors on pituitary lactotrophs, leading to the inhibition of prolactin secretion.[1] Understanding its specific effects on intracellular signaling cascades is crucial for elucidating its complete pharmacological profile and for the development of novel therapeutics with improved efficacy and reduced side effects.

Activation of the dopamine D2 receptor, a member of the G protein-coupled receptor (GPCR) superfamily, initiates two primary downstream signaling pathways: a canonical G protein-dependent pathway and a non-canonical β-arrestin-dependent pathway.[2][3] Quinagolide's engagement with these pathways determines its overall cellular and physiological response.

G Protein-Dependent Signaling: Adenylyl Cyclase Inhibition

The classical signaling pathway for the D2 receptor involves its coupling to inhibitory G proteins of the Gi/o family.[4][5] As an agonist, quinagolide binds to the D2 receptor, inducing a conformational change that facilitates the exchange of GDP for GTP on the Gαi subunit.[6] The activated Gαi-GTP subunit then dissociates and inhibits the enzyme adenylyl cyclase.[1][6] This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP).[1][7][8] This cascade is the principal mechanism behind quinagolide's potent inhibitory effect on prolactin release.[6][7]

β-Arrestin-Dependent Signaling: A G-Protein Independent Pathway

In addition to the canonical G protein pathway, D2 receptors can also signal through a G protein-independent mechanism mediated by β-arrestins.[2][3][9] Upon agonist binding and subsequent receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited to the receptor.[2] This interaction not only desensitizes G protein signaling but also initiates a distinct set of signaling events.[2][10] The recruitment of β-arrestin can lead to the activation of other signaling molecules, including mitogen-activated protein kinases (MAPK) such as ERK1/2.[3] Some studies have shown that dopamine and the agonist quinpirole (B1680403) act as full agonists in recruiting β-arrestin2 to the D2 receptor, while other agonists like bromocriptine (B1667881) act as partial agonists.[9]

Comparative Analysis of D2 Receptor Agonists

The following tables summarize the available quantitative data comparing quinagolide with the ergot-derived D2 receptor agonist, bromocriptine.

Table 1: Receptor Binding Affinities (Ki)

Compound	Receptor Subtype	Ki (nM)	Reference
Quinagolide	D2	Value not explicitly found
Bromocriptine	D2	~8	[9]
D1	60-fold lower affinity than for D2	[9]
D3	5.4-fold lower affinity than for D2	[9]

Lower Ki values indicate higher binding affinity.

Table 2: Functional Potency in Downstream Signaling

Pathway	Compound	Parameter	Value	Reference
Adenylyl Cyclase Inhibition	Quinagolide	IC50	Value not explicitly found
Bromocriptine	IC50	Value not explicitly found
β-Arrestin Recruitment	Quinagolide	EC50/Emax	Partial agonist activity reported, specific values not found	[9]
Bromocriptine	EC50/Emax	Partial agonist activity reported, specific values not found	[9]
ERK1/2 Phosphorylation	Quinagolide	EC50/Emax	Value not explicitly found
Bromocriptine	EC50/Emax	Value not explicitly found

Signaling Pathways and Experimental Workflow Diagrams

Caption: G Protein-Dependent Signaling Pathway of Quinagolide.

References

• 1. benchchem.com [benchchem.com]
• 2. 3.4. Western Blotting and Detection [bio-protocol.org]
• 3. Methods to Monitor the Trafficking of β-Arrestin/G Protein-Coupled Receptor Complexes Using Enhanced Bystander BRET | Springer Nature Experiments [experiments.springernature.com]
• 4. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2.8. Western Blotting and Measurement of the Phosphorylated-ERK Expression (p-ERK1/2) [bio-protocol.org]
• 6. benchchem.com [benchchem.com]
• 7. A novel luminescence-based β-arrestin recruitment assay for unmodified receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Metabolic Stability of Quinagolide, Bromocriptine, and Cabergoline

This guide provides a detailed comparison of the in vitro metabolic stability of three dopamine (B1211576) D2 receptor agonists: quinagolide, bromocriptine, and cabergoline (B1668192). These compounds are primarily used in the management of hyperprolactinemia and Parkinson's disease. Understanding their metabolic fate is crucial for predicting their pharmacokinetic profiles, potential drug-drug interactions, and overall clinical efficacy. This document is intended for researchers, scientists, and professionals in the field of drug development.

Comparative Metabolic Stability Data

The in vitro metabolic stability of a compound is a key determinant of its in vivo half-life and clearance.[1][2] It is typically assessed by incubating the compound with liver microsomes, which are rich in drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[3][4] The rate of disappearance of the parent compound is measured over time to determine its half-life (t1/2) and intrinsic clearance (CLint).[1]

Parameter	Quinagolide	Bromocriptine	Cabergoline
Primary Metabolic Pathway	N-de-ethylation and subsequent conjugation (sulfate and glucuronide).[5][6]	Primarily metabolized by Cytochrome P450 3A4 (CYP3A4).[7][8]	Extensively metabolized, predominantly via hydrolysis of the acylurea bond.[9][10]
Active Metabolites	The N-desethyl analogue is biologically active.[5]	Hydroxylated metabolites have shown to be active.[11]	Major metabolites do not contribute to the therapeutic effect.[9]
In Vivo Elimination Half-life	~17 hours (at steady state).[5]	~4.85 hours.[7]	63-109 hours.[9][10]
In Vitro t1/2 (Human Liver Microsomes)	Data not publicly available.	Data not publicly available.	Data not publicly available.
In Vitro CLint (Human Liver Microsomes)	Data not publicly available.	Data not publicly available.	Data not publicly available.

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a typical procedure for assessing the metabolic stability of a test compound using human liver microsomes.[12][13][14]

1. Reagents and Materials:

• Test compounds (Quinagolide, Bromocriptine, Cabergoline)

• Pooled human liver microsomes (e.g., from XenoTech)[12]

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[13]

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)[12][13]

• Acetonitrile (B52724) (ACN) or other suitable organic solvent for reaction termination[12]

• Internal standard (for analytical quantification)

• Control compounds (e.g., a high-clearance compound like verapamil (B1683045) and a low-clearance compound like alprazolam)[15]

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system for analysis[16]

2. Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).

  • Prepare a working solution by diluting the stock solution in buffer to the desired concentration (e.g., 1 µM final concentration).[12]

  • Thaw the human liver microsomes on ice and dilute to a working concentration (e.g., 0.5 mg/mL) in cold potassium phosphate buffer.[12][14]

• Incubation:

  • Pre-warm a mixture of the test compound working solution and the diluted liver microsomes in a microcentrifuge tube or 96-well plate at 37°C for approximately 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[12] A parallel incubation without the NADPH regenerating system should be run as a negative control to assess non-enzymatic degradation.[14]

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Time-Point Sampling:

  • Aliquots of the reaction mixture are taken at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[12][14]

  • The reaction in each aliquot is immediately terminated by adding a cold quenching solution, such as acetonitrile (typically 2-3 volumes), containing an internal standard.[13]

• Sample Processing and Analysis:

  • The quenched samples are centrifuged at high speed (e.g., >3000 g) to precipitate the microsomal proteins.[13]

  • The supernatant is transferred to a new plate or vials for analysis.

  • The concentration of the remaining parent compound is quantified using a validated LC-MS/MS method.[16]

5. Data Analysis:

• The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

• The natural logarithm of the percent remaining is plotted against time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• The in vitro half-life (t1/2) is calculated using the formula: t1/2 = 0.693 / k .[1]

• The intrinsic clearance (CLint) is calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t1/2) * (Incubation Volume / Protein Concentration) .[1]

Visualization of Experimental Workflow and Metabolic Pathways

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. researchgate.net [researchgate.net]
• 3. mttlab.eu [mttlab.eu]
• 4. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. Quinagolide | C20H33N3O3S | CID 3086401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Bromocriptine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Clinical pharmacokinetics of cabergoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolite involvement in bromocriptine-induced prolactin inhibition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mercell.com [mercell.com]
• 13. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 14. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 15. xenotech.com [xenotech.com]
• 16. creative-bioarray.com [creative-bioarray.com]

assessing the efficacy of quinagolide in bromocriptine-resistant pituitary tumor cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of quinagolide's efficacy, particularly in the context of bromocriptine-resistant pituitary tumors. While direct in vitro comparative data in resistant cell lines is limited, this document synthesizes available clinical and preclinical data, outlines detailed experimental protocols for a head-to-head comparison in relevant cell line models, and visualizes key pathways to inform further research and drug development.

Comparative Efficacy of Quinagolide (B1230411) and Bromocriptine (B1667881)

Quinagolide, a non-ergot dopamine (B1211576) D2 receptor agonist, has demonstrated significant efficacy in treating hyperprolactinemia, including in patients who are resistant to or intolerant of the ergot-derived dopamine agonist, bromocriptine. Clinical studies have shown that quinagolide can successfully normalize prolactin levels and, in some cases, reduce tumor size in a substantial portion of patients with bromocriptine-resistant prolactinomas.[1][2] In vivo animal studies further support quinagolide's potency, indicating it can be effective at lower doses than bromocriptine.[3]

Parameter	Quinagolide	Bromocriptine	Cell Line/Study Type	Key Findings
Prolactin (PRL) Normalization in BRC-Resistant Patients	Up to 39% of patients achieved normal PRL levels.[1]	Not Applicable	Clinical Studies	Quinagolide is an effective second-line treatment for bromocriptine-resistant hyperprolactinemia.
Tumor Volume Reduction in BRC-Resistant Patients	Significant shrinkage observed in some macroadenomas.	Not Applicable	Clinical Studies	Quinagolide can induce tumor regression in patients resistant to bromocriptine.
In Vivo Potency	Effective at 5-10 times lower doses than bromocriptine.[4]	-	Rat Pituitary Tumor Model (SMtTW)	Quinagolide demonstrates higher potency in an in vivo setting.[3]
Effect on Cell Viability (Dopamine Agonist-Sensitive Cells)	Reduces cell viability.	Reduces cell viability.[5]	MMQ cells	Both drugs exhibit antiproliferative effects in sensitive cells.
Effect on Prolactin Secretion (Dopamine Agonist-Sensitive Cells)	Inhibits prolactin secretion.	Inhibits prolactin secretion.[5]	MMQ cells	Both drugs effectively suppress hormone secretion in sensitive cells.
Effect on Cell Viability (Dopamine Agonist-Resistant Cells)	Limited data available.	High concentrations (10⁻⁴ M) showed some reduction in cell number, likely through non-dopaminergic pathways.[6]	GH3 cells	GH3 cells show resistance to the antiproliferative effects of bromocriptine at typical therapeutic concentrations.
Effect on Prolactin Secretion (Dopamine Agonist-Resistant Cells)	No significant effect on prolactin secretion reported.[6]	No significant effect on prolactin secretion at typical therapeutic concentrations.[6]	GH3 cells	GH3 cells are resistant to the prolactin-inhibiting effects of dopamine agonists due to impaired D2 receptor signaling.[6]

Proposed In Vitro Experimental Protocol

To directly assess the comparative efficacy of quinagolide and bromocriptine in a controlled in vitro setting, the following experimental workflow is proposed, utilizing both a dopamine agonist-sensitive (MMQ) and a resistant (GH3) rat pituitary tumor cell line.[7]

Cell Culture and Maintenance

• MMQ Cells (Dopamine Agonist-Sensitive): Culture in a suitable medium, such as RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• GH3 Cells (Dopamine Agonist-Resistant): Culture in F-12K Medium supplemented with 15% horse serum and 2.5% fetal bovine serum.[6]

• Maintain all cells in a humidified incubator at 37°C with 5% CO2.

Drug Preparation

• Prepare stock solutions of quinagolide and bromocriptine in a suitable solvent, such as DMSO.

• Prepare serial dilutions of each drug in the respective cell culture medium to achieve a range of final concentrations for dose-response analysis.

Cell Viability Assay (e.g., MTT or CCK-8)

• Seed MMQ and GH3 cells in 96-well plates at an appropriate density.

• After cell attachment, treat the cells with varying concentrations of quinagolide, bromocriptine, or vehicle control for 24, 48, and 72 hours.

• At each time point, add the viability reagent (e.g., MTT or WST-8) to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance using a microplate reader to determine the percentage of viable cells relative to the vehicle control.

Prolactin Secretion Assay (ELISA)

• Seed MMQ and GH3 cells in 24-well plates.

• Treat the cells with different concentrations of quinagolide, bromocriptine, or vehicle control for 24 hours.

• Collect the cell culture supernatant and measure the concentration of secreted prolactin using a commercially available rat prolactin ELISA kit.

• Normalize the prolactin levels to the total protein content of the cells in each well.

Data Analysis

• Calculate the IC50 values for cell viability and prolactin inhibition for both drugs in each cell line.

• Statistically compare the dose-response curves of quinagolide and bromocriptine in both MMQ and GH3 cells to determine their relative potency and efficacy.

References

• 1. Prolactinomas resistant to bromocriptine: long-term efficacy of quinagolide and outcome of pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quinagolide efficacy and tolerability in hyperprolactinaemic patients who are resistant to or intolerant of bromocriptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory effects of the dopamine agonists quinagolide (CV 205-502) and bromocriptine on prolactin secretion and growth of SMtTW pituitary tumors in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Meta-Analysis of Quinagolide and Bromocriptine in Prolactin Normalization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quinagolide (B1230411) and bromocriptine (B1667881), two dopamine (B1211576) agonists used in the management of hyperprolactinemia. The following sections present a meta-analysis of their efficacy in normalizing prolactin levels, a summary of their side effect profiles, detailed experimental protocols from key clinical trials, and a visualization of the relevant signaling pathway and meta-analysis workflow.

Data Presentation: Efficacy and Tolerability

The following table summarizes the quantitative data from meta-analyses and comparative studies on the efficacy and common side effects of quinagolide and bromocriptine in treating hyperprolactinemia.

Outcome Measure	Quinagolide	Bromocriptine	Source
Prolactin Normalization Rate
Overall Efficacy	Pooled proportion of 69% (95% CI: 61%–76%) for prolactin normalization.[1][2][3]	Generally considered effective, but some studies show slightly lower normalization rates compared to newer agents.[4] Normalization rates can be lower in patients with macroprolactinomas.	[1][2][3][4]
In Bromocriptine-Resistant Patients	Prolactin normalization in 16% with doses ≤225 µ g/day , and a further 20% with higher doses (up to 600 µ g/day ).[5]	N/A	[5]
In Bromocriptine-Intolerant Patients	Prolactin normalization in 58% with doses ≤225 µ g/day .[5]	N/A	[5]
Common Adverse Effects
Pooled Proportion of Adverse Effects	13% (95% CI: 11%–16%).[1][2][3]	Generally higher incidence of side effects compared to quinagolide and cabergoline.	[4]
Specific Side Effects	Nausea, vomiting, dizziness, and drowsiness.[4]	Nausea, vomiting, headache, and dizziness.	[4]

Experimental Protocols

The methodologies of clinical trials comparing quinagolide and bromocriptine for hyperprolactinemia generally adhere to a randomized, double-blind, parallel-group design. Below is a synthesized protocol based on common practices in the cited literature.

Objective: To compare the efficacy and tolerability of quinagolide and bromocriptine in normalizing serum prolactin levels in patients with hyperprolactinemia.

Study Design: A multi-center, randomized, double-blind, parallel-group study.

Patient Population:

• Inclusion Criteria: Adult male and female patients with a diagnosis of hyperprolactinemia (prolactin levels significantly above the normal range), with or without the presence of a pituitary microadenoma or macroadenoma.

• Exclusion Criteria: Pregnancy, lactation, severe renal or hepatic impairment, hypersensitivity to ergot derivatives (for the bromocriptine arm) or the study drug, and concurrent use of medications known to affect prolactin levels.

Treatment Regimen:

• Randomization: Patients are randomly assigned to receive either quinagolide or bromocriptine.

• Dosage and Titration:

  • Quinagolide: Treatment is typically initiated with a low dose (e.g., 25 µ g/day ) and gradually titrated upwards over several weeks (e.g., increments of 25-50 µ g/day ) based on patient's prolactin levels and tolerability, to a usual maintenance dose of 75-150 µ g/day .[5]

  • Bromocriptine: Treatment is initiated at a low dose (e.g., 1.25 mg/day) and is gradually increased based on clinical response and side effects to a standard therapeutic dose (e.g., 2.5-7.5 mg/day), often administered in divided doses.

• Duration: The treatment period is typically at least 24 weeks to assess the full therapeutic effect.

Outcome Measures:

• Primary Efficacy Endpoint: The proportion of patients achieving normalization of serum prolactin levels at the end of the treatment period.

• Secondary Efficacy Endpoints:

  • Percentage reduction in serum prolactin levels from baseline.

  • Reduction in tumor size as measured by MRI for patients with prolactinomas.

  • Restoration of gonadal function (e.g., resumption of regular menses in women).

• Safety and Tolerability Assessment: Recording and comparison of the incidence, severity, and type of adverse events between the two treatment groups through patient diaries and clinical evaluation.

Hormone Assays:

• Serum prolactin levels are measured at baseline and at regular intervals throughout the study (e.g., every 4-8 weeks) using a validated immunoassay method.

Mandatory Visualization

Signaling Pathway of Dopamine D2 Receptor Agonists

Caption: Dopamine D2 receptor agonist signaling pathway in lactotroph cells.

Meta-Analysis Workflow

Caption: Logical workflow of a systematic review and meta-analysis.

References

• 1. Frontiers | The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis [frontiersin.org]
• 2. The efficacy and safety of quinagolide in hyperprolactinemia treatment: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Quinagolide efficacy and tolerability in hyperprolactinaemic patients who are resistant to or intolerant of bromocriptine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Quinagolide: A Guide for Laboratory Professionals

The safe and compliant disposal of quinagolide (B1230411), a potent dopamine (B1211576) D2 receptor agonist, is a critical aspect of laboratory safety, environmental responsibility, and regulatory adherence. For researchers, scientists, and drug development professionals, a clear understanding of disposal procedures is essential to mitigate risks and ensure a safe working environment. Due to its potent nature and because its toxicological properties may not be fully investigated, a conservative approach treating quinagolide waste as hazardous chemical waste is recommended.[1][2][3]

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is primarily regulated by the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1] The key legislation is the Resource Conservation and Recovery Act (RCRA), which establishes the framework for managing hazardous and non-hazardous solid waste.[1][4][5] It is important to note that many states have their own, often more stringent, regulations that supplement these federal laws.[1][4] Therefore, all disposal activities must align with institutional, local, state, and federal guidelines.[3][6]

Quinagolide Waste Disposal Procedures

All waste materials generated during the handling of quinagolide, including contaminated Personal Protective Equipment (PPE), are to be considered hazardous waste and must be disposed of accordingly.[2] It is crucial to avoid disposing of quinagolide down the drain or in regular trash, as this can lead to the contamination of water supplies and soil.[1] The recommended disposal method for quinagolide waste is through licensed and approved channels, such as controlled incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

The following table summarizes the disposal procedures for different types of quinagolide waste:

Waste Type	Disposal Procedure	Key Precautions
Solid Quinagolide Waste (e.g., expired powder, contaminated labware)	1. Segregate from other waste streams.[1]2. Place in a clearly labeled, sealed, and appropriate hazardous waste container.[1]3. Arrange for pickup and disposal by a licensed hazardous waste management company.[1]	- Do not mix with non-hazardous waste.[1]- Ensure the container is chemically compatible with quinagolide.[1]- Follow institutional and local regulations for waste accumulation times.[1]
Liquid Quinagolide Waste (e.g., solutions, experimental residues)	1. Collect in a designated, leak-proof, and sealed hazardous waste container.[1]2. Label the container with its contents, including concentration and date.[1]3. Store in a secondary containment area to prevent spills.[1]4. Dispose of through a certified hazardous waste contractor.[1]	- Never pour down the sink or drain.[1][2]- Be aware of potential chemical incompatibilities when mixing waste streams.[1]
Contaminated PPE (e.g., gloves, lab coats)	1. Place in a designated, sealed bag or container for contaminated solid waste.[1][2]2. Dispose of as hazardous waste through your institution's Environmental Health and Safety (EHS) office.[1]	- Do not dispose of in regular trash.[1]- Follow specific institutional guidelines for chemically contaminated PPE.[1]
Contaminated Sharps (e.g., needles, syringes)	1. Immediately place in a designated, puncture-resistant, and clearly labeled sharps container.[2]	- Seal the container when it is three-quarters full.[2]
Empty Quinagolide Containers	1. Triple-rinse the container with a suitable solvent (see protocol below).[1]2. Collect all rinsate as hazardous liquid waste.[1]3. Deface or remove the original label.[1]4. Dispose of the cleaned container according to institutional policies.[1]	- Puncturing the container can prevent its reuse.[1]

Experimental Protocol: Decontamination of Glassware

For the decontamination of glassware that has been in contact with quinagolide, a triple-rinse procedure should be meticulously followed.[1]

Methodology:

• Initial Rinse: Rinse the glassware with a suitable organic solvent in which quinagolide is soluble. Collect this rinsate and dispose of it as hazardous liquid waste.[1]

• Second Rinse: Perform a second rinse using fresh solvent to remove any residual compound. This rinsate must also be collected as hazardous waste.[1]

• Final Rinse and Wash: Conduct a final rinse with the solvent. This can then be followed by a standard wash with detergent and water.[1]

Quinagolide Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of quinagolide waste in a laboratory setting.

A flowchart illustrating the step-by-step process for quinagolide waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 4. sdmedwaste.com [sdmedwaste.com]
• 5. danielshealth.com [danielshealth.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistical Information for Handling Quinagolide

This guide provides crucial procedural information for the safe handling and disposal of Quinagolide, a potent dopamine (B1211576) agonist. Adherence to these protocols is essential to minimize exposure risk and ensure a safe laboratory environment for researchers, scientists, and drug development professionals. The toxicological properties of this material have not been fully investigated, warranting careful handling to prevent direct contact with the skin or eyes and to avoid inhalation.[1][2]

Personal Protective Equipment (PPE)

Due to the potent nature of Quinagolide, a conservative approach to personal protection is recommended. The following table summarizes the required PPE for various handling activities.

Activity	Required Personal Protective Equipment
Weighing and Compounding (Dry Powder)	Double Chemotherapy Gloves, Disposable Gown (Polyethylene-coated polypropylene), N95 or N100 Respirator, Eye Protection (Safety Goggles and Face Shield).[1]
Handling of Solutions	Double Chemotherapy Gloves, Disposable Gown (Polyethylene-coated polypropylene), Eye Protection (Safety Goggles).[1]
Administration	Chemotherapy Gloves, Disposable Gown, Eye Protection (Safety Glasses with side shields).[1]
Spill Cleanup	Double Chemotherapy Gloves, Disposable Gown, N95 or N100 Respirator, Eye Protection (Safety Goggles and Face Shield), Shoe Covers.[1]
Waste Disposal	Double Chemotherapy Gloves, Disposable Gown.[1]

Note: All disposable PPE should not be reused. Reusable PPE must be decontaminated and cleaned after each use.[1][3][4]

Operational Plan for Safe Handling

1. Preparation:

• Designate a specific area for handling Quinagolide, preferably within a chemical fume hood or a biological safety cabinet to control airborne particles.[1]

• Ensure all necessary PPE is readily available and personnel are trained in its proper use.[1]

• Cover the work surface with a disposable, absorbent, plastic-backed liner.[1]

2. Donning PPE (Putting On):

• Perform hand hygiene.

• Don shoe covers (if required).

• Don the inner pair of chemotherapy gloves.

• Don the disposable gown, ensuring it is fully closed.

• Don the outer pair of chemotherapy gloves, ensuring the cuffs of the gown are tucked into the gloves.

• Don eye and face protection.

• Don respiratory protection (if required).[1]

3. Handling Quinagolide:

• Weighing: Use a balance with a draft shield or conduct weighing within a containment enclosure.[1]

• Compounding: Handle powders carefully to minimize dust generation. If dissolving, add the solvent to the powder slowly.[1]

• General Handling: Avoid all direct contact with the skin, eyes, and clothing.[1][2] Do not eat, drink, or smoke in the handling area.[1]

4. Doffing PPE (Taking Off):

• Remove the outer pair of gloves.

• Remove the gown, rolling it inward away from the body.

• Perform hand hygiene.

• Remove eye and face protection.

• Remove respiratory protection.

• Remove the inner pair of gloves.

• Perform thorough hand hygiene with soap and water.[1]

Disposal Plan

All waste generated from handling Quinagolide, including contaminated PPE, is considered hazardous waste and must be disposed of accordingly.[1][5]

1. Segregation and Collection:

• Use designated, clearly labeled, puncture-resistant, and leak-proof containers for all Quinagolide waste.[1]

• Sharps (needles, syringes): Dispose of in a designated sharps container.[1]

• Contaminated Materials (gloves, gowns, absorbent pads, vials): Place in a hazardous waste bag within a rigid container.[1]

• Solid Quinagolide Waste (e.g., expired powder): Segregate from other waste streams and place in a clearly labeled, sealed, and appropriate hazardous waste container.[5]

• Liquid Quinagolide Waste (e.g., solutions): Collect in a designated, leak-proof, and sealed hazardous waste container, labeled with contents, concentration, and date. Store in a secondary containment area.[5]

2. Disposal Procedure:

• Seal the hazardous waste containers when they are three-quarters full.[1]

• Follow your institution's and local regulations for the disposal of hazardous pharmaceutical waste, which typically involves incineration by a licensed waste management contractor.[1][5]

• Never dispose of Quinagolide waste in the regular trash or down the drain.[1][5]

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be applied when working with Quinagolide:

• Risk Assessment: Before beginning any new procedure, conduct a thorough risk assessment to identify potential hazards and implement appropriate control measures.[1]

• Containment: Whenever possible, use closed systems to minimize the risk of exposure.[1]

• Ventilation: Use local exhaust ventilation, such as a chemical fume hood, to control airborne contaminants.[1][2]

Below is a diagram illustrating the workflow for the safe handling and disposal of Quinagolide.

Caption: Workflow for the safe handling and disposal of Quinagolide.

References

• 1. benchchem.com [benchchem.com]
• 2. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 3. pogo.ca [pogo.ca]
• 4. pogo.ca [pogo.ca]
• 5. benchchem.com [benchchem.com]